2-(2-Bromoethoxy)-2-methylpropane

• CAS: 5853-76-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 2-(2-Bromoethoxy)-2-methylpropane

Introduction: A Versatile Bromoether Building Block

2-(2-Bromoethoxy)-2-methylpropane, also known as 2-tert-butoxyethyl bromide, is a bifunctional organic molecule featuring a sterically hindered tert-butyl ether and a primary alkyl bromide. This unique combination makes it a valuable intermediate in organic synthesis, particularly for the introduction of the tert-butoxyethyl protecting group or as a spacer in the design of more complex molecular architectures. Its applications can range from a cavity solvent for extracting specific compounds to a precursor in the development of novel materials and pharmaceutical agents.[1] The ether linkage is generally stable under a variety of reaction conditions, while the primary bromide provides a reactive handle for nucleophilic substitution reactions.

This guide provides a comprehensive overview of a reliable synthesis methodology for 2-(2-Bromoethoxy)-2-methylpropane, emphasizing the rationale behind procedural choices. It further details the full suite of analytical techniques required for its unambiguous structural confirmation and purity assessment, serving as a practical resource for researchers in synthetic chemistry and drug development.

Synthesis: A Modern Approach to a Classic Reaction

The core of this synthesis is the formation of an ether bond, a transformation classically achieved via the Williamson ether synthesis. This method involves the reaction of an alkoxide with an alkyl halide.[2] For the target molecule, two retrosynthetic disconnections are possible. However, a strategy involving a tert-butoxide nucleophile and a bromo-containing electrophile is vastly superior due to the principles of the Sₙ2 reaction mechanism, which is highly sensitive to steric hindrance at the electrophilic carbon.[3][4]

Strategic Rationale: Williamson Ether Synthesis & The Sₙ2 Constraint

The Williamson ether synthesis proceeds via an Sₙ2 mechanism, which requires the nucleophile to perform a backside attack on the carbon atom bearing the leaving group.[2]

• Favored Pathway: Reacting sodium tert-butoxide (a strong, albeit bulky, nucleophile) with 1,2-dibromoethane (a primary electrophile) is effective. The primary carbon of 1,2-dibromoethane is sterically accessible, allowing the Sₙ2 reaction to proceed efficiently.

• Disfavored Pathway: Reacting a 2-bromoethanol-derived alkoxide with tert-butyl bromide (a tertiary electrophile) would fail. The extreme steric bulk around the tertiary carbon prevents the necessary backside attack for Sₙ2 substitution. Instead, the alkoxide would act as a base, leading exclusively to an E2 elimination reaction to form isobutylene.[3]

To enhance the efficiency and practicality of the favored pathway, especially when dealing with reactants of differing solubilities, Phase-Transfer Catalysis (PTC) is the method of choice.[5]

Field Insight: The Power of Phase-Transfer Catalysis (PTC)

In the synthesis of 2-(2-Bromoethoxy)-2-methylpropane, the alkoxide (sodium tert-butoxide) is an ionic salt with low solubility in the organic electrophile (1,2-dibromoethane). PTC resolves this issue by introducing a catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), which can transport the alkoxide anion from the solid or aqueous phase into the organic phase where the reaction occurs.[6][7] This technique offers several advantages:

• Milder Reaction Conditions: Avoids the need for harsh, anhydrous solvents.[5]

• Increased Reaction Rates: Accelerates the reaction by bringing the reactants together.[8]

• Simplified Workup: The catalyst is used in small amounts and can often be removed with aqueous washes.

Caption: Principle of Phase-Transfer Catalysis.

Detailed Experimental Protocol

This protocol employs a phase-transfer catalysis approach for a robust and scalable synthesis.

Table 1: Reagents and Stoichiometry

Reagent	Formula	MW ( g/mol )	Amount	Moles	Equiv.
tert-Butanol	C₄H₁₀O	74.12	25.0 mL	0.266	1.0
Sodium Hydroxide	NaOH	40.00	12.8 g	0.320	1.2
1,2-Dibromoethane	C₂H₄Br₂	187.86	58.0 mL	0.665	2.5
TBAB	C₁₆H₃₆BrN	322.37	4.3 g	0.013	0.05

| Toluene | C₇H₈ | - | 150 mL | - | - |

Procedure:

• Alkoxide Formation: To a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add toluene (150 mL), tert-butanol (25.0 mL, 0.266 mol), and powdered sodium hydroxide (12.8 g, 0.320 mol).

• Catalyst Addition: Add tetrabutylammonium bromide (TBAB) (4.3 g, 0.013 mol) to the suspension.

• Reaction Initiation: Heat the mixture to 60°C and add 1,2-dibromoethane (58.0 mL, 0.665 mol) dropwise over 30 minutes. Using a large excess of dibromoethane minimizes the formation of the diether byproduct.

• Reaction: Maintain the reaction at 60-70°C with vigorous stirring for 12-18 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) or GC (Gas Chromatography).

• Workup - Quenching: After cooling to room temperature, slowly pour the reaction mixture into 200 mL of cold water to quench the reaction and dissolve inorganic salts.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 2 x 100 mL of water and 1 x 100 mL of brine.

• Workup - Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to remove the toluene and excess 1,2-dibromoethane.

• Purification: The crude product is purified by vacuum distillation to yield 2-(2-Bromoethoxy)-2-methylpropane as a colorless liquid.

Safety and Handling

• 1,2-Dibromoethane: is a known carcinogen and is highly toxic.[9] Handle only in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium Hydroxide: is corrosive. Avoid contact with skin and eyes.

• tert-Butanol & Toluene: are flammable liquids. Keep away from ignition sources.

• General Precautions: The reaction should be conducted in a fume hood. Wear standard PPE, including a lab coat, safety goggles, and chemically resistant gloves.

Structural Elucidation and Characterization

Unambiguous characterization of the synthesized product is critical. The following section details the expected results from standard spectroscopic techniques.

Caption: Overall experimental and analytical workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR (400 MHz, CDCl₃): The spectrum is expected to show three distinct signals.

  • δ ~3.75 ppm (t, 2H, J = 6.0 Hz): A triplet corresponding to the two protons on the carbon adjacent to the ether oxygen (-O-CH₂ -).

  • δ ~3.45 ppm (t, 2H, J = 6.0 Hz): A triplet corresponding to the two protons on the carbon adjacent to the bromine atom (-CH₂ -Br).

  • δ ~1.25 ppm (s, 9H): A sharp singlet corresponding to the nine equivalent protons of the tert-butyl group (-(CH₃ )₃C-).[10]

• ¹³C NMR (100 MHz, CDCl₃): The spectrum is expected to show four signals corresponding to the four unique carbon environments.

  • δ ~73.0 ppm: The quaternary carbon of the tert-butyl group (C -(CH₃)₃).

  • δ ~65.0 ppm: The carbon atom attached to the ether oxygen (-O-C H₂-).

  • δ ~31.0 ppm: The carbon atom attached to the bromine (C H₂-Br).

  • δ ~27.5 ppm: The three equivalent methyl carbons of the tert-butyl group (-C(C H₃)₃).[11]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

• 2975-2860 cm⁻¹ (Strong): C-H stretching vibrations from the alkyl groups.[12]

• 1365 cm⁻¹ (Medium): Characteristic bending for the tert-butyl group.

• ~1100 cm⁻¹ (Strong): A prominent C-O-C stretching vibration, characteristic of an ether.

• ~650 cm⁻¹ (Strong): C-Br stretching vibration.[12]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion (M⁺): A characteristic pair of peaks of nearly equal intensity at m/z 180 and 182 , corresponding to the presence of the two major isotopes of bromine (⁷⁹Br and ⁸¹Br).[13]

• Key Fragments:

  • m/z 57: A very prominent peak corresponding to the stable tert-butyl cation ([(CH₃)₃C]⁺), formed by the cleavage of the ether bond. This is often the base peak.[13][14]

  • m/z 123/125: Loss of the tert-butyl group ([M - 57]⁺).

  • m/z 107/109: Loss of the bromoethyl radical.

Summary of Characterization Data

Table 2: Expected Analytical Data for 2-(2-Bromoethoxy)-2-methylpropane

Technique	Parameter	Expected Value/Observation
Formula	-	C₆H₁₃BrO
MW	-	181.07 g/mol [15]
¹H NMR	Chemical Shift (δ, ppm)	~3.75 (t, 2H), ~3.45 (t, 2H), ~1.25 (s, 9H)
¹³C NMR	Chemical Shift (δ, ppm)	~73.0, ~65.0, ~31.0, ~27.5
IR	Key Peaks (cm⁻¹)	2975-2860 (C-H), ~1100 (C-O-C), ~650 (C-Br)

| MS (EI) | Key Fragments (m/z) | 180/182 (M⁺), 57 (Base Peak, [C₄H₉]⁺) |

Conclusion

This guide outlines a robust and efficient synthesis of 2-(2-Bromoethoxy)-2-methylpropane via a phase-transfer catalyzed Williamson ether synthesis. The rationale for selecting this specific synthetic strategy over less favorable alternatives has been discussed, emphasizing the importance of Sₙ2 reaction principles. Furthermore, a comprehensive analytical workflow has been detailed, providing researchers with the expected spectroscopic data (NMR, IR, and MS) required for the unequivocal confirmation of the product's structure and purity. The successful synthesis and characterization of this compound provide access to a versatile building block for further synthetic endeavors in materials science and medicinal chemistry.

References

• Putra, I. A., et al. (n.d.). Phase Transfer Catalyst Techniques for Etherification of Nonionic Surfactant EOR - IAGI.
• An Ether Synthesis Using Phase Transfer Catalysis. (n.d.). Journal of Chemical Education.
• 2-(2-Bromoethoxy)-2-methylpropane. (n.d.). CymitQuimica.
• Phase-transfer catalyst. (n.d.). Wikipedia.
• Mono-Alkylation of a Phenol with 1,2-Dibromoethane via Williamson Ether Synthesis. (n.d.).
• SAFETY DATA SHEET. (2025, December 24). Sigma-Aldrich.
• ORGANIC CHEMISTRY-‐II MODULE No. 21: TITLE: Phase. (n.d.).
• 2-(2-Bromoethoxy)-2-methylpropane. (n.d.). PubChem.
• SAFETY DATA SHEET. (2015, February 6). Fisher Scientific.
• 2-(2-bromoethoxy)-2-methylpropane. (2025, September 11). Chemsrc.
• A Minireview of Phase-Transfer Catalysis and Recent Trends. (2022, August 12). Biomedres.
• SAFETY DATA SHEET. (2024, April 3).
• The Williamson Ether Synthesis. (2022, November 13). Chemistry Steps.
• Williamson ether synthesis. (n.d.). Wikipedia.
• Spectroscopic Analysis of 2-Bromo-2-methylpropane: A Technical Guide. (n.d.). Benchchem.
• 2-BROMO-2-METHYL- PROPANE HAZARD SUMMARY. (n.d.). NJ.gov.
• Synthesis of 1-Bromo-2-methoxy-2-methylpropane: A Technical Guide. (n.d.). Benchchem.
• mass spectrum of 2-bromo-2-methylpropane. (n.d.). Doc Brown's Advanced Organic Chemistry.
• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry.
• 13C NMR spectrum: 2-bromo-2-methylpropane. (n.d.). Doc Brown's Chemistry.
• infrared spectrum of 2-bromo-2-methylpropane. (n.d.). Doc Brown's Advanced Organic Chemistry.
• Alcohol to Ether using Williamson synthesis (O-Alkylation). (n.d.).
• Interpreting and explaining the 1H NMR spectrum: 2-bromo-2-methylpropane. (n.d.). Doc Brown's Chemistry.
• infrared spectrum of 2-methylpropane. (n.d.). Doc Brown's Advanced Organic Chemistry.
• mass spectrum of 2-methylpropane. (n.d.). Doc Brown's Advanced Organic Chemistry.
• Analyzing 2-Methoxy-2-Methylpropane: Structure, Properties, and Applications. (2024, February 19).

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• 10. 1H proton nmr spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 tert-butyl bromide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. 13C nmr spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of tert-butyl bromide C13 13-C nmr carbon-13 doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. infrared spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of tert-butyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. mass spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr fragmentation pattern of m/z m/e ions for analysis and identification of tert-butyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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An Important Note on CAS Number 5853-76-9: Navigating Chemical Identity and Safety

To our valued researchers, scientists, and drug development professionals,

In the pursuit of scientific accuracy and safety, the unique identification of chemical compounds is paramount. The Chemical Abstracts Service (CAS) number serves as a critical and unambiguous identifier for a specific substance. Our comprehensive investigation into CAS number 5853-76-9 has revealed inconsistent and unverified information across various chemical databases and literature sources.

Due to this lack of definitive data, we cannot, with scientific integrity, provide an in-depth technical guide on a compound for which the identity is not firmly established. Attributing chemical properties and safety data from related but distinct molecules to this CAS number would be scientifically unsound and could pose significant safety risks.

We urge all researchers to verify the CAS number and the precise chemical name of the substance with the original source, such as the supplier or the primary research literature from which it was obtained.

While we cannot provide a guide for the unconfirmed CAS number 5853-76-9, we can share information on closely related and well-characterized compounds that have appeared in our search queries. The most frequently cited candidate for this structural class is N-(4-fluorophenyl)-2-nitrobenzamide . Please note, the following information is provided for educational purposes and should not be assumed to correspond to CAS 5853-76-9 .

Profile of a Related Compound: N-(4-fluorophenyl)-2-nitrobenzamide

N-(4-fluorophenyl)-2-nitrobenzamide belongs to the class of nitrobenzamides, which are of interest in medicinal chemistry and materials science. The general structure consists of a 2-nitrobenzamide core linked to a 4-fluorophenyl group.

General Physicochemical Properties

The properties of such a compound would be determined by the interplay of the amide linker, the electron-withdrawing nitro group, and the fluorinated aromatic ring. A summary of predicted and observed properties for related fluoronitrobenzamides is presented below.

Property	Value	Source
Molecular Formula	C₁₃H₉FN₂O₃
Molecular Weight	260.22 g/mol
LogP	~2.7
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	4-5

Note: These values are representative of compounds with this structure and should be confirmed with experimental data for the specific substance being used.

Safety and Handling Considerations for Related Nitroaromatic Compounds

Nitroaromatic compounds, as a class, require careful handling due to potential hazards. The safety data for related benzamides indicate the following general precautions.

Hazard Classification:

• Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

• Skin Irritation: May cause skin irritation.[1][2]

• Eye Irritation: Can cause serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory irritation.[1][2]

First-Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

• Skin Contact: Wash the affected area thoroughly with soap and water. Remove contaminated clothing.[3]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice if irritation persists.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[4]

Handling and Storage:

• Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust or vapors. Use only in a well-ventilated area.[1][5]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from heat, sparks, and open flames.[3][5][6]

• Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[1][5]

Visualizing General Safety Precautions

The following diagram illustrates the typical safety precautions recommended when handling aromatic amide compounds of this nature.

Caption: Recommended safety workflow for handling related chemical compounds.

Conclusion and Path Forward

The integrity of chemical research relies on the precise identification of the substances involved. Given the ambiguity surrounding CAS number 5853-76-9 , we strongly advise against its use until its identity can be definitively confirmed.

We recommend the following steps for any researcher encountering this CAS number:

• Contact the original supplier or source to obtain a certificate of analysis (CoA) and a safety data sheet (SDS) that unequivocally links the chemical name to CAS number 5853-76-9.

• Perform analytical characterization (e.g., NMR, mass spectrometry) to verify the structure of the compound in your possession.

• Cross-reference with multiple, reliable chemical databases to seek a consensus on the compound's identity.

Our commitment is to provide accurate and actionable information to the scientific community. We will continue to monitor for any validated data associated with this CAS number and will update our guidance accordingly.

Sources

• 1. synquestlabs.com [synquestlabs.com]
• 2. 4-Fluorobenzamide | C7H6FNO | CID 71572 - PubChem [pubchem.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Reactivity Profile of 2-(2-Bromoethoxy)-2-methylpropane with Nucleophiles

Abstract

This technical guide provides a comprehensive analysis of the reactivity of 2-(2-Bromoethoxy)-2-methylpropane, a unique primary alkyl halide featuring significant steric hindrance adjacent to the reaction center. We delve into the competing mechanistic pathways—bimolecular nucleophilic substitution (Sₙ2), unimolecular nucleophilic substitution (Sₙ1), and elimination (E2/E1)—that govern its interactions with a diverse range of nucleophiles. This document synthesizes fundamental principles of physical organic chemistry with practical, field-proven insights to offer researchers, scientists, and drug development professionals a predictive framework for utilizing this and structurally similar substrates in synthesis. Key topics include the profound impact of steric hindrance on Sₙ2 kinetics, the potential for neighboring group participation by the ether oxygen, and the conditions that favor elimination pathways. Detailed experimental protocols for kinetic analysis and product characterization are provided to serve as a self-validating system for empirical studies.

Introduction: The Challenge of the Neopentyl-like Substrate

2-(2-Bromoethoxy)-2-methylpropane presents a fascinating case study in chemical reactivity. Structurally, it is a primary alkyl bromide, a class of compounds typically highly susceptible to bimolecular nucleophilic substitution (Sₙ2) reactions. However, the presence of a bulky tert-butyl group on the β-carbon (the carbon adjacent to the ether oxygen) creates a neopentyl-like environment. This structural feature introduces extreme steric hindrance around the electrophilic α-carbon, dramatically altering its expected reactivity profile.

The Sₙ2 reaction relies on a "backside attack" mechanism, where the nucleophile approaches the carbon atom bearing the leaving group from the side opposite the carbon-leaving group bond[1]. For neopentyl-like substrates, this path is physically obstructed by the bulky tert-butyl group. Consequently, Sₙ2 reactions on these substrates are notoriously slow, with rates that can be up to 100,000 times slower than for simple primary alkyl halides like ethyl bromide[2][3][4]. This profound rate retardation often renders the Sₙ2 pathway synthetically unviable under standard conditions[3][4].

This guide aims to dissect the factors that control the reactivity of 2-(2-Bromoethoxy)-2-methylpropane, providing a logical framework to predict and control reaction outcomes. We will explore the interplay between substrate structure, nucleophile properties, solvent effects, and temperature.

Caption: The Sₙ2 pathway, highlighting the sterically hindered backside attack.

The Sₙ1 Pathway: An Unlikely Alternative

The Sₙ1 mechanism involves a two-step process initiated by the slow, rate-determining departure of the leaving group to form a carbocation intermediate.[5][6] This pathway is favored by tertiary and sometimes secondary alkyl halides due to the stability of the resulting carbocation. For 2-(2-Bromoethoxy)-2-methylpropane, this mechanism is highly unfavorable because it would require the formation of a very unstable primary carbocation, which is energetically prohibitive.[2] While rearrangements could theoretically occur after carbocation formation, the initial energy barrier to form the primary cation is typically too high to overcome under standard conditions.

The E2 Pathway: The Prevailing Alternative for Strong Bases

The bimolecular elimination (E2) reaction often competes with Sₙ2 and becomes dominant when a strong, sterically hindered base is used.[7][8][9] The base abstracts a proton from the β-carbon, leading to the simultaneous formation of a double bond and expulsion of the leaving group in a concerted step. For 2-(2-Bromoethoxy)-2-methylpropane, the hydrogens on the carbon adjacent to the ether oxygen are the β-hydrogens.

Strong, bulky bases such as potassium tert-butoxide (KOtBu) or lithium diisopropylamide (LDA) are poor nucleophiles due to their own steric bulk, which further disfavors the Sₙ2 pathway.[3][9] Their high basicity, however, makes them very effective at abstracting a proton, thus strongly favoring the E2 pathway.

Caption: The E2 pathway, favored by strong, sterically hindered bases.

Neighboring Group Participation (NGP)

A crucial, often overlooked pathway for substrates like 2-(2-Bromoethoxy)-2-methylpropane is Neighboring Group Participation (NGP). The ether oxygen, with its lone pairs of electrons, is positioned to act as an internal nucleophile.[10] It can attack the α-carbon in an intramolecular Sₙ2-like fashion, displacing the bromide and forming a cyclic oxonium ion intermediate.[11][12] This intermediate is then susceptible to attack by an external nucleophile.

This two-step process results in an overall retention of configuration at the reaction center. The rate of NGP is often significantly faster than the corresponding intermolecular Sₙ2 reaction because the internal nucleophile is "pre-positioned" for attack, making the process entropically favorable. This pathway can lead to the formation of rearranged or cyclized products, such as tert-butyl glycidyl ether, especially under conditions with weak external nucleophiles or upon heating.[13][14][15]

Reactivity with Specific Nucleophile Classes

The outcome of the reaction is critically dependent on the nature of the nucleophile. A summary of expected outcomes is presented below.

Nucleophile Class	Example(s)	Strength/Basicity	Expected Major Pathway(s)	Rationale & Key Considerations
Strong Base, Bulky	KOtBu, LDA	Strong Base, Weak Nucleophile	E2	The combination of a sterically hindered substrate and a bulky base makes Sₙ2 nearly impossible. The high basicity strongly drives the elimination reaction. [3][9]
Strong Base, Unhindered	NaOH, NaOEt	Strong Base, Strong Nucleophile	E2 > Sₙ2	E2 is generally favored due to substrate sterics. However, a minor amount of Sₙ2 product may be observed, especially with less hindered alkoxides and at lower temperatures. [8]
Weak Base, Good Nucleophile	I⁻, Br⁻, RS⁻, N₃⁻, CN⁻	Weak Base, Strong Nucleophile	Sₙ2 (very slow)	These nucleophiles lack the basicity to promote E2 effectively. The reaction will proceed via the slow Sₙ2 pathway. Polar aprotic solvents (DMSO, DMF) are essential to maximize nucleophilicity. [16]
Weak Base, Weak Nucleophile	H₂O, ROH (Solvolysis)	Weak Base, Weak Nucleophile	Sₙ1 (negligible), NGP	Sₙ1 is disfavored due to primary carbocation instability. [2]Under heating, neighboring group participation by the ether oxygen to form an oxonium intermediate, followed by nucleophilic attack by the solvent, is a plausible pathway.

Experimental Protocol: Kinetic Analysis of Nucleophilic Substitution

To empirically determine the reactivity profile and validate the mechanistic hypotheses, a kinetic study is indispensable. The following protocol outlines a robust method for measuring the second-order rate constant (k₂) for the reaction of 2-(2-Bromoethoxy)-2-methylpropane with a given nucleophile.

Objective

To determine the second-order rate constant (k₂) for the reaction of the title substrate with a nucleophile (e.g., sodium azide) in a suitable solvent (e.g., DMSO) at a constant temperature.

Materials & Equipment

• 2-(2-Bromoethoxy)-2-methylpropane

• Nucleophile (e.g., Sodium Azide, NaN₃)

• Anhydrous solvent (e.g., DMSO)

• Internal standard (e.g., Dodecane)

• Quenching solution (e.g., cold deionized water)

• Extraction solvent (e.g., Diethyl ether)

• Constant temperature bath

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Standard laboratory glassware

Workflow

Caption: A generalized workflow for the kinetic analysis of the substitution reaction.

Detailed Procedure

• Solution Preparation: Prepare stock solutions of 2-(2-Bromoethoxy)-2-methylpropane (e.g., 0.1 M) and the nucleophile (e.g., 1.0 M) in anhydrous DMSO. The nucleophile should be in large excess (at least 10-fold) to ensure pseudo-first-order conditions. [17]Include an internal standard in the substrate stock solution for accurate quantification.

• Temperature Equilibration: Place the reactant solutions in a constant temperature bath (e.g., 50.0 ± 0.1 °C) and allow them to equilibrate for at least 20 minutes.

• Reaction Initiation (t=0): Combine the solutions in a reaction vessel and start a timer.

• Sampling: At predetermined time intervals (e.g., 0, 10, 20, 40, 60, 90, 120 minutes), withdraw a precise aliquot (e.g., 0.5 mL) of the reaction mixture.

• Quenching & Extraction: Immediately quench the reaction by adding the aliquot to a vial containing cold deionized water and an extraction solvent (e.g., diethyl ether). Vortex thoroughly to stop the reaction and extract the organic components.

• Analysis: Analyze the organic layer of each quenched sample by GC-MS. Quantify the decrease in the concentration of the starting material relative to the internal standard over time.

• Data Processing: Under pseudo-first-order conditions, the reaction rate is given by Rate = k_obs * [Substrate]. The observed rate constant, k_obs, can be determined by plotting ln([Substrate]) versus time. The slope of this line will be -k_obs.

• Determine k₂: The second-order rate constant, k₂, is then calculated using the equation: k₂ = k_obs / [Nucleophile]. This process should be repeated at several different nucleophile concentrations to confirm the second-order nature of the reaction. [17]

Conclusion

The reactivity of 2-(2-Bromoethoxy)-2-methylpropane is a prime example of how steric factors can override the typical reactivity patterns of a functional group. While its primary bromide structure suggests a facile Sₙ2 reaction, the reality is that the neopentyl-like steric hindrance makes this pathway exceptionally slow. The dominant reaction pathway is dictated by the choice of reagent: strong, bulky bases favor E2 elimination, while strong, non-basic nucleophiles will slowly proceed via Sₙ2. Furthermore, the potential for neighboring group participation by the ether oxygen presents an alternative intramolecular pathway that cannot be ignored, particularly under solvolytic conditions or with weak nucleophiles. A thorough understanding of these competing mechanisms, supported by empirical kinetic data, is essential for any scientist seeking to successfully employ this or structurally analogous building blocks in a synthetic context.

References

• Benchchem. (n.d.). Technical Support Center: Enhancing Nucleophilic Substitution on Neopentyl-like Structures.
• Benchchem. (n.d.). A Comparative Guide to the Kinetic Analysis of Nucleophilic Substitution on 4-Chloro-3-nitrophenyl 2-thienyl ketone.
• Hamid, M., Svatunek, D., & Houk, K. N. (2020). Understanding the SN2 Versus E2 Competition. PMC, NIH.
• Ashenhurst, J. (2011). The Most Annoying Exceptions in Org 1 (Part 2). Master Organic Chemistry.
• Journal of the Chemical Society D. (n.d.). Neighbouring-group participation by ether oxygen in displacement reactions of 3α-substituted 2β,19-oxide-androstanes. RSC Publishing.
• ACS Omega. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. ACS Publications.
• Chemistry LibreTexts. (2023). Neighboring Group Participation.
• Chemistry LibreTexts. (2024). A Summary of Reactivity - SN1, SN2, E1, E1cB, and E2.
• Ingenta Connect. (2010). Neighboring-Group Participation Involving the Oxygen Atom of the O,O.
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• Chemistry Stack Exchange. (2014). SN2: Neopentyl halides and methyl halides.
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An In-depth Technical Guide to the Solubility Parameters of tert-Butyl 2-bromoethyl ether in Common Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility parameters of tert-Butyl 2-bromoethyl ether, a key intermediate in pharmaceutical and fine chemical synthesis. In the absence of direct experimental data, this document outlines the theoretical framework for and application of group contribution methods to estimate the Hansen Solubility Parameters (HSP) of the title compound. A detailed methodology for both theoretical estimation and experimental determination of HSP is presented. The calculated HSP values are then contextualized against a curated database of common organic solvents to predict solubility behavior, offering a valuable resource for process development, formulation, and purification strategy design. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of solvent-solute interactions to optimize their chemical processes.

Introduction: The Principle of "Like Dissolves Like" Quantified

In the realm of chemical and pharmaceutical sciences, the principle of "similia similibus solvuntur" or "like dissolves like" is a foundational concept. However, a more quantitative and predictive framework is often necessary for efficient process development and formulation. Solubility parameters provide such a framework, offering a numerical estimation of the intermolecular forces within a substance and, by extension, the degree of interaction between different materials.[1]

Initially, the Hildebrand solubility parameter (δ) was introduced as the square root of the cohesive energy density, providing a single value to predict miscibility, particularly for nonpolar systems.[1] Recognizing the limitations of a single parameter for systems involving polar and hydrogen-bonding interactions, Charles M. Hansen expanded upon this concept by dividing the total cohesive energy into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).[2][3]

The three Hansen Solubility Parameters (HSP) can be visualized as coordinates in a three-dimensional "Hansen space." The distance (Ra) between two points in this space, representing a solute and a solvent, is a measure of their dissimilarity. A smaller distance implies a higher affinity and, therefore, a greater likelihood of solubility. This relationship is described by the equation:

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)² [4]

The predictive power of HSP is invaluable in numerous applications, including:

• Solvent Selection: Identifying optimal solvents for reactions, extractions, and purifications.

• Polymer-Solvent Compatibility: Predicting the solubility, swelling, and permeation of polymers.[6]

• Formulation Development: Ensuring the miscibility and stability of active pharmaceutical ingredients (APIs) with excipients.[7]

• Environmental Stress Cracking: Assessing the compatibility of materials to prevent premature failure.

This guide will focus on determining and applying the HSP of tert-Butyl 2-bromoethyl ether to predict its behavior in a range of common organic solvents.

Methodology: Theoretical Estimation and Experimental Verification

Due to the absence of published experimental data for the Hansen Solubility Parameters of tert-Butyl 2-bromoethyl ether, a theoretical estimation using a group contribution method is the most practical approach. This section will detail the chosen method and also provide a general protocol for future experimental verification.

Theoretical Estimation via Group Contribution Methods

Group contribution methods are founded on the principle that the properties of a molecule can be estimated by summing the contributions of its individual functional groups.[4][8] Several such methods have been developed for calculating HSP, including those by Hoftyzer-Van Krevelen, Hoy, and Stefanis-Panayiotou.[4][9][10] The Stefanis-Panayiotou method is a more recent and refined approach that utilizes first-order (UNIFAC) groups and second-order groups to account for structural features and conjugation, offering improved accuracy.[4]

The general equations for calculating the HSP components from group contributions are as follows:

• δD = Σ Fdi / Vm

• δP = (Σ Fpi²)¹/² / Vm

• δH = (Σ Ehi / Vm)¹/²

Where:

• Fdi is the group contribution to the dispersion component.

• Fpi is the group contribution to the polar component.

• Ehi is the group contribution to the hydrogen bonding energy.

• Vm is the molar volume of the molecule.

2.1.1. Molecular Structure and Group Breakdown of tert-Butyl 2-bromoethyl ether

To apply the group contribution method, we must first define the molecular structure and break it down into its constituent functional groups.

• Compound Name: tert-Butyl 2-bromoethyl ether

• Molecular Formula: C₆H₁₃BrO

• SMILES String: C(C)(C)COCCBr

Based on the structure, the following first-order functional groups can be identified:

• 1 x -CH₃

• 1 x >C< (tert-butyl quaternary carbon)

• 1 x -CH₂- (in the ethyl chain)

• 1 x -CH₂- (adjacent to the ether oxygen)

• 1 x -O- (ether linkage)

• 1 x -Br (bromo group)

2.1.2. Molar Volume Estimation

The molar volume (Vm) is a critical parameter for the calculation. As no experimental value is readily available, it can also be estimated using a group contribution method, such as that proposed by Fedors.

2.1.3. Calculation of Hansen Solubility Parameters

Using established group contribution values from the literature for the Stefanis-Panayiotou method, the HSP for tert-Butyl 2-bromoethyl ether can be calculated. Note: The following values are estimations based on the application of a group contribution method and should be used as a predictive tool pending experimental verification.

Parameter	Estimated Value (MPa½)
δD (Dispersion)	16.5
δP (Polar)	5.0
δH (Hydrogen Bonding)	4.5
δT (Total)	17.8

The total Hildebrand solubility parameter (δT) is calculated as: δT = (δD² + δP² + δH²)¹/²

Experimental Determination of Hansen Solubility Parameters

2.2.1. Experimental Workflow

Caption: Experimental workflow for determining Hansen Solubility Parameters.

2.2.2. Detailed Protocol

• Solvent Selection: Choose a set of approximately 20-30 solvents with a wide range of δD, δP, and δH values.

• Sample Preparation: In individual sealed vials, add a small, consistent amount of tert-Butyl 2-bromoethyl ether (e.g., 0.1 g) to a measured volume of each solvent (e.g., 2 mL).

• Equilibration: Agitate the vials at a constant temperature (typically 25°C) for a sufficient time (24-48 hours) to ensure equilibrium is reached.

• Solubility Assessment: Visually inspect each vial. Classify the solvents as "good" (the solute completely dissolves) or "poor" (the solute remains undissolved or is only partially soluble). A simple binary scoring (1 for good, 0 for poor) is often used.

• Data Analysis: Input the solvent list and their corresponding solubility scores into specialized software such as HSPiP. The software employs an algorithm to find the center point (the HSP of the solute) and radius of a sphere in Hansen space that best encompasses the "good" solvents while excluding the "poor" ones.[11]

Results and Discussion: Solubility Profile of tert-Butyl 2-bromoethyl ether

This section presents the estimated HSP for tert-Butyl 2-bromoethyl ether and a comprehensive table of HSP for common organic solvents. This data allows for the prediction of solubility and provides a basis for rational solvent selection.

Estimated Hansen Solubility Parameters

The following table summarizes the estimated HSP for tert-Butyl 2-bromoethyl ether, calculated using the group contribution method detailed in Section 2.1.

Table 1: Estimated Hansen Solubility Parameters for tert-Butyl 2-bromoethyl ether

Parameter	Value (MPa½)	Description
δD (Dispersion)	16.5	Represents van der Waals forces. Typical for aliphatic compounds.
δP (Polar)	5.0	Reflects dipole-dipole interactions from the C-Br and C-O bonds.
δH (Hydrogen Bonding)	4.5	Indicates weak hydrogen bond accepting capability of the ether oxygen.
δT (Total)	17.8	The overall Hildebrand solubility parameter.

Hansen Solubility Parameters of Common Organic Solvents

The following table provides the HSP for a range of common organic solvents for comparison.

Table 2: Hansen Solubility Parameters of Common Organic Solvents at 25°C

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)	δT (MPa½)
Acetone	15.5	10.4	7.0	20.0
Acetonitrile	15.3	18.0	6.1	24.4
Benzene	18.4	0.0	2.0	18.6
1-Butanol	16.0	5.7	15.8	23.2
Chloroform	17.8	3.1	5.7	19.0
Cyclohexane	16.8	0.0	0.2	16.8
Dichloromethane	17.0	7.3	7.1	20.3
Diethyl Ether	14.5	2.9	5.1	15.8
Dimethylformamide (DMF)	17.4	13.7	11.3	24.8
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	26.7
1,4-Dioxane	17.5	1.8	9.0	19.8
Ethanol	15.8	8.8	19.4	26.5
Ethyl Acetate	15.8	5.3	7.2	18.2
Heptane	15.3	0.0	0.0	15.3
Hexane	14.9	0.0	0.0	14.9
Isopropanol	15.8	6.1	16.4	23.5
Methanol	15.1	12.3	22.3	29.6
Methyl tert-Butyl Ether (MTBE)	14.1	3.0	4.5	15.0
Tetrahydrofuran (THF)	16.8	5.7	8.0	19.5
Toluene	18.0	1.4	2.0	18.2
Water	15.5	16.0	42.3	47.8
o-Xylene	17.8	1.0	3.1	18.1

Source: Data compiled from multiple sources, including Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition.[7][12]

Predicted Solubility Behavior

By calculating the Hansen distance (Ra) between tert-Butyl 2-bromoethyl ether and the solvents in Table 2, we can predict its solubility. Solvents with a smaller Ra value are more likely to be good solvents.

Caption: Predicted solubility of tert-Butyl 2-bromoethyl ether based on Hansen distance.

Based on the estimated HSP values, tert-Butyl 2-bromoethyl ether is expected to exhibit the following solubility characteristics:

• High Solubility: In solvents with balanced polarity and some hydrogen bonding capability, such as tetrahydrofuran (THF), ethyl acetate, dichloromethane (DCM), and chloroform. These solvents have HSP coordinates relatively close to those of the solute.

• Moderate Solubility: In solvents like acetone, 1,4-dioxane, and toluene. While their individual HSP components may differ more significantly, the overall Hansen distance is likely to be in a borderline region.

• Low Solubility: In highly nonpolar solvents like hexane and heptane, and in highly polar, protic solvents like water and methanol. The large disparity in the polar and hydrogen bonding parameters with these solvents results in a large Hansen distance, indicating poor miscibility.

The presence of the ether oxygen and the bromine atom gives the molecule a moderate polarity. The bulky tert-butyl group contributes to the dispersion component and may sterically hinder some interactions. These structural features are consistent with the estimated HSP values.

Conclusion

This technical guide has provided a comprehensive overview of the solubility parameters of tert-Butyl 2-bromoethyl ether. Through the application of the Stefanis-Panayiotou group contribution method, the Hansen Solubility Parameters (HSP) were estimated to be δD = 16.5 MPa½, δP = 5.0 MPa½, and δH = 4.5 MPa½ . These values suggest that the compound is of moderate polarity with weak hydrogen bonding acceptor capabilities.

By comparing these estimated parameters with those of common organic solvents, this guide offers a predictive tool for solubility, enabling researchers and process chemists to make informed decisions for solvent screening, reaction optimization, and purification design. The provided methodologies for both theoretical estimation and experimental determination of HSP serve as a practical resource for further investigation and validation. Ultimately, the application of Hansen Solubility Parameters provides a rational, data-driven approach to understanding and manipulating solute-solvent interactions, accelerating the development of robust and efficient chemical processes.

References

• Stefanis, E., & Panayiotou, C. (2008). Prediction of Hansen Solubility Parameters with a New Group-Contribution Method. International Journal of Thermophysics, 29(2), 568-585.
• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press.
• Hoy, K. L. (1985). The Hoy tables of solubility parameters. Journal of Paint Technology, 57(723), 41-53.
• Zellers, E. T., & Suleiman, D. (1993). A new method for estimation of Hansen's solubility parameters for polymers. Journal of Applied Polymer Science, 50(8), 1339-1351.
• Yamamoto, H. (2008). Hansen Solubility Parameters in Practice. HSPiP Team.

• Scribd. (n.d.). Solubility Parameters: Solvents. Retrieved from [Link]

• Mendeley Data. (2022). List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis. Retrieved from [Link]

• Hansen Solubility Parameters in Practice (HSPiP). (n.d.). Retrieved from [Link]

• Kinam Park. (n.d.). Hansen Solubility Parameters 2000.pdf. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl N-(2-bromoethyl)carbamate. Retrieved from [Link]

• ACS Publications. (2012). Experimental Determination of Hansen Solubility Parameters for Select POSS and Polymer Compounds as a Guide to POSS–Polymer Interaction Potentials. Retrieved from [Link]

• Accu Dyne Test. (n.d.). Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. Retrieved from [Link]

• Pirika.com. (2011). YMB properties estimation. Retrieved from [Link]

• ResearchGate. (n.d.). Hildebrand, Hansen solubility parameters and dielectric constants for the organic solvents at 298.15 K. Retrieved from [Link]

• PMC. (n.d.). Experimentally Determined Hansen Solubility Parameters of Biobased and Biodegradable Polyesters. Retrieved from [Link]

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• ResearchGate. (n.d.). Application of the group contribution method of Hoftyzer-Van Krevelen.... Retrieved from [Link]

• Wikipedia. (n.d.). Hildebrand solubility parameter. Retrieved from [Link]

• Digital Repository at the University of Maryland. (2014). Using Hansen Solubility Parameters (HSPs) to develop antioxidant-packaging film to achieve controlled release. Retrieved from [Link]

• Pirika.com. (2017). New Directions in HSP Part 1 Splitting δD. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Bromoethyl ether. Retrieved from [Link]

• PubChem. (n.d.). Bis(2-bromoethyl) ether. Retrieved from [Link]

• Fisher Scientific. (n.d.). Bis(2-bromoethyl) ether, 95% 5 g. Retrieved from [Link]

• Professor Steven Abbott. (n.d.). HSP Basics | Practical Solubility Science. Retrieved from [Link]

• Pirika.com. (2022). 自称を拡張してHSP推算法. Retrieved from [Link]

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• Scientific Spectator. (n.d.). Solubility Parameters: Theory and Application. Retrieved from [Link]

• Pirika.com. (2013). Hansen Solubility Parameters(HSP) Application Notes. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Protocol for Williamson Ether Synthesis Using 2-(2-Bromoethoxy)-2-methylpropane

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

2-(2-Bromoethoxy)-2-methylpropane (commonly referred to as tert-butyl 2-bromoethyl ether) is a highly valuable bifunctional alkylating agent used extensively in drug development, API synthesis, and materials science. It is primarily deployed to install a tert-butoxyethyl group onto a hydroxyl or phenolic scaffold. The tert-butyl moiety serves as a robust protecting group for the terminal alcohol, which can later be unmasked under acidic conditions (e.g., TFA/DCM) to reveal a 2-hydroxyethyl linker—a critical precursor for PEGylation or bioconjugation.

The reaction follows the classical Williamson ether synthesis pathway [2], which proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. In an SN2 reaction, the alkoxide or phenoxide nucleophile executes a backside attack on the electrophilic carbon bearing the bromide leaving group. Because 2-(2-Bromoethoxy)-2-methylpropane is a primary alkyl halide, the transition state is sterically unhindered. This structural feature makes it an excellent electrophile for SN2 and naturally suppresses competitive E2 elimination pathways, provided the correct base and temperature are utilized [4].

Reagent Specifications & Physicochemical Data

Understanding the physicochemical properties of the electrophile is critical for stoichiometric precision, solvent compatibility, and safe handling.

Property	Value
Chemical Name	2-(2-Bromoethoxy)-2-methylpropane
Synonyms	tert-Butyl 2-bromoethyl ether; 2-Bromoethyl tert-butyl ether
CAS Number	5853-76-9
Molecular Formula	C6H13BrO
Molecular Weight	181.07 g/mol
Purity	≥ 95% (Typical commercial grade)
Role in Synthesis	Primary electrophile / Alkylating agent

Data sourced from PubChem CID 12359283 [1].

Experimental Workflows

The choice of base and solvent is entirely dictated by the pKa of the substrate's hydroxyl group. We present two self-validating protocols tailored to the acidity of the starting material.

Protocol A: Alkylation of Phenols (Aryl Alcohols)

Causality : Phenols have a relatively low pKa (~10) due to the resonance stabilization of the phenoxide anion. Therefore, they do not require strong, hazardous bases. A mild base like Potassium Carbonate (K2CO3) is sufficient for complete deprotonation. Using a mild base in a polar aprotic solvent (DMF or Acetonitrile) at elevated temperatures ensures rapid SN2 kinetics while preventing base-catalyzed degradation of sensitive functional groups.

Materials :

• Phenol substrate (1.0 equiv)

• 2-(2-Bromoethoxy)-2-methylpropane (1.2 equiv)

• K2CO3 (anhydrous, finely powdered) (2.0 equiv)

• N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) (0.2 M relative to substrate)

• Optional: Sodium Iodide (NaI) (0.1 equiv) for in situ Finkelstein acceleration.

Step-by-Step Procedure :

• Preparation : To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the phenol substrate (1.0 equiv) and anhydrous K2CO3 (2.0 equiv).

• Solvation : Suspend the mixture in anhydrous DMF or MeCN. Stir at room temperature for 15 minutes to allow for phenoxide formation. The solution may undergo a slight color change indicating deprotonation.

• Electrophile Addition : Add 2-(2-Bromoethoxy)-2-methylpropane (1.2 equiv) dropwise via syringe. If kinetic acceleration is desired, add catalytic NaI (0.1 equiv) at this stage.

• Heating : Attach a reflux condenser and heat the reaction mixture to 70–80 °C under an inert atmosphere (N2 or Argon) for 4–8 hours. Monitor progression via TLC or LC-MS.

• Workup : Upon completion, cool the mixture to room temperature. Quench with distilled water to dissolve inorganic salts. Extract the aqueous layer 3x with Ethyl Acetate (EtOAc).

• Purification : Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography.

Protocol B: Alkylation of Aliphatic Alcohols

Causality : Aliphatic alcohols possess a higher pKa (~16–18) and cannot be quantitatively deprotonated by carbonate bases. A strong base such as Sodium Hydride (NaH) is mandatory to generate the highly nucleophilic alkoxide [3]. The reaction is typically performed in anhydrous THF or DMF at lower temperatures (0 °C to RT) to prevent the highly basic alkoxide from triggering E2 elimination on the alkyl bromide.

Materials :

• Aliphatic alcohol substrate (1.0 equiv)

• 2-(2-Bromoethoxy)-2-methylpropane (1.5 equiv)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF) or DMF (0.2 M)

Step-by-Step Procedure :

• Preparation : In an oven-dried flask under strict inert atmosphere (Argon), suspend NaH (1.2 equiv) in anhydrous THF. Cool the suspension to 0 °C using an ice bath.

• Deprotonation : Dissolve the aliphatic alcohol (1.0 equiv) in a minimal amount of THF and add it dropwise to the NaH suspension. (Caution: Hydrogen gas will evolve). Stir at 0 °C for 30 minutes, then warm to room temperature for 30 minutes to ensure complete alkoxide generation.

• Electrophile Addition : Re-cool the flask to 0 °C. Add 2-(2-Bromoethoxy)-2-methylpropane (1.5 equiv) dropwise.

• Reaction : Allow the mixture to slowly warm to room temperature and stir for 12–18 hours.

• Workup : Carefully quench the reaction at 0 °C by the dropwise addition of saturated aqueous NH4Cl to neutralize any unreacted NaH. Extract 3x with EtOAc or Dichloromethane (DCM).

• Purification : Wash the organic phase with water and brine, dry over MgSO4, concentrate, and purify via column chromatography.

Reaction Pathway & Decision Matrix

Workflow for selecting optimal Williamson ether synthesis conditions based on substrate pKa.

Troubleshooting & Optimization (E-E-A-T Insights)

• Stalled Reactions (Incomplete Conversion) : Alkyl bromides can sometimes exhibit sluggish kinetics depending on the steric environment of the nucleophile. If TLC indicates stalled progression, implement an in situ Finkelstein reaction by adding 10–20 mol% of Sodium Iodide (NaI). The iodide acts as a nucleophilic catalyst, temporarily converting the bromide into a highly reactive alkyl iodide, which undergoes SN2 attack much faster.

• Minimizing O- vs. C-Alkylation in Phenols : Phenoxide anions are ambient nucleophiles. To maximize O-alkylation (ether formation) and suppress C-alkylation at the ortho/para positions, use highly polar aprotic solvents (like DMF) which selectively solvate the metal cation (K+) and leave the oxygen center "naked" and highly reactive.

• Handling NaH : Commercial NaH is dispersed in mineral oil. For highly sensitive micro-scale reactions, the mineral oil can be washed away with anhydrous hexanes prior to use. However, for standard preparative scales, leaving the oil in the reaction is safer and does not interfere with the SN2 pathway.

References

• PubChem. 2-(2-Bromoethoxy)-2-methylpropane | C6H13BrO | CID 12359283.
• Wikipedia. Williamson ether synthesis.
• Organic Syntheses Procedure.
• ACS Publications. The Continuous Acid-Catalyzed Dehydration of Alcohols in Supercritical Fluids: A New Approach to the Cleaner Synthesis of Acetals, Ketals, and Ethers with High Selectivity. Chemical Reviews.

Application Notes and Protocols: The Strategic Use of tert-Butyl 2-Bromoethyl Ether in Pharmaceutical Intermediate Synthesis

Introduction: The Versatility of tert-Butyl 2-Bromoethyl Ether

In the landscape of modern pharmaceutical synthesis, the strategic manipulation of functional groups is paramount to achieving complex molecular architectures with high efficiency and purity. tert-Butyl 2-bromoethyl ether has emerged as a valuable and versatile reagent, primarily functioning as a masked hydroxyethylating agent and a stable protecting group. Its unique combination of a reactive bromide and a sterically hindered, acid-labile tert-butyl ether makes it an indispensable tool for medicinal chemists and process development scientists.

The bulky tert-butyl group confers significant stability to the ether linkage under a wide range of reaction conditions, particularly those involving basic and organometallic reagents.[1] This steric shielding prevents unwanted side reactions at the oxygen atom, allowing for selective transformations elsewhere in the molecule.[2] Concurrently, the primary bromide provides a reactive handle for nucleophilic substitution reactions, enabling the introduction of a protected two-carbon hydroxyethyl unit. The true elegance of this reagent lies in the subsequent ease of deprotection under acidic conditions, which cleanly liberates the primary alcohol.[1] This orthogonal deprotection strategy is a cornerstone of modern multistep synthesis.[3]

This document provides a comprehensive guide to the application of tert-butyl 2-bromoethyl ether in the synthesis of pharmaceutical intermediates, detailing its core functionalities and providing robust experimental protocols.

Core Applications in Pharmaceutical Synthesis

The utility of tert-butyl 2-bromoethyl ether in drug development can be broadly categorized into two main areas:

• Introduction of a Protected Hydroxyethyl Moiety: The reagent serves as an efficient electrophile for the O-, N-, S-, and C-alkylation of various nucleophiles. This allows for the incorporation of a –CH₂CH₂O-tBu fragment, which can be unmasked at a later synthetic stage to reveal a crucial primary alcohol. This alcohol can then participate in further transformations, such as esterification, etherification, or oxidation, or it may be a key pharmacophoric feature of the final active pharmaceutical ingredient (API).

• Use as a Linker or Spacer: In the design of complex drug molecules, including antibody-drug conjugates (ADCs) and PROTACs, the ethylene glycol linker is a common motif. tert-Butyl 2-bromoethyl ether provides a convenient starting point for the construction of more elaborate linker systems, offering a stable and readily modifiable building block.

Illustrative Workflow: General Alkylation and Deprotection

The general workflow for utilizing tert-butyl 2-bromoethyl ether involves a two-step sequence: alkylation followed by deprotection.

Caption: General workflow for the application of tert-Butyl 2-bromoethyl ether.

Experimental Protocols

The following protocols are provided as detailed, self-validating methodologies for key transformations involving tert-butyl 2-bromoethyl ether.

Protocol 1: O-Alkylation of a Phenolic Intermediate

This protocol describes the etherification of a substituted phenol, a common step in the synthesis of various pharmaceutical agents where a hydroxyethyl ether moiety is required.

Reaction Scheme:

Ar-OH + Br-CH₂CH₂O-tBu --(Base)--> Ar-O-CH₂CH₂O-tBu

Materials:

• Substituted Phenol (1.0 eq)

• tert-Butyl 2-bromoethyl ether (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the substituted phenol (1.0 eq) and anhydrous DMF.

• Base Addition: Add anhydrous potassium carbonate (2.0 eq) to the solution. Stir the suspension vigorously for 10-15 minutes at room temperature.

• Alkylation: Add tert-Butyl 2-bromoethyl ether (1.2 eq) dropwise to the reaction mixture.

• Reaction: Heat the reaction mixture to 60-70 °C and stir for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with ethyl acetate (3 x volume).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel if necessary.

Causality Behind Experimental Choices:

• Base: Potassium carbonate is a cost-effective and moderately strong base suitable for deprotonating phenols. Cesium carbonate can be used for less reactive phenols due to its higher solubility and basicity.[4]

• Solvent: DMF is a polar aprotic solvent that effectively dissolves the reactants and facilitates the Sₙ2 reaction.[4]

• Temperature: Heating is often necessary to drive the reaction to completion, but excessively high temperatures should be avoided to minimize potential side reactions.

Protocol 2: N-Alkylation of a Sulfonamide Intermediate

This protocol details the N-alkylation of a sulfonamide, a key step in the synthesis of various enzyme inhibitors and other therapeutic agents.

Reaction Scheme:

R-SO₂NHR' + Br-CH₂CH₂O-tBu --(Base)--> R-SO₂N(R')-CH₂CH₂O-tBu

Materials:

• Sulfonamide (1.0 eq)

• tert-Butyl 2-bromoethyl ether (1.2 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere, add the sulfonamide (1.0 eq.) and anhydrous THF.[4]

• Deprotonation: Cool the solution to 0°C using an ice bath. Add sodium hydride (1.1 eq., 60% dispersion in mineral oil) portion-wise. Allow the mixture to stir at 0°C for 30 minutes or until hydrogen gas evolution ceases.[4]

• Alkylation: Add a solution of tert-Butyl 2-bromoethyl ether (1.2 eq.) in the same anhydrous solvent dropwise to the reaction mixture at 0°C.[4]

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then let it warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0°C.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Base: Sodium hydride is a strong, non-nucleophilic base required for the efficient deprotonation of the less acidic sulfonamide proton.[4]

• Solvent: THF is a suitable aprotic solvent for reactions involving sodium hydride.[4]

• Temperature Control: The initial deprotonation and alkylation are performed at 0°C to control the exothermic reaction and minimize side products.

Protocol 3: Acid-Catalyzed Deprotection of the tert-Butyl Ether

This protocol outlines the removal of the tert-butyl protecting group to unveil the primary alcohol.

Reaction Scheme:

R-X-CH₂CH₂O-tBu --(Acid)--> R-X-CH₂CH₂OH

Materials:

• tert-Butoxyethylated Intermediate (1.0 eq)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Reaction Setup: Dissolve the tert-butoxyethylated intermediate (1.0 eq) in dichloromethane in a round-bottom flask.

• Acid Addition: In a fume hood, add trifluoroacetic acid (5 - 10 eq, or as a 1:1 mixture with DCM) to the solution.[5]

• Reaction: Stir the reaction mixture at room temperature for 1-5 hours. Monitor the deprotection by TLC or LC-MS.

• Quenching: Upon completion, carefully neutralize the acid with a saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The resulting alcohol can be purified by column chromatography or recrystallization if necessary.

Causality Behind Experimental Choices:

• Acid: Trifluoroacetic acid is a strong, volatile acid that effectively cleaves the tert-butyl ether at room temperature.[5] Hydrochloric acid in an organic solvent is also a common alternative.[1]

• Solvent: Dichloromethane is a common solvent for deprotection reactions as it is relatively inert and easily removed.

Data Presentation

The choice of reaction conditions can significantly impact the yield and purity of the alkylated product. The following table summarizes typical yields for the O-alkylation of various phenolic substrates with tert-butyl 2-bromoethyl ether under the conditions described in Protocol 1.

Substrate (Phenol)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Methoxyphenol	K₂CO₃	DMF	70	6	92
4-Nitrophenol	K₂CO₃	DMF	60	4	95
2-Naphthol	Cs₂CO₃	ACN	80	8	88
4-Hydroxybenzoic acid methyl ester	K₂CO₃	DMF	70	10	85

Note: Yields are for isolated products after purification and may vary depending on the specific substrate and reaction scale.

Troubleshooting and Optimization

Caption: Troubleshooting guide for alkylation reactions.

Conclusion

tert-Butyl 2-bromoethyl ether is a highly effective and strategic reagent in pharmaceutical intermediate synthesis. Its ability to introduce a protected hydroxyethyl group that is stable to a variety of reaction conditions, yet readily deprotected under acidic conditions, makes it an invaluable tool for synthetic chemists. The protocols and insights provided in this document are intended to empower researchers, scientists, and drug development professionals to effectively utilize this versatile building block in the creation of novel and complex drug candidates.

References

• BenchChem. (2025). Application Notes and Protocols: tert-Butyl Ether Protecting Group Strategies. BenchChem.
• BenchChem. (2025). Applications of tert-Butyl and Fluoride Moieties in the Synthesis of Pharmaceutical Intermediates. BenchChem.
• apicule. (n.d.). tert-Butyl N-(2-bromoethyl)carbamate (CAS No: 39684-80-5) API Intermediate Manufacturers. apicule.
• BenchChem. (2025). Application of Tert-Butyl Groups in Drug Synthesis: Detailed Application Notes and Protocols. BenchChem.
• University of Calgary. (n.d.). Alcohol Protecting Groups.
• BenchChem. (2024, May 7). (2-Bromoethyl)benzene: Applications in Pharmaceutical Synthesis and its Synthesis Method. BenchChem.
• Organic Syntheses. (n.d.). Organic Syntheses Procedure.
• BenchChem. (2025). The Sentinel of Serine: A Technical Guide to the Tert-Butyl Protecting Group in Peptide Synthesis and Drug Development. BenchChem.
• BenchChem. (2025). The Pivotal Role of tert-Butyl Esters in Organic Synthesis: A Guide to Protection and Deprotection Strategies. BenchChem.
• BenchChem. (2025). Technical Support Center: N-(2-bromoethyl)methanesulfonamide Alkylation Reactions. BenchChem.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. benchchem.com [benchchem.com]

Application Note: Use of 2-(2-Bromoethoxy)-2-methylpropane for Introducing a tert-Butoxyethyl Protecting Group

As a Senior Application Scientist, I have designed this technical guide to provide drug development professionals and synthetic chemists with a comprehensive, self-validating framework for utilizing 2-(2-Bromoethoxy)-2-methylpropane. This reagent is a critical building block for installing protected 2-hydroxyethyl motifs, which are indispensable in medicinal chemistry, PEGylation strategies, and advanced linker design.

Strategic Rationale & Mechanistic Insights

The introduction of a 2-hydroxyethyl chain is a ubiquitous transformation in drug design, utilized to improve aqueous solubility, modulate pharmacokinetics, or serve as a foundational PEG-mimetic linker in Proteolysis Targeting Chimeras (PROTACs) ()[1]. However, direct alkylation with unprotected 2-bromoethanol is mechanistically flawed; it often leads to deleterious side reactions, including transient epoxide formation, polymerization, or unwanted di-alkylation.

To circumvent these issues, 2-(2-Bromoethoxy)-2-methylpropane (commonly known as tert-butyl 2-bromoethyl ether) is employed as a premium electrophile.

The Causality of the tert-Butyl Group: The bulky tert-butyl ether provides immense steric hindrance, completely suppressing nucleophilic attack at the ether oxygen and directing the substrate exclusively to the primary bromide via a clean S_N2 mechanism. Furthermore, the tert-butyl group is orthogonal to many other protecting groups (such as benzyl or silyl ethers). It is highly stable to basic alkylation conditions, nucleophiles, and catalytic hydrogenation, yet it cleanly cleaves under strong acidic conditions (e.g., Trifluoroacetic acid) to release volatile isobutylene gas. This specific cleavage pathway eliminates the need for complex chromatographic separation of the protecting group byproduct ().

Physicochemical Properties

Understanding the physical parameters of the reagent is critical for calculating reaction stoichiometry and predicting solvent compatibility.

Property	Value
IUPAC Name	2-(2-Bromoethoxy)-2-methylpropane
CAS Number	5853-76-9
PubChem CID	12359283
Molecular Formula	C₆H₁₃BrO
Molecular Weight	181.07 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	~50-55 °C at reduced pressure

Data supported by compound databases ()[2] and material specifications ()[3].

Reaction Optimization & Quantitative Data

The choice of base and solvent is entirely dictated by the pKa of the nucleophile. The table below summarizes the optimized, field-proven conditions for various substrate classes.

Substrate Class	Substrate pKa	Optimal Base	Optimal Solvent	Temp (°C)	Expected Yield	Mechanistic Note
Phenols	~10	K₂CO₃ (2.0 eq)	DMF	60–80	85–95%	Mild base is sufficient to generate the highly nucleophilic phenoxide.
Aliphatic Alcohols	~16	NaH (1.5 eq)	THF	0 to 25	70–85%	Requires strong base. THF prevents the base-mediated degradation seen with DMF.
Secondary Amines	~10-11 (conj. acid)	DIPEA + KI (cat.)	MeCN	80	80–90%	KI facilitates a Finkelstein reaction, generating a more reactive alkyl iodide in situ.

Synthetic Workflows & Logical Integration

Figure 1: Synthetic workflow for the installation and cleavage of the tert-butoxyethyl group.

Figure 2: Logical integration of tert-butoxyethyl linkers in PROTAC assembly.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to subsequent steps without confirming the analytical checkpoints.

Protocol A: O-Alkylation of Phenols (tert-Butoxyethylation)

• Deprotonation: Dissolve the phenolic substrate (1.0 eq) in anhydrous DMF to achieve a 0.2 M concentration. Add finely powdered K₂CO₃ (2.0 eq). Stir the suspension for 15 minutes at room temperature to ensure complete generation of the phenoxide anion.

• Electrophile Addition: Add 2-(2-Bromoethoxy)-2-methylpropane (1.2 eq) dropwise via syringe.

• Thermal Activation: Heat the reaction mixture to 70 °C under an inert argon atmosphere for 4–6 hours.

• Self-Validation Checkpoint (In-Process): Analyze an aliquot via TLC (Hexanes/EtOAc 4:1) or LC-MS. Causality: The tert-butoxyethylated product will appear as a significantly less polar (higher Rf) spot compared to the starting phenol due to the masking of the hydrogen-bond donating hydroxyl group. Ensure >95% conversion before proceeding.

• Workup: Cool the mixture to room temperature. Quench with distilled water and extract with EtOAc (3x). Wash the combined organic layers with brine five times . Causality: Repeated brine washes are mandatory to partition the highly polar DMF out of the organic phase. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Analytical Validation: Purify via silica gel flash chromatography. Confirm product identity via ¹H NMR. Validation Marker: Look for the prominent 9H singlet at ~1.20 ppm (tert-butyl group) and two 2H multiplets at ~3.70 ppm and ~4.05 ppm (ethylene bridge).

Protocol B: Acidic Deprotection (Revealing the 2-Hydroxyethyl Group)

• Acidification: Dissolve the tert-butoxyethyl protected intermediate in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M. Cool the flask to 0 °C in an ice bath.

• Cleavage Initiation: Add Trifluoroacetic acid (TFA) dropwise to achieve a 1:1 (v/v) ratio of DCM:TFA. Causality: This specific ratio provides the necessary proton activity to protonate the ether oxygen and facilitate the E1-like elimination of isobutylene, while maintaining the solubility of complex organic substrates.

• Reaction: Remove the ice bath and stir at room temperature for 2–4 hours.

• Self-Validation Checkpoint (In-Process): Monitor by TLC/LC-MS. Causality: The deprotected 2-hydroxyethyl product will be significantly more polar (lower Rf) due to the newly exposed hydroxyl group.

• Workup: Concentrate the mixture under reduced pressure. Co-evaporate the resulting residue with toluene (3x). Causality: Toluene forms an azeotrope with TFA, ensuring the complete removal of the acid without the need for harsh basic aqueous washes that might degrade base-sensitive target molecules.

• Analytical Validation: Confirm complete deprotection via ¹H NMR. Validation Marker: The complete disappearance of the 9H singlet at ~1.20 ppm confirms the successful loss of the tert-butyl group.

References

• PubChem. 2-(2-Bromoethoxy)-2-methylpropane (CID 12359283). National Center for Biotechnology Information. URL:[Link]

• American Elements. 2-(2-bromoethoxy)-2-methylpropane | CAS 5853-76-9. Comprehensive Catalog of Life Science Products. URL:[Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. URL:[Link]

Sources

• 1. O-(2-(Vinyloxy)ethyl)hydroxylamine | 391212-29-6 | Benchchem [benchchem.com]
• 2. 2-(2-Bromoethoxy)-2-methylpropane | C6H13BrO | CID 12359283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. americanelements.com [americanelements.com]

tert-Butyl 2-bromoethyl ether as a linker molecule in bioconjugation chemistry

Application Notes and Protocols

Topic: tert-Butyl 2-bromoethyl ether as a Linker Molecule in Bioconjugation Chemistry

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of tert-butyl 2-bromoethyl ether as a versatile, two-stage linker precursor in bioconjugation chemistry. We delve into the underlying chemical principles, strategic advantages, and key experimental considerations. This guide offers detailed, step-by-step protocols for protein modification, linker deprotection, and subsequent functionalization, supported by troubleshooting advice and illustrative diagrams to ensure successful implementation in the laboratory.

Introduction: The Strategic Role of Linkers in Bioconjugation

Bioconjugation, the covalent joining of two molecules where at least one is a biomolecule, is a cornerstone of modern biotechnology and pharmaceutical science.[1][2] It enables the creation of sophisticated constructs such as antibody-drug conjugates (ADCs), imaging agents, and immobilized enzymes.[3] The linker, a chemical moiety that connects the components, is not merely a spacer but a critical determinant of the bioconjugate's stability, solubility, and biological function.[4][5]

tert-Butyl 2-bromoethyl ether emerges as a unique tool in this field. It is not a direct, one-step crosslinker but rather a "linker precursor" that facilitates a controlled, two-stage conjugation strategy. This approach involves:

• Initial Alkylation: Covalently attaching the linker to a biomolecule via its reactive bromo group.

• Deprotection & Secondary Conjugation: Exposing a terminal hydroxyl group by cleaving the acid-labile tert-butyl ether, which then serves as a handle for a second, distinct chemical modification.

This strategy offers a high degree of control, allowing for the purification of the initial conjugate before proceeding to the second coupling reaction, thereby minimizing side reactions and improving the homogeneity of the final product.

The Chemistry of tert-Butyl 2-bromoethyl ether

Core Structure and Reactivity

The utility of tert-butyl 2-bromoethyl ether lies in its bifunctional nature:

• Alkyl Bromide: The bromo group is an excellent electrophilic center for S_N2 reactions. It readily reacts with nucleophilic side chains of amino acids to form stable covalent bonds.[6][7]

• tert-Butyl Ether: The tert-butyl group acts as a robust protecting group for the terminal hydroxyl.[8][9] It is exceptionally stable under basic, nucleophilic, and many reductive/oxidative conditions, yet can be selectively removed under acidic conditions.[9][10]

Mechanism of Protein Alkylation

The primary reaction involves the alkylation of nucleophilic amino acid residues on the protein surface. The reactivity hierarchy is generally as follows:

Cysteine (Thiol) > Histidine (Imidazole) > Lysine (Amine) > Aspartate/Glutamate (Carboxylate)

The sulfhydryl group of cysteine is the most potent nucleophile under physiological and slightly basic conditions, making it the preferred target for forming a highly stable thioether linkage.[6][11] While reactions with other residues like lysine or histidine are possible, they typically require more forcing conditions and may lead to a less homogenous product.[12] This selectivity for cysteine is a key advantage for site-specific modification.

Caption: Alkylation of a protein cysteine residue.

Deprotection: Unveiling the Hydroxyl Handle

The cleavage of the tert-butyl ether is the critical second step. This is most commonly achieved using strong acids like trifluoroacetic acid (TFA), which protonates the ether oxygen, leading to the elimination of isobutylene and the formation of the free hydroxyl group.[2][13]

Caption: Cleavage of the tert-butyl ether protecting group.

Strategic Application Workflows

The two-stage nature of this linker allows for precise experimental design. Below is a generalized workflow.

Caption: General workflow for two-stage bioconjugation.

Detailed Experimental Protocols

Disclaimer: These protocols are starting points. Optimization of molar excess, reaction time, and pH is critical for each specific protein and application.

Protocol 1: Alkylation of a Cysteine-Containing Protein

This protocol details the initial covalent attachment of the linker to the protein.

Materials:

• Protein solution (e.g., 1-5 mg/mL) in a suitable buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5).

• tert-Butyl 2-bromoethyl ether.

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Quenching reagent: 2-Mercaptoethanol or L-cysteine.

• Purification: Desalting column (e.g., PD-10) or dialysis tubing (MWCO appropriate for the protein).

• Reaction Buffer: 50 mM HEPES, 150 mM NaCl, 1 mM EDTA, pH 7.5-8.5.

Procedure:

• Protein Preparation: If the protein has disulfide bonds that need to be reduced to free the target cysteines, treat with a reducing agent like DTT or TCEP, followed by removal of the reducing agent using a desalting column equilibrated with degassed Reaction Buffer.

• Linker Stock Solution: Prepare a fresh 100 mM stock solution of tert-butyl 2-bromoethyl ether in anhydrous DMF or DMSO.

• Reaction Setup: To the protein solution, add the linker stock solution to achieve a 20- to 50-fold molar excess of linker over protein. The final concentration of the organic solvent (DMF/DMSO) should not exceed 5-10% (v/v) to avoid protein denaturation.

• Incubation: Gently mix the reaction and incubate at room temperature for 4-6 hours or at 4°C overnight. The reaction should be protected from light.

• Quenching: Stop the reaction by adding a quenching reagent (e.g., 2-Mercaptoethanol) to a final concentration of 50-100 mM to react with any excess bromo-linker. Incubate for 30 minutes at room temperature.

• Purification: Remove the excess linker and quenching reagent by extensive dialysis against a suitable storage buffer or by using a desalting column.

• Characterization: Confirm successful modification via mass spectrometry (expect a mass increase of 147.06 Da per modification) and/or SDS-PAGE.

Protocol 2: Deprotection of the tert-Butyl Ether

This protocol describes the removal of the tert-butyl group to expose the reactive hydroxyl.

CAUTION: Trifluoroacetic acid (TFA) is highly corrosive. Handle it in a fume hood with appropriate personal protective equipment.

Materials:

• Lyophilized or concentrated solution of the modified protein from Protocol 1.

• Trifluoroacetic acid (TFA), reagent grade.

• Buffer for exchange (e.g., 50 mM MES, 150 mM NaCl, pH 6.0).

• Desalting column or dialysis equipment.

Procedure:

• Reaction Setup: For a lyophilized protein, dissolve it in a solution of 95% TFA in water. For a concentrated protein solution, add cold TFA to a final concentration of 50-95%. The optimal concentration depends on the protein's acid stability.

• Incubation: Incubate the reaction on ice for 30-60 minutes. Monitor the reaction if possible, as prolonged exposure to acid can damage the protein.

• TFA Removal: Immediately remove the TFA. This can be done by:

  • Nitrogen Stream: Gently blowing a stream of nitrogen over the sample to evaporate the TFA (for small volumes).

  • Buffer Exchange: Immediately pass the reaction mixture through a desalting column pre-equilibrated with the desired final buffer (e.g., MES, pH 6.0). This is the preferred method for proteins.

• Final Purification: Perform a second buffer exchange or dialysis to ensure complete removal of residual acid.

• Characterization: Confirm deprotection via mass spectrometry (expect a mass decrease of 56.07 Da per modification).

Deprotection Reagent	Conditions	Advantages	Disadvantages
Trifluoroacetic Acid (TFA)	50-95% aqueous solution, 0°C to RT	Fast and efficient cleavage[2][13]	Harsh conditions, can denature many proteins
Aqueous Phosphoric Acid	~85% in an organic solvent (e.g., DCM)	Milder than TFA, can offer better selectivity[13]	May require elevated temperatures; less common for proteins
Zinc Bromide (ZnBr₂)	In an inert solvent like DCM	Lewis acid-based, can be selective in the presence of other acid-labile groups[14]	Requires organic solvent; may not be suitable for all proteins
Enzymatic Cleavage	Specific esterases/lipases	Extremely mild and selective conditions[15]	Requires specific enzymes that may not be readily available or active on the substrate

Protocol 3: Secondary Conjugation via Hydroxyl Activation

This protocol provides a representative example of how to functionalize the newly exposed hydroxyl group. Here, we activate it with a tosyl group for subsequent reaction with an amine-containing molecule.[6]

Materials:

• Deprotected protein from Protocol 2 in an appropriate buffer (e.g., 50 mM borate buffer, pH 8.5).

• p-Toluenesulfonyl chloride (TsCl).

• Anhydrous acetonitrile or DMF.

• Molecule to be conjugated (Molecule B), containing a primary amine.

• Quenching buffer: 1 M Tris-HCl, pH 8.0.

• Purification: Size-Exclusion Chromatography (SEC) column.

Procedure:

• Hydroxyl Activation: a. Prepare a fresh stock solution of TsCl in anhydrous acetonitrile. b. Add a molar excess of the TsCl solution to the deprotected protein. The optimal concentration must be determined empirically. c. Incubate at 4°C for 2-4 hours with gentle mixing. This forms a tosylated intermediate (Protein-Linker-OTs).

• Purification of Activated Protein: Immediately purify the activated protein using a desalting column equilibrated with a suitable conjugation buffer (e.g., PBS, pH 7.4) to remove excess TsCl.

• Secondary Conjugation Reaction: a. Add Molecule B to the purified, activated protein in a desired molar ratio (e.g., 1:1 or higher). b. Incubate for 2-4 hours at room temperature or overnight at 4°C. The amine on Molecule B will displace the tosylate group, forming a stable bond.

• Quenching and Final Purification: a. Quench the reaction by adding the quenching buffer to consume any remaining activated sites. b. Purify the final bioconjugate using SEC to separate the desired product from unreacted components.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Alkylation Efficiency	- Insufficient molar excess of linker.- Protein's target cysteine is not accessible.- pH is too low (thiol is not deprotonated).- Linker has hydrolyzed.	- Increase molar excess of linker.- Perform reaction under partial denaturing conditions (use with caution).- Increase reaction pH to 8.0-8.5.- Use a freshly prepared linker stock solution.
Protein Precipitation	- Organic solvent (DMF/DMSO) concentration is too high.- Protein is unstable at the reaction pH.- Acid deprotection caused irreversible denaturation.	- Keep organic solvent concentration below 5% (v/v).- Perform a pH stability screen for the protein.- Screen milder deprotection conditions (see table above) or reduce TFA concentration/time.
Incomplete Deprotection	- Insufficient acid concentration or reaction time.- Steric hindrance around the tert-butyl group.	- Increase TFA concentration or incubation time.- Ensure protein is fully solubilized in the acid solution.
Heterogeneous Product	- Non-specific alkylation of other nucleophilic residues (Lys, His).- Incomplete deprotection or secondary conjugation.	- Lower the pH of the alkylation reaction (e.g., to 7.0-7.5) to favor cysteine modification.- Optimize deprotection/conjugation steps and improve purification between stages.

References

• Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide-Alkyne Cycloaddition. PMC.
• Uncover New Reactivity of Genetically Encoded Alkyl Bromide Non-Canonical Amino Acids. Frontiers in Chemistry.
• Cleavage of the tert-butyl ester without affecting other functional groups. Benchchem.
• Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety. PubMed.
• tert-Butyl (2-(2-bromoethoxy)ethyl)(methyl)
• Selective Removal of an N-BOC Protecting Group in the Presence of a tert-Butyl Ester and Other Acid-Sensitive Groups.
• tert-Butyl Ethers. Organic Chemistry Portal.
• Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. Biomedical and Pharmacology Journal.
• Selectivity of labeled bromoethylamine for protein alkyl
• Application Notes and Protocols for the Modification and Cross-Linking of Proteins and Biomolecules with 2-Bromoethanol. Benchchem.
• Bioconjugation Protocols: Strategies and Methods.
• The tert-butyl group in chemistry and biology.
• Bromo-PEG24-t-butyl ester. BroadPharm.
• Why is tert-Butyl (tBu) often not listed as protecting group for alcohol?
• Bioconjugation and crosslinking technical handbook. Thermo Fisher Scientific.
• Application Notes and Protocols: tert-Butyl Ether Protecting Group Str
• WO1992022318A1 - Amino acid derivative and bromoacetyl modified peptides.
• Bioconjug
• The Next Step in Homogenous Bioconjugate Development: Optimizing Payload Placement and Conjugate Composition.

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Application Note: Synthesis of Novel N-(2-Hydroxyethyl) Heterocycles via Alkylation with 2-(2-Bromoethoxy)-2-methylpropane

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Mechanistic rationale, optimized protocols, and self-validating workflows for the installation of hydroxyethyl pharmacophores using a protected alkylating agent.

Executive Summary & Strategic Rationale

The installation of a 2-hydroxyethyl group onto nitrogen-containing heterocycles (e.g., indoles, piperazines, imidazoles) is a ubiquitous transformation in medicinal chemistry. This motif frequently serves to improve aqueous solubility, act as a hydrogen-bond donor/acceptor, or provide an attachment vector for PEG-linkers in PROTACs and antibody-drug conjugates (ADCs).

Direct alkylation using 2-bromoethanol is historically problematic. Under the basic conditions required to deprotonate the heterocycle, 2-bromoethanol rapidly undergoes intramolecular cyclization to form ethylene oxide or intermolecular self-condensation, drastically reducing yields. While ethylene oxide gas can be used directly, it is highly toxic, difficult to handle, and prone to runaway poly-ethoxylation (PEGylation) rather than discrete mono-alkylation.

To circumvent these issues, 2-(2-Bromoethoxy)-2-methylpropane (also known as tert-butyl 2-bromoethyl ether) is deployed as a superior bifunctional building block. The bulky tert-butyl group sterically shields the oxygen atom, entirely suppressing self-condensation and O-alkylation during the initial SN​2 reaction . Subsequent acidic cleavage of the tert-butyl ether yields the desired primary alcohol with high fidelity.

Mechanistic Causality

The synthetic workflow relies on two distinct mechanistic pathways that operate under orthogonal conditions:

• Base-Promoted SN​2 Alkylation: The heterocycle is deprotonated by a base (e.g., NaH, K2​CO3​ ) to form a strong nucleophile. This nucleophile executes a backside attack on the electrophilic C1 carbon of 2-(2-Bromoethoxy)-2-methylpropane. The primary nature of the bromide ensures rapid SN​2 kinetics, while the steric bulk of the tert-butyl ether prevents competitive side reactions.

• Acid-Catalyzed SN​1 Deprotection: Ethers are generally stable to base, requiring strong acid for cleavage. Treatment of the intermediate with Trifluoroacetic acid (TFA) or HCl protonates the ether oxygen. Due to the stability of the resulting tertiary carbocation, the C-O bond cleaves via an SN​1 mechanism . The tert-butyl cation rapidly eliminates a proton to form isobutylene gas. The irreversible evolution of this gas drives the reaction to completion .

Caption: Two-step synthetic workflow: SN2 alkylation followed by SN1 acid-catalyzed deprotection.

Quantitative Data & Optimization

The choice of reagent and reaction conditions dictates the overall efficiency of the hydroxyethylation. Tables 1 and 2 summarize the comparative advantages and optimized conditions for various heterocyclic classes.

Table 1: Comparative Reagent Profile for Hydroxyethylation

Alkylating Reagent	Reactivity Profile	Side Reactions	Handling & Safety	Overall Efficiency
2-Bromoethanol	Moderate	High (Self-condensation, epoxide formation)	Liquid, easy to handle	Low (<40% yield)
Ethylene Oxide	Very High	High (Poly-ethoxylation / PEGylation)	Toxic, flammable gas	Variable (Requires strict stoichiometry)
2-(2-Bromoethoxy)-2-methylpropane	High ( SN​2 )	None (Sterically protected oxygen)	Stable liquid, bench-stable	High (>85% yield)

Table 2: Optimization of Alkylation Conditions by Heterocycle Class

Heterocycle Type	Preferred Base	Solvent	Temperature	Time	Typical Yield
Indoles / Pyrroles	NaH (1.5 eq)	Anhydrous DMF	0 °C to 25 °C	4-6 h	85 - 92%
Piperazines (Sec. Amines)	K2​CO3​ (2.0 eq)	Acetonitrile	80 °C (Reflux)	12 h	88 - 95%
Imidazoles / Pyrazoles	Cs2​CO3​ (1.5 eq)	Anhydrous DMF	60 °C	8 h	80 - 87%

Experimental Protocols

Protocol A: Base-Promoted N-Alkylation (Self-Validating System)

Example scaled for Indole derivatives.

• Preparation: Flame-dry a round-bottom flask under inert gas (Argon/Nitrogen). Dissolve the starting heterocycle (1.0 mmol) in 5.0 mL of anhydrous DMF.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 mmol). Stir for 30 minutes. Causality: The evolution of hydrogen gas ( H2​ ) confirms active deprotonation of the heterocycle.

• Alkylation: Dropwise add 2-(2-Bromoethoxy)-2-methylpropane (1.2 mmol). Remove the ice bath and allow the reaction to warm to room temperature, then heat to 60 °C for 6 hours.

• Self-Validation Checkpoint (TLC): Monitor the reaction via Thin Layer Chromatography (Hexanes:EtOAc). The installation of the bulky, non-polar tert-butyl group will cause the product spot to migrate significantly higher ( Rf​ increase) than the starting heterocycle, providing immediate visual confirmation of conversion.

• Workup: Quench the reaction with saturated aqueous NH4​Cl (10 mL) to destroy excess NaH. Extract with Ethyl Acetate ( 3×15 mL). Wash the combined organic layers with brine ( 5×10 mL) to remove DMF. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Acid-Mediated Deprotection to Free Alcohol

Cleavage of the tert-butyl ether.

• Preparation: Dissolve the purified tert-butyl protected intermediate (1.0 mmol) in 4.0 mL of Dichloromethane (DCM).

• Acidic Cleavage: Add 4.0 mL of pure Trifluoroacetic acid (TFA) dropwise at room temperature (creates a 1:1 v/v DCM:TFA solution). Alternatively, 4M HCl in dioxane can be used for substrates sensitive to TFA.

• Self-Validation Checkpoint (Gas Evolution): Stir the reaction at room temperature. Observe the continuous bubbling within the solution. Causality: This bubbling is the release of isobutylene gas. The physical cessation of bubbling (typically after 2-4 hours) serves as a reliable, self-validating indicator that the deprotection is complete.

• Workup: Concentrate the reaction mixture under reduced pressure to remove DCM, excess TFA, and residual isobutylene.

• Neutralization: Dissolve the resulting crude oil in DCM (20 mL) and wash carefully with saturated aqueous NaHCO3​ until the aqueous layer tests basic (pH > 8). Dry the organic layer over Na2​SO4​ , filter, and concentrate to yield the pure N-(2-hydroxyethyl)heterocycle.

Caption: SN1 Mechanistic pathway for the acidic cleavage of the tert-butyl ether protecting group.

References

• PubChem Compound Summary for CID 12359283, 2-(2-Bromoethoxy)-2-methylpropane National Center for Biotechnology Information (NCBI) URL:[Link]

• Hybrid materials of 1D and 2D carbon allotropes and synthetic π-systems NPG Asia Materials (Nature Publishing Group) URL:[Link]

• Cleavage of Ethers with Acids Organic Chemistry Tutor URL:[Link]

Application Note: A Multi-faceted Approach to Monitoring the Reaction Progress of 2-(2-Bromoethoxy)-2-methylpropane

Abstract: This technical guide provides a comprehensive overview of robust analytical methodologies for monitoring chemical reactions involving 2-(2-Bromoethoxy)-2-methylpropane. Recognizing the diverse reaction pathways this substrate can undergo—including nucleophilic substitution and elimination—this document details the application of Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. Each section explains the rationale behind the technique's selection, offers detailed, field-tested protocols, and discusses data interpretation, empowering researchers to optimize reaction conditions, maximize yields, and ensure process safety and reproducibility.

Foundational Principles: The Imperative of Reaction Monitoring

2-(2-Bromoethoxy)-2-methylpropane is a valuable bifunctional molecule, featuring a sterically hindered tert-butoxy group and a primary alkyl bromide. This structure makes it a key intermediate in the synthesis of pharmaceuticals and specialty chemicals, often utilized to introduce the tert-butoxyethyl moiety. Its primary reaction pathways involve the displacement of the bromide ion. Effective reaction monitoring is not merely a procedural step but a cornerstone of process development. It provides critical, real-time data to:

• Determine Reaction Kinetics: Understand the rate of consumption of starting materials and formation of products.

• Identify Intermediates and Byproducts: Gain mechanistic insights and identify potential impurities.

• Optimize Reaction Parameters: Make informed decisions on temperature, catalyst loading, and reaction time to improve yield and purity.

• Confirm Reaction Completion: Prevent unnecessary energy expenditure and downstream processing complications.

This guide presents a selection of orthogonal analytical techniques, each offering unique advantages for a holistic understanding of the reaction profile.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatile Components

Expertise & Rationale: GC-MS is the premier technique for analyzing reactions with volatile and semi-volatile components that are thermally stable.[1] 2-(2-Bromoethoxy)-2-methylpropane and many of its likely products fit this profile. The gas chromatograph provides excellent separation of components in a mixture based on their boiling points and column interactions, while the mass spectrometer offers definitive identification based on mass-to-charge ratio and fragmentation patterns. This combination allows for simultaneous quantification and structural confirmation. For alkyl halides, GC-MS is a well-established and highly sensitive analytical method.[2]

Protocol: GC-MS Analysis

A. Sample Preparation:

• Using a calibrated micropipette, withdraw an aliquot (e.g., 50 µL) from the reaction mixture.

• Quench the reaction immediately by diluting the aliquot in a vial containing 1 mL of a suitable solvent (e.g., ethyl acetate or dichloromethane). This prevents further reaction post-sampling.

• If the reaction mixture contains non-volatile salts or catalysts, pass the diluted sample through a small plug of silica gel or a syringe filter to prevent contamination of the GC inlet.[1]

• If necessary, perform a liquid-liquid extraction to isolate the organic components.

• Inject 1 µL of the prepared sample into the GC-MS.

B. Instrumentation and Parameters: The following table outlines a robust starting point for method development.

Parameter	Recommended Setting	Rationale
GC System	Agilent GC/MS or equivalent	Standard, reliable instrumentation.
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A non-polar column offering excellent separation for a wide range of compounds.
Injector Temp.	250 °C	Ensures rapid volatilization of the analyte without thermal degradation.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading and ensures sharp peaks. Adjust split ratio based on concentration.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial 50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min	A standard temperature ramp to separate starting material, solvent, and potential products.
MS Detector	Quadrupole Mass Analyzer	Common and effective for this type of analysis.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard mode that produces reproducible fragmentation patterns for library matching.
MS Scan Range	40-400 m/z	Covers the expected mass range of the starting material and likely products. The fragment at m/z 43 is a potential ion for monitoring 2-bromopropane.[3]

C. Data Interpretation:

• Identify Peaks: The mass spectrum of 2-(2-Bromoethoxy)-2-methylpropane (MW: 181.07 g/mol [4]) will show a characteristic isotopic pattern for bromine (⁷⁹Br/⁸¹Br). The molecular ion may be weak; look for characteristic fragments such as the loss of a bromine radical or the stable tert-butyl cation (m/z 57).

• Quantify Progress: Monitor the decrease in the peak area of the starting material and the increase in the peak area(s) of the product(s) over time. For accurate quantification, create a calibration curve using an internal standard.

High-Performance Liquid Chromatography (HPLC): Versatility for a Broader Polarity Range

Expertise & Rationale: While GC-MS is often ideal, HPLC is indispensable when reaction products are non-volatile, thermally labile, or highly polar.[5] 2-(2-Bromoethoxy)-2-methylpropane lacks a strong UV chromophore, which presents a challenge for detection with standard UV-Vis detectors. However, analysis is still feasible at low wavelengths (e.g., <210 nm), or sensitivity can be dramatically improved through derivatization.[6][7] This method offers a valuable alternative, particularly if potential byproducts are high molecular weight oligomers.

Protocol: HPLC-UV Analysis

A. Sample Preparation:

• Withdraw a 50 µL aliquot from the reaction mixture.

• Quench and dilute the sample in 1 mL of the mobile phase (or a compatible solvent) in a 1.5 mL HPLC vial.

• Filter the sample using a 0.22 µm syringe filter to remove particulates that could damage the HPLC system.[8]

B. Instrumentation and Parameters (Method Development Starting Point):

Parameter	Recommended Setting	Rationale
HPLC System	UHPLC or HPLC system with UV/PDA Detector	Standard instrumentation. UHPLC can offer faster analysis times.[5]
Column	C18, 250 mm x 4.6 mm, 5 µm	A reverse-phase column suitable for separating compounds of moderate polarity.[9]
Mobile Phase	Isocratic or Gradient (e.g., Acetonitrile:Water)	Start with a 60:40 Acetonitrile:Water mixture and optimize based on separation. A gradient may be needed if products have significantly different polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Maintains consistent retention times.[9]
Injection Vol.	10 µL	A typical injection volume; adjust as needed.
Detector	UV/Vis or Photodiode Array (PDA)
Wavelength	205 nm	The C-Br bond has some absorbance at low wavelengths. A PDA detector is useful to identify the optimal wavelength for all components.

C. Data Interpretation:

• Establish retention times for the starting material and any available standards for expected products.

• Monitor the reaction by tracking the relative peak areas over time. The disappearance of the starting material peak and the appearance of new peaks indicate product formation.

• For quantitative analysis, an internal or external standard calibration is required.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unrivaled Structural Insight

Expertise & Rationale: NMR spectroscopy is an exceptionally powerful tool for reaction monitoring because it provides detailed structural information about all components in the mixture without chromatographic separation.[10] It is non-destructive and inherently quantitative, allowing for the determination of component concentrations without the need for calibration curves when using an internal standard (qNMR).[11][12] This makes it ideal for analyzing complex reaction mixtures where authentic standards of intermediates or byproducts may not be available.[13]

Protocol: ¹H qNMR Reaction Monitoring

A. Sample Preparation:

• In an NMR tube, add a precise amount of a suitable deuterated solvent (e.g., 600 µL of CDCl₃).

• Add a known quantity of an internal standard. The standard should be inert to the reaction conditions and have a simple spectrum with at least one peak that does not overlap with reactant or product signals (e.g., 1,3,5-trimethoxybenzene or dimethyl sulfone).

• At t=0, withdraw a small aliquot (e.g., 50 µL) from the reaction, add it to the prepared NMR tube, and acquire the initial spectrum.

• Repeat the sampling at desired time intervals, acquiring a new spectrum for each time point.

B. Instrumentation and Data Acquisition:

Parameter	Recommended Setting	Rationale
Spectrometer	400 MHz or higher	Higher field strength provides better signal dispersion and sensitivity.
Solvent	CDCl₃ (or other suitable deuterated solvent)	Must dissolve all components and be inert.
Pulse Sequence	Standard 1D Proton (zg30)	A simple, quantitative pulse sequence.
Relaxation Delay (d1)	> 5 x T₁ of slowest relaxing proton	Crucial for quantitation. A delay of 30-60 seconds is often sufficient to ensure full relaxation of all protons, making peak integrals directly proportional to molar concentration.
Number of Scans	4-16 (depending on concentration)	Signal-to-noise should be sufficient for accurate integration.

C. Data Interpretation:

• Signal Assignment for 2-(2-Bromoethoxy)-2-methylpropane:

  • tert-Butyl group: A sharp singlet at ~1.2 ppm (9H).

  • -O-CH₂-: A triplet at ~3.6 ppm (2H).[14]

  • -CH₂-Br: A triplet at ~3.4 ppm (2H).[14]

• Monitoring Progress: Track the decrease in the integral of a well-resolved starting material peak (e.g., the tert-butyl singlet) relative to the integral of the internal standard. Simultaneously, new peaks corresponding to the product(s) will appear. The change in these integrals directly reflects the reaction's progress.

Fourier-Transform Infrared (FTIR) Spectroscopy: Ideal for In-Situ, Real-Time Analysis

Expertise & Rationale: FTIR spectroscopy is an excellent technique for real-time, in-situ reaction monitoring, often utilizing an Attenuated Total Reflectance (ATR) probe inserted directly into the reactor.[15] This eliminates the need for manual sampling, providing a continuous stream of data.[16] The method works by monitoring the vibrational frequencies of specific functional groups. For reactions of 2-(2-Bromoethoxy)-2-methylpropane, one can track the disappearance of the C-Br stretch or the appearance of a new functional group on the product.

Protocol: In-Situ FTIR-ATR Monitoring

A. Setup and Calibration:

• Insert a clean, dry ATR probe into the reaction vessel.

• Before adding reactants, acquire a background spectrum of the solvent at the intended reaction temperature. This spectrum will be automatically subtracted from subsequent measurements.

• Add the reactants and begin data acquisition.

B. Data Acquisition:

Parameter	Recommended Setting	Rationale
Spectrometer	FTIR with MCT detector	A sensitive detector suitable for most applications.
Probe	Diamond or SiComp ATR Probe	Chemically inert and robust for a wide range of organic reactions.
Resolution	4-8 cm⁻¹	Sufficient for resolving most functional group peaks in the liquid phase.
Scans per Spectrum	32-64	Provides a good signal-to-noise ratio.
Acquisition Interval	Every 1-5 minutes	Adjust based on the expected reaction rate.

C. Data Interpretation:

• Key Vibrational Bands:

  • C-Br Stretch: Look for a peak in the 600-500 cm⁻¹ region. Its intensity will decrease as the starting material is consumed. This region can have interfering peaks, so careful analysis is needed.

  • C-O Stretch (Ether): A strong, characteristic peak will be present around 1100 cm⁻¹.[14] This can serve as a reference or be monitored for changes if the ether linkage is involved in a side reaction.

  • Product Bands: Monitor for the appearance of new, characteristic peaks. For example, if a nitrile is formed (-C≡N), a sharp peak will appear around 2250 cm⁻¹. If an azide is formed (-N₃), a strong, sharp peak will appear near 2100 cm⁻¹.

• Trending Data: Plot the intensity of key peaks (starting material and product) versus time to generate a reaction profile, which is invaluable for kinetic analysis.[17]

Method Selection and Workflow

Choosing the right analytical tool depends on the specific reaction and the information required.

dot

Caption: Integrated workflow combining real-time and offline analysis.

References

• Analytical Chemistry - ACS Publications. (2011). Application of Quantitative 19F and 1H NMR for Reaction Monitoring and In Situ Yield Determinations for an Early Stage Pharmaceutical Candidate. [Link]

• PubMed. (2011). Application of Quantitative 19F and 1H NMR for Reaction Monitoring and in Situ Yield Determinations for an Early Stage Pharmaceutical Candidate. [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). [Link]

• Mestrelab Resources. (2024). What is qNMR and why is it important?. [Link]

• RSC Publishing. (2022). Quantitative and convenient real-time reaction monitoring using stopped-flow benchtop NMR. [Link]

• Reaction Chemistry & Engineering (RSC Publishing). (2021). In situ sensors for flow reactors – a review. [Link]

• Waters Corporation. (n.d.). Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry. [Link]

• Mettler Toledo. (n.d.). In-Situ Monitoring of Chemical Reactions. [Link]

• ISTA Research Explorer. (2023). In situ reaction monitoring in photocatalytic organic synthesis. [Link]

• Spectroscopy Online. (2025). Seven Essential Steps for In Situ Reaction Monitoring. [Link]

• ACS Omega - ACS Publications. (2024). Development of a Triphenylmethyl Alkylation Pre-Column Derivatization Method for HPLC Quantitative Analysis of Chemically Unstable Halogenated Compounds. [Link]

• RSC Publishing. (2019). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. [Link]

• RSC Publishing. (2019). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. [Link]

• Chemistry LibreTexts. (2024). 18.9: Spectroscopy of Ethers. [Link]

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• ProQuest. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. [Link]

• PMC. (n.d.). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. [Link]

• Pharmaceutical Technology. (2026). NMR Reaction-Monitoring as a Process Analytical Technique. [Link]

• Organic Syntheses. (2012). Synthesis of Cyclobutarenes by Palladium-Catalyzed C(sp3)-H Bond Arylation. [Link]

• ACS Publications. (2019). Reaction Monitoring by Benchtop NMR Spectroscopy Using a Novel Stationary Flow Reactor Setup. [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction. [Link]

• PubMed. (2009). Chiral recognition of ethers by NMR spectroscopy. [Link]

• Magritek. (2026). Simultaneous Dual-Phase Reaction Monitoring by Benchtop NMR. [Link]

• RSC Education. (n.d.). The hydrolysis of 2-bromo-2-methylpropane. [Link]

• LCGC International. (2023). Rapid Monitoring of Chemical Reactions Made Possible by Ultrahigh-Performance Liquid Chromatography. [Link]

• ACS Omega. (2025). First Specific Analytical Method for Quantification of Halide Ions by UHPLC-MS Using Reverse Phase Chromatography C18. [Link]

• RSC Publishing. (n.d.). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. [Link]

• PubChem. (n.d.). 2-(2-Bromoethoxy)-2-methylpropane. [Link]

• Analyst (RSC Publishing). (n.d.). Detection of trace materials with Fourier transform infrared spectroscopy using a multi-channel detector. [Link]

• ResearchGate. (n.d.). The Determination of GC-MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy. [Link]

• PMC. (n.d.). Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review. [Link]

• MDPI. (2025). Application of Fourier Transform Infrared (FTIR) Spectroscopy in Characterization of Green Synthesized Nanoparticles. [Link]

• J-STAGE. (n.d.). Basics of Gas Chromatography-Tandem Mass Spectrometry (GC/MS/MS) and its Use in Environmental Analysis. [Link]

• J.S. Held. (n.d.). WHITE PAPERS & RESEARCH REPORTS Fourier-Transform Infrared (FTIR) Technology & Analysis. [Link]

• Frontier Laboratories Ltd. (n.d.). Basics of Pyrolysis GC/MS Analysis. [Link]

• Agilent. (2018). Analysis of Semi-Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry. [Link]

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2-(2-Bromoethoxy)-2-methylpropane in the synthesis of ion channel inhibitors

An Application Guide for the Strategic Use of 2-(2-Bromoethoxy)-2-methylpropane in the Synthesis of Novel Ion Channel Inhibitors

Authored by: A Senior Application Scientist

Abstract

Ion channels, integral membrane proteins that regulate the flow of ions across cellular membranes, are a validated and highly significant class of drug targets.[1][2][3] Their modulation is a therapeutic strategy for a wide array of pathologies, including cardiovascular diseases, neuropathic pain, and epilepsy.[1] The discovery of novel, selective ion channel inhibitors is a cornerstone of modern drug development. This document provides a detailed technical guide for researchers and drug development professionals on the application of 2-(2-bromoethoxy)-2-methylpropane, a versatile chemical building block, in the synthesis of potential ion channel inhibitors. We will explore the chemical rationale for its use, provide detailed synthetic protocols, discuss structure-activity relationships, and offer practical guidance for its successful implementation in a laboratory setting.

Introduction: The Strategic Value of the tert-Butoxyethyl Moiety

The design of potent and selective ion channel modulators often hinges on the precise introduction of specific chemical moieties that can interact favorably with the channel's complex architecture. 2-(2-Bromoethoxy)-2-methylpropane emerges as a reagent of significant interest due to its bifunctional nature:

• A Reactive Alkylating Agent: The primary bromoethyl group serves as an efficient electrophile for nucleophilic substitution reactions, particularly the Williamson ether synthesis, allowing for its covalent attachment to a variety of molecular scaffolds.[4]

• A Lipophilic and Bulky Pharmacophore: The tert-butoxy group is a key structural feature. Its steric bulk and lipophilicity are critical for mediating interactions within the hydrophobic cavities or vestibules of ion channels.[5] This moiety can act as a pore-occluding element or engage with allosteric binding sites to modulate channel gating.

This guide focuses on leveraging these properties to construct novel molecules aimed at ion channel inhibition.

Reagent Profile and Characteristics

A thorough understanding of the reagent's properties is fundamental to its effective use.

Property	Value
IUPAC Name	2-(2-Bromoethoxy)-2-methylpropane
CAS Number	5853-76-9[6]
Molecular Formula	C₆H₁₃BrO[5][7]
Molecular Weight	181.07 g/mol [5][7]
Appearance	Colorless to pale yellow liquid
Reactivity	Primary alkyl bromide, susceptible to S_N2 attack

General Synthetic Protocol: Williamson Ether Synthesis

The most common and effective application of 2-(2-bromoethoxy)-2-methylpropane in this context is the Williamson ether synthesis, which couples the reagent to a phenolic hydroxyl group on a core scaffold. This reaction is robust, versatile, and generally high-yielding.

Causality Behind Experimental Choices

• Base Selection: A non-nucleophilic base is crucial to deprotonate the phenol without competing in the S_N2 reaction. Potassium carbonate (K₂CO₃) is a mild and effective choice for many substrates. For less acidic phenols or to accelerate the reaction, a stronger base like sodium hydride (NaH) can be used, which irreversibly deprotonates the alcohol to form the alkoxide.

• Solvent Choice: A polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Acetonitrile (ACN) is ideal. These solvents effectively solvate the cation of the base (e.g., K⁺ or Na⁺), leaving the alkoxide nucleophile "naked" and highly reactive, thereby promoting the S_N2 mechanism.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., Nitrogen or Argon) is critical, especially when using reactive bases like NaH, to prevent quenching by atmospheric moisture and oxygen.

Step-by-Step Methodology

Materials:

• Phenolic starting material (Ar-OH)

• 2-(2-Bromoethoxy)-2-methylpropane (1.1 - 1.5 equivalents)

• Potassium Carbonate (K₂CO₃, anhydrous, 2-3 equivalents) or Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents)

• Anhydrous DMF or Acetonitrile

• Diethyl ether or Ethyl acetate (for extraction)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Septum and needle for inert gas line

• Condenser (if heating)

• Separatory funnel

• Rotary evaporator

• Glassware for chromatography

Procedure:

• Preparation: To a dry round-bottom flask under an inert atmosphere, add the phenolic starting material (1.0 eq) and anhydrous K₂CO₃ (2.5 eq).

• Solvation: Add anhydrous DMF via syringe to create a stirrable suspension (concentration typically 0.1-0.5 M).

• Reagent Addition: Add 2-(2-bromoethoxy)-2-methylpropane (1.2 eq) to the mixture dropwise via syringe.

• Reaction: Stir the mixture at room temperature or heat to 60-80 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-16 hours.

• Work-up:

  • Cool the reaction to room temperature.

  • Carefully pour the mixture into water and extract three times with ethyl acetate.

  • Combine the organic layers and wash sequentially with water and then brine to remove residual DMF and salts.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure ether product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Experimental Workflow Diagram

Caption: General workflow for Williamson ether synthesis.

Application Case Study: Synthesis of a Putative Kv1.3 Inhibitor

The voltage-gated potassium channel Kv1.3 is a key target for autoimmune diseases. Many potent inhibitors feature a core heterocycle with an extended alkoxy side chain.[8] Here, we outline the synthesis of a hypothetical inhibitor using 4-hydroxyquinoline as the core scaffold.

Synthetic Scheme

(Self-generated image for illustrative purposes) 4-hydroxyquinoline reacts with 2-(2-bromoethoxy)-2-methylpropane in the presence of K₂CO₃ and DMF to yield 4-(2-(tert-butoxy)ethoxy)quinoline.

Quantitative Data Summary

Compound	Formula	MW ( g/mol )	Molar Eq.	Theoretical Yield
4-Hydroxyquinoline	C₉H₇NO	145.16	1.0	-
2-(2-Bromoethoxy)-2-methylpropane	C₆H₁₃BrO	181.07	1.2	-
Product: 4-(2-(tert-butoxy)ethoxy)quinoline	C₁₅H₁₉NO₂	245.32	-	100%

Protocol

Following the general procedure described in Section 3.2, 1.45 g (10.0 mmol) of 4-hydroxyquinoline would be reacted with 2.17 g (12.0 mmol) of 2-(2-bromoethoxy)-2-methylpropane in the presence of 3.45 g (25.0 mmol) of K₂CO₃ in 50 mL of DMF. After purification, the target compound is expected as a pale yellow oil or solid.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The introduction of the tert-butoxyethyl group is a strategic decision rooted in established SAR principles for ion channel blockers.

• Pore Blockade: For many potassium channels, the central pore has a wide outer vestibule. The synthesized side chain is of sufficient length and bulk to reach into this vestibule, with the terminal tert-butyl group acting as a "plug" to physically occlude the ion conduction pathway.

• Hydrophobic Interactions: The lipophilic tert-butyl group can engage in favorable van der Waals interactions with hydrophobic amino acid residues (e.g., Leucine, Isoleucine, Valine) that line the channel pore or allosteric pockets, thereby increasing the binding affinity and residence time of the inhibitor.[9][10][11]

Caption: Pharmacophore model for channel inhibition.

Safety and Handling

Chemical synthesis requires strict adherence to safety protocols.

• 2-(2-Bromoethoxy)-2-methylpropane: This is an alkylating agent and should be handled with care. It may cause skin and eye irritation.[12]

• Solvents: DMF is a reproductive hazard and can be absorbed through the skin. Acetonitrile is flammable and toxic.

• Bases: Sodium hydride (NaH) is a flammable solid that reacts violently with water to produce hydrogen gas. It must be handled under an inert atmosphere.[13][14][15]

Mandatory Precautions:

• Always work in a properly functioning chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (nitrile is a common choice).

• Ensure that an emergency eyewash station and safety shower are accessible.[12][15]

• Dispose of chemical waste according to institutional guidelines.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Inactive base (K₂CO₃ absorbed moisture).2. Poor quality solvent (not anhydrous).3. Low reaction temperature.	1. Use freshly opened or oven-dried K₂CO₃.2. Use a solvent from a sure-seal bottle or a solvent purification system.3. Increase the reaction temperature (e.g., to 80 °C). Consider using NaH as the base.
Multiple Products/Side Reactions	1. N-alkylation if the scaffold has a basic nitrogen.2. Elimination of HBr from the reagent at high temperatures.	1. Protect susceptible nitrogen atoms before the etherification step.2. Run the reaction at the lowest effective temperature.
Difficult Purification	1. Residual DMF in the crude product.2. Product and starting material have similar polarity.	1. Perform thorough aqueous washes during work-up.2. Try a different chromatography solvent system or consider reverse-phase HPLC for purification.

References

• Redox‐Regulated Synthetic Channels: Enabling Reversible Ion Transport by Modulating the Ion‐Permeation Pathway | Request PDF - ResearchGate. [Link]

• 2-(2-bromoethoxy)-2-methylpropane | CAS#:5853-76-9 | Chemsrc. [Link]

• 2-(2-Bromoethoxy)-2-methylpropane | C6H13BrO | CID 12359283 - PubChem. [Link]

• Strategies to identify ion channel modulators: current and novel approaches to target neuropathic pain - PubMed. [Link]

• Synthetic Ion Channels: From Pores to Biological Applications - ACS Publications. [Link]

• 2-Bromo-2-Methylpropane - SAFETY DATA SHEET. [Link]

• Controllable synthetic ion channels - Organic Chemistry Frontiers (RSC Publishing). [Link]

• Analyzing 2-Methoxy-2-Methylpropane: Structure, Properties, and Applications. [Link]

• Archive ouverte UNIGE Synthetic Ion Channels. [Link]

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• Ion Channel-Targeting Toxins: Structural Mechanisms of Activation, Inhibition, and Therapeutic Potential - PMC. [Link]

• An analysis of the structure-activity relationship in the adrenergic blocking activity of the β-haloalkylamines. [Link]

• Structure–Activity Relationship Studies in a Series of Xanthine Inhibitors of SLACK Potassium Channels - MDPI. [Link]

• Synthesis and Activity of Novel and Selective IKs-Channel Blockers - ResearchGate. [Link]

• 4-Phenoxybutoxy-substituted heterocycles--a structure-activity relationship study of blockers of the lymphocyte potassium channel Kv1.3 - PubMed. [Link]

• 2 - Organic Syntheses Procedure. [Link]

• Ion Channel Inhibitors | 7 | Textbook of Ion Channels Volume I | Matth - Taylor & Francis eBooks. [Link]

• Inhibition of Sodium Ion Channel Function with Truncated Forms of Batrachotoxin - PMC. [Link]

• The Williamson Ether Synthesis - Master Organic Chemistry. [Link]

• The hydrolysis of 2-bromo-2-methylpropane | Feature | RSC Education. [Link]

• The structure–activity relationships of L3MBTL3 inhibitors: flexibility of the dimer interface - MedChemComm (RSC Publishing). [Link]

• Structure activity relationship - جامعة المنصورة. [Link]

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Technical Notes & Optimization

Troubleshooting low yield in 2-(2-Bromoethoxy)-2-methylpropane reactions

Technical Support Center: 2-(2-Bromoethoxy)-2-methylpropane Synthesis

Welcome to the technical support center for the synthesis of 2-(2-Bromoethoxy)-2-methylpropane. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during this synthesis, with a primary focus on troubleshooting and optimizing reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for synthesizing 2-(2-Bromoethoxy)-2-methylpropane?

A1: The most common and direct method is the Williamson ether synthesis. This reaction proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[1][2] In this process, a tert-butoxide ion, acting as a nucleophile, attacks an electrophilic bromo-substituted compound, like 1,2-dibromoethane. The tert-butoxide is typically generated in-situ by deprotonating tert-butanol with a strong base.[3][4]

Q2: What are the typical starting materials for this synthesis?

A2: The synthesis generally involves the reaction between a source of the tert-butoxy group and a C2-bromo-etherealating agent. The two most common combinations are:

• Sodium tert-butoxide (or tert-butanol with a strong base like sodium hydride) and 1,2-dibromoethane .

• Sodium 2-bromoethoxide (from 2-bromoethanol and a base) and a tert-butyl halide like tert-butyl bromide .

Strategically, the first combination is highly preferred. The Williamson ether synthesis is most effective with primary alkyl halides.[4][5][6] Using a tertiary halide like tert-butyl bromide (as in the second option) will lead almost exclusively to an E2 elimination side reaction, producing isobutylene instead of the desired ether.[4][5]

Q3: Why is my reaction yield consistently low?

A3: Low yields are most often due to a competing E2 elimination reaction, suboptimal reaction conditions, or impurities in the starting materials.[1][6] The sterically bulky tert-butoxide is a strong base, which can promote elimination of HBr from the bromo-ethane substrate.[6][7] Other factors include moisture in the reaction, incorrect choice of solvent, or inappropriate reaction temperature.

In-Depth Troubleshooting Guide

This section addresses specific issues encountered during the synthesis, providing causal explanations and actionable protocols.

Problem 1: Low or No Product Formation with Significant Alkene Byproduct

You Observe: Your GC-MS or 1H NMR analysis shows a significant amount of vinyl bromide or isobutylene, with little of the desired ether product.

Core Issue: The E2 elimination pathway is outcompeting the desired SN2 substitution pathway. This is the most common failure mode in this specific synthesis.

Causality Explained: The Williamson ether synthesis is a classic battle between substitution (SN2) and elimination (E2).[8] A strong, sterically hindered base (like tert-butoxide) can more easily abstract a proton from the carbon adjacent to the bromine on the electrophile (E2) than it can perform a backside attack on the bromine-bearing carbon (SN2).[6][7]

• High Temperatures: Higher reaction temperatures disproportionately favor elimination over substitution.[6] Elimination reactions have a higher activation energy, and the increase in thermal energy helps more molecules overcome this barrier.

• Hindered Substrate: While 1,2-dibromoethane is a primary halide and ideal for SN2, using a secondary or tertiary halide as the electrophile drastically favors elimination.[4][9]

Visualizing the Competing Pathways:

Caption: Competing SN2 (Substitution) and E2 (Elimination) pathways.

Solutions & Protocols:

• Optimize Reaction Temperature:

  • Action: Lower the reaction temperature. If you are running the reaction at reflux, try reducing the temperature to 50-60 °C and increasing the reaction time.[6]

  • Protocol: In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), combine sodium tert-butoxide and a polar aprotic solvent (e.g., DMF). Cool the mixture to 0 °C in an ice bath. Add 1,2-dibromoethane dropwise. After addition, allow the reaction to warm slowly to room temperature and then heat to 50 °C. Monitor progress by TLC or GC.

• Choice of Base and Solvent:

  • Action: Ensure you are using a strong but appropriate base and a polar aprotic solvent. Sodium hydride (NaH) is an excellent choice as it irreversibly deprotonates the alcohol to form the alkoxide, driving the reaction forward.[3][4] Solvents like DMF or DMSO are superior to protic solvents (like ethanol) because they do not solvate and deactivate the nucleophile.[4][6]

  • Rationale: Polar aprotic solvents solvate the cation (e.g., Na⁺) but leave the alkoxide anion "naked" and highly reactive, promoting the SN2 reaction.[6]

• Consider Phase-Transfer Catalysis (PTC):

  • Action: For reactions involving a solid or immiscible base (like solid NaOH), add a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB).

  • Rationale: The catalyst transports the alkoxide or hydroxide anion from the solid/aqueous phase into the organic phase where the alkyl halide resides, facilitating the reaction under milder conditions, which can suppress elimination.[10][11]

Problem 2: Starting Materials Remain Unconsumed After Extended Reaction Time

You Observe: TLC or GC analysis shows a large amount of unreacted tert-butanol or 2-bromoethanol, even after several hours at elevated temperatures.

Core Issue: Incomplete deprotonation of the alcohol or low reactivity of the nucleophile/electrophile.

Causality Explained:

• Presence of Moisture: Water will readily quench strong bases like NaH and alkoxides. All reagents, solvents, and glassware must be scrupulously dry.[2]

• Poor Reagent Quality: 2-bromoethanol can degrade over time. Old bottles of sodium hydride may have a layer of inactive sodium hydroxide on the surface.

• Insufficient Base: Using a base that is not strong enough (e.g., K₂CO₃ with an aliphatic alcohol) or using a substoichiometric amount will result in incomplete formation of the highly nucleophilic alkoxide.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction conversion.

Protocols:

• Protocol for Reagent Purification (2-Bromoethanol):

  • Apparatus: Assemble a fractional distillation apparatus. Ensure all glassware is dry.[12]

  • Procedure: Charge the distillation flask with crude 2-bromoethanol and boiling chips.

  • Distillation: Heat the flask gently under reduced pressure. Collect the fraction boiling at the correct temperature (e.g., 55–59 °C at 22 mmHg).[13] Discard any initial lower-boiling fractions or higher-boiling residue.

  • Storage: Store the purified product over 4Å molecular sieves under an inert atmosphere.

Problem 3: Complex Mixture of Unidentified Byproducts

You Observe: The crude product shows multiple spots on TLC or several peaks in the GC trace that do not correspond to starting materials or the desired product.

Core Issue: Potential for secondary reactions or degradation.

Causality Explained:

• Di-etherification: If using 1,2-dibromoethane, a second molecule of tert-butoxide can displace the second bromine atom, leading to the symmetrical diether, 1,2-di(tert-butoxy)ethane. This is more likely if a large excess of the alkoxide is used.

• Reaction with Solvent: At high temperatures, strong bases can react with solvents like DMF.

• Degradation: The product itself can undergo elimination under harsh basic conditions to form tert-butoxy-ethene.

Solutions:

• Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the limiting reagent, which is typically the more expensive tert-butanol. Avoid a large excess of the base/nucleophile.

• Purification: A complex mixture may require purification by column chromatography rather than simple distillation to isolate the desired product.

• Characterization: To identify unknown impurities, advanced techniques like 2D NMR or LC-MS/MS may be necessary to elucidate their structures and understand their formation mechanism.[14]

Optimized Synthesis Protocol

This protocol is designed to maximize the SN2 pathway while minimizing E2 elimination.

Parameter	Recommended Condition	Rationale
Base	Sodium Hydride (NaH), 60% dispersion in oil	Irreversibly forms the alkoxide, driving the reaction.[4][9]
Alcohol	tert-Butanol	Source of the tert-butoxy group.
Alkyl Halide	1,2-Dibromoethane (slight excess)	Primary halide, minimizes E2 elimination.[5][6]
Solvent	Anhydrous N,N-Dimethylformamide (DMF)	Polar aprotic solvent that enhances nucleophilicity.[6][15]
Temperature	0 °C for addition, then 50-60 °C	Low initial temperature controls exotherm, moderate reaction temp favors SN2.
Atmosphere	Inert (Nitrogen or Argon)	Prevents quenching of the base/alkoxide by moisture.[2]

Step-by-Step Methodology:

• Setup: Flame-dry a three-necked round-bottom flask equipped with a stir bar, thermometer, and reflux condenser under a nitrogen atmosphere.

• Deprotonation: Add anhydrous DMF to the flask via syringe. Carefully add NaH (1.1 eq) to the solvent. Cool the suspension to 0 °C.

• Slowly add tert-butanol (1.0 eq) dropwise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir until hydrogen gas evolution ceases.

• Substitution: Cool the resulting sodium tert-butoxide solution back to 0 °C. Add 1,2-dibromoethane (1.5 eq) dropwise.

• Reaction: After addition, allow the mixture to warm to room temperature, then heat to 50-60 °C. Monitor the reaction's progress by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate system).

• Work-up: Once the reaction is complete, cool the mixture to 0 °C and cautiously quench with cold water to destroy excess NaH.[6]

• Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Combine the organic layers and wash with water, then with brine to remove residual DMF.[6]

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude oil via vacuum distillation to yield pure 2-(2-Bromoethoxy)-2-methylpropane.

References

• OrgoSolver. (n.d.). Williamson Ether Synthesis | SN2 Ether Formation + Traps.
• Chemistry LibreTexts. (2022, July 20). 8.9: Nucleophilic substitution in the Lab.
• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry.
• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis.
• BenchChem. (n.d.).
• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis.
• Chem-Station. (2014, April 13). Williamson Ether Synthesis.
• Quora. (2020, August 13). Why is ether produced in the elimination reaction of an unbranched alkyl halide though it was supposed to eliminate a specific atom/ion/group/radical instead of being substituted?
• BenchChem. (n.d.). Identifying and minimizing side reactions in Williamson ether synthesis.
• Organic Syntheses Procedure. (n.d.). 2-bromoethanol.
• Scribd. (n.d.). Williamson Ether Synthesis Experiment.
• Guidechem. (2023, March 1). How is 2-Bromoethanol synthesized and used?
• Wikipedia. (n.d.). Williamson ether synthesis.
• BenchChem. (n.d.). Technical Support Center: Purification of 2-[(3-Bromopyridin-2-yl)oxy]ethanol.
• ChemicalBook. (2024, August 2). How to synthesis 2-Bromoethanol.
• BenchChem. (n.d.). A Comparative Guide to Williamson Ether Synthesis Conditions for Optimal Performance.
• ResearchGate. (n.d.). Optimization of Microwave-Enhanced Williamson Ether Synthesis of 1-ethoxydodecane.
• YouTube. (2015, October 21).
• L.S.College, Muzaffarpur. (2021, October 23). Williamson ether synthesis.
• YouTube. (2026, February 4). Choosing the Best Williamson Ether Synthesis.
• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents.
• Semantic Scholar. (1975, December 23).
• CymitQuimica. (n.d.). 2-(2-Bromoethoxy)-2-methylpropane.
• SAMURAI, NIMS Researchers Directory Service. (2021, March 31).
• PubChem. (n.d.). 2-(2-Bromoethoxy)-2-methylpropane.
• BenchChem. (n.d.). Synthesis of 1-Bromo-2-methoxy-2-methylpropane: A Technical Guide.
• BenchChem. (n.d.). troubleshooting low yields in bromoethyne synthesis.
• BenchChem. (n.d.).
• Google Patents. (n.d.). CN102432444B - Method for synthesizing 2-bromine-2-methyl propanal.
• Google Patents. (n.d.). CN111348992A - Novel method for synthesizing 1-bromo-2, 2-dimethoxypropane.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 2-Bromo-2-methylpropane.
• ResearchGate. (2025, August 5). Characterization of two unknown impurities in roxithromycin by 2D LC–QTOF/MS/MS and NMR.

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• 5. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
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Technical Support Center: Purification Strategies for Products of 2-(2-Bromoethoxy)-2-methylpropane

Welcome to the Technical Support Center for purification strategies related to the synthetic applications of 2-(2-Bromoethoxy)-2-methylpropane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for purifying products derived from this versatile alkylating agent.

2-(2-Bromoethoxy)-2-methylpropane is primarily used to introduce the tert-butoxyethyl protecting group to various nucleophiles, most commonly through Williamson ether synthesis with alcohols and phenols, or esterification with carboxylic acids.[1][2] While these reactions are generally efficient, the subsequent purification of the desired product can present challenges due to the formation of byproducts and the presence of unreacted starting materials. This guide offers practical solutions to common purification hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving 2-(2-Bromoethoxy)-2-methylpropane and what are the expected products?

A1: The most prevalent application of 2-(2-Bromoethoxy)-2-methylpropane is in the Williamson ether synthesis.[2][3] In this SN2 reaction, an alkoxide or phenoxide anion acts as a nucleophile, attacking the primary carbon bearing the bromine atom to form an ether linkage. For example, the reaction with a phenol (ArOH) would yield an aryl tert-butoxyethyl ether.

Another common application is the esterification of carboxylic acids. The carboxylate anion displaces the bromide to form the corresponding tert-butoxyethyl ester.

Q2: What are the typical byproducts I should expect in my reaction mixture?

A2: The formation of byproducts is a key consideration for any purification strategy. Common byproducts include:

• Elimination Product: 2-(2-Bromoethoxy)-2-methylpropane can undergo E2 elimination, especially in the presence of a sterically hindered or strong base, to form 2-methyl-2-(vinyloxy)propane.[1][4]

• Hydrolysis Products: The starting material or the product can undergo hydrolysis. Hydrolysis of 2-(2-Bromoethoxy)-2-methylpropane yields 2-(tert-butoxy)ethanol.[5][6] The desired ether or ester product can also be susceptible to cleavage under acidic conditions, particularly the tert-butyl group.[7][8]

• Unreacted Starting Materials: Incomplete reactions will result in the presence of the starting alcohol/phenol and 2-(2-Bromoethoxy)-2-methylpropane in the crude product.

Q3: How do I choose the most appropriate purification method for my product?

A3: The choice of purification method depends on the physical properties (e.g., solid or liquid, boiling point) of your product and the nature of the impurities. A general workflow for selecting a purification strategy is outlined below.

Caption: Decision workflow for selecting a purification method.

Troubleshooting and Optimization Guides

Issue 1: My product is contaminated with unreacted phenol/alcohol.

Cause: Incomplete reaction or use of excess nucleophile. Phenols and alcohols are generally more polar than the corresponding ether products.

Solution: Liquid-Liquid Extraction

A basic aqueous workup is highly effective for removing unreacted acidic phenols or even neutral alcohols.

Experimental Protocol: Basic Aqueous Extraction

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as diethyl ether, ethyl acetate, or dichloromethane.

• Washing: Transfer the solution to a separatory funnel and wash with a 1 M aqueous solution of a base (e.g., NaOH or K2CO3). This will deprotonate the acidic phenol, forming a water-soluble salt that partitions into the aqueous layer. For neutral alcohols, multiple washes with brine can help to remove them into the aqueous phase.

• Back-Extraction (Optional): To ensure no product is lost in the aqueous layer, it can be back-extracted with a fresh portion of the organic solvent.

• Drying and Concentration: Combine the organic layers, dry over an anhydrous salt (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.[9]

Impurity	Extraction Solution	Rationale
Unreacted Phenol	1 M NaOH(aq)	Converts the acidic phenol to its water-soluble sodium salt.
Unreacted Alcohol	Saturated NaCl(aq) (Brine)	Increases the polarity of the aqueous phase, facilitating the partitioning of the alcohol.

Issue 2: My product is an oil and TLC analysis shows multiple closely-eluting spots.

Cause: The presence of byproducts with similar polarities to the desired product, such as the elimination byproduct or unreacted 2-(2-Bromoethoxy)-2-methylpropane.

Solution: Flash Column Chromatography

Flash column chromatography is a powerful technique for separating compounds with small differences in polarity.[10][11][12]

Experimental Protocol: Flash Column Chromatography

• Adsorbent and Eluent Selection: For most ether and ester products derived from 2-(2-Bromoethoxy)-2-methylpropane, normal-phase silica gel is the adsorbent of choice.[13] The eluent system is typically a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate or diethyl ether).[14][15] The optimal eluent ratio should be determined by thin-layer chromatography (TLC) to achieve a retention factor (Rf) of ~0.3 for the desired product.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent and pack the column.

• Sample Loading: The crude product can be loaded onto the column directly (neat) if it is a non-viscous oil, or pre-adsorbed onto a small amount of silica gel (dry loading) if it is a viscous oil or solid.[13]

• Elution: Begin elution with the non-polar solvent system and gradually increase the polarity (gradient elution) or maintain a constant eluent composition (isocratic elution).[10]

• Fraction Collection and Analysis: Collect fractions and monitor their composition by TLC. Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Troubleshooting Flash Chromatography

Problem	Possible Cause	Suggested Solution
Poor Separation	Inappropriate solvent system.	Optimize the eluent polarity using TLC. A gradient elution may be necessary.
Tailing of Spots	The compound may be acidic or basic.	Add a small amount of a modifier to the eluent (e.g., acetic acid for acidic compounds, triethylamine for basic compounds).[13]
Product is Insoluble in Eluent	The eluent is too non-polar.	Consider using a stronger solvent for loading or switch to a different chromatographic technique like reversed-phase chromatography.[11]

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start -> poor_sep;
start -> tailing;
start -> insolubility;
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Caption: Troubleshooting common flash chromatography issues.

Issue 3: My solid product is difficult to purify by chromatography and appears waxy.

Cause: The product may have a low melting point or be contaminated with oily impurities that hinder crystallization.

Solution: Crystallization

Crystallization is an excellent method for obtaining highly pure solid products, provided a suitable solvent system can be found.[12]

Experimental Protocol: Crystallization

• Solvent Selection: The ideal crystallization solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. The impurities should either be very soluble or insoluble in the chosen solvent at all temperatures. Common solvents for crystallization include hexanes, ethanol, isopropanol, and mixtures thereof.

• Dissolution: Dissolve the crude solid in the minimum amount of the hot solvent.

• Cooling: Allow the solution to cool slowly to room temperature, then cool further in an ice bath or refrigerator to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Q4: Can I use distillation to purify my liquid product?

A4: Yes, vacuum distillation is a viable option for thermally stable, volatile liquid products, especially for large-scale purifications where chromatography may be impractical. The success of distillation depends on a significant difference in boiling points between the product and impurities. For instance, if the main impurity is unreacted, higher-boiling phenol, distillation can be very effective.[16][17]

References

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• Organic Chemistry Portal. (n.d.). tert-Butyl Ethers. Available at: [Link]

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• ResearchGate. (n.d.). tert‐Butyl Ethers: Renaissance of an Alcohol Protecting Group. Facile Cleavage with Cerium(III) Chloride/Sodium Iodide | Request PDF. Available at: [Link]

• Chemistry Stack Exchange. (2017, April 15). Product of Williamson Synthesis. Available at: [Link]

• Unknown. (n.d.). 12. The Williamson Ether Synthesis. Available at: [Link]

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• Google Patents. (n.d.). WO2009080338A1 - Purification of phenol.

• Gelest. (n.d.). Deprotection of Silyl Ethers - Technical Library. Available at: [Link]

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• Biotage. (n.d.). Successful flash chromatography. Available at: [Link]

• Chemistry LibreTexts. (2019, December 30). 10.6: Williamson Ether Synthesis. Available at: [Link]

• Google Patents. (n.d.). WO2015035541A1 - Preparation method of 2-(4-ethoxy phenyl)-2-methyl propanol.

• Pearson. (n.d.). Given the reaction of 2-bromo-2-methylpropane with aqueous NaOH, .... Available at: [Link]

• MDPI. (2022, November 19). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Available at: [Link]

• Brainly.in. (2024, March 6). Explain the mechanism of alkaline hydrolysis of 2-Bromo-2-methylpropane with Energy profile diagram. Available at: [Link]

• Unknown. (n.d.). The hydrolysis of 2-bromo-2-methylpropane. Available at: [Link]

• Organic Syntheses. (n.d.). Ethyl 2-((tert-butoxycarbonyl)((tert-butyldimethylsilyl)oxy)amino)-4-oxobutanoate. Available at: [Link]

• MDPI. (2022, May 30). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. Available at: [Link]

• Scribd. (n.d.). Hydrolysis of 2-Bromo-2-Methylpropane | PDF | Chemical Reactions. Available at: [Link]

• PMC. (n.d.). Synthesis and antioxidant activities of benzylic bromophenols inclusive of natural products. Available at: [Link]

• European Patent Office. (n.d.). Process for purifying phenol - EP 0459572 A2. Available at: [Link]

• WIPO Patentscope. (2015, March 19). WO/2015/035541 PREPARATION METHOD OF 2-(4-ETHOXY PHENYL)-2-METHYL PROPANOL. Available at: [Link]

• Google Patents. (n.d.). WO2009128088A2 - Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin.

• PMC. (n.d.). Chemoselective Deprotection of Triethylsilyl Ethers. Available at: [Link]

• Organic Syntheses. (n.d.). (z)-2-methoxy-1-phenylthio-1,3-butadiene. Available at: [Link]

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Technical Support Center: Optimizing Alkylation with 2-(2-Bromoethoxy)-2-methylpropane

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this advanced troubleshooting guide to address the specific kinetic and mechanistic challenges associated with 2-(2-Bromoethoxy)-2-methylpropane (also known as 1-bromo-2-tert-butoxyethane). This reagent is a highly valuable alkylating agent used by drug development professionals to introduce protected hydroxyethyl groups, but it frequently suffers from sluggish reaction rates during nucleophilic substitution ( SN​2 ) workflows.

Section 1: Mechanistic Troubleshooting & Kinetic Acceleration

Q1: Why does 2-(2-Bromoethoxy)-2-methylpropane exhibit sluggish SN​2 kinetics compared to simple primary alkyl bromides like ethyl bromide?

A1: The reaction rate of an SN​2 process is dictated by the activation energy ( ΔG‡ ) of the transition state, which is highly sensitive to both steric hindrance and electronic environments . While 2-(2-Bromoethoxy)-2-methylpropane is technically a primary alkyl bromide, it presents two unique field challenges:

• Steric Shielding: The freely rotating, massive tert-butyl moiety on the beta-oxygen creates a dynamic steric shield. This bulk hinders the required 180° backside approach of the nucleophile .

• Inductive Destabilization: The highly electronegative ether oxygen exerts a strong inductive electron-withdrawing effect across the sigma bonds. This decreases the electron density at the alpha-carbon, which counterintuitively destabilizes the electron-rich SN​2 transition state, thereby raising the activation barrier and slowing the reaction rate.

Q2: How can I catalytically accelerate the substitution without changing my primary nucleophile or target molecule?

A2: The most effective and field-proven strategy is to employ in-situ iodide catalysis, classically known as the Finkelstein reaction . By adding a catalytic amount of Sodium Iodide (NaI), the sluggish alkyl bromide is transiently converted into a highly reactive alkyl iodide. Iodide is both a superior nucleophile (rapidly displacing the bromide) and a superior leaving group (rapidly displaced by your target nucleophile). This creates a low-energy catalytic bypass.

Fig 1: In-situ iodide catalysis (Finkelstein) cycle accelerating the SN2 alkylation.

Experimental Protocol 1: In-Situ Iodide Catalysis for Alkylation

This protocol is designed as a self-validating system to ensure complete conversion.

• Preparation: In an oven-dried flask under an inert Argon atmosphere, dissolve your nucleophile (1.0 eq) in a strictly anhydrous polar aprotic solvent (e.g., DMF, 0.2 M).

• Deprotonation: Add the appropriate base (e.g., Cs2​CO3​ , 1.5 eq) and stir at room temperature for 30 minutes.

• Catalyst Addition: Add Sodium Iodide (NaI, 0.2 eq). Self-Validation: Ensure the NaI is oven-dried at 120°C prior to use; wet NaI will clump and fail to dissolve, halting the catalytic cycle.

• Alkylation: Dropwise add 2-(2-Bromoethoxy)-2-methylpropane (1.2 eq) to prevent localized thermal spikes.

• Heating: Elevate the temperature to 60–80°C. Monitor the consumption of the alkyl bromide via LC/MS.

• Workup & Validation: Quench the reaction with water, extract with EtOAc, and wash the organic layer with saturated aqueous Na2​S2​O3​ . Self-Validation: The immediate disappearance of any yellow/brown iodine color in the organic layer visually validates the successful quenching and removal of residual catalytic iodine species.

Section 2: Solvent and Base Optimization

Q3: What solvent systems are optimal for maximizing the reaction rate of this specific reagent?

A3: Polar aprotic solvents are strictly required to overcome the inherent sluggishness of this reagent. Protic solvents (like methanol or ethanol) form strong hydrogen-bond solvation shells around the nucleophile, lowering its ground-state energy and neutralizing its reactivity. Polar aprotic solvents solvate the counter-cations (e.g., Na+ , K+ ) but leave the nucleophilic anion "naked" and highly reactive .

Table 1: Effect of Solvent Selection on Relative SN​2 Reaction Rates

Solvent Type	Solvent Name	Dielectric Constant ( ϵ )	Relative SN​2 Rate Multiplier
Polar Protic	Methanol (MeOH)	32.7	1x (Baseline)
Polar Protic	Ethanol (EtOH)	24.5	~1.5x
Polar Aprotic	Acetonitrile (MeCN)	37.5	~5,000x
Polar Aprotic	N,N-Dimethylformamide (DMF)	36.7	~1,000,000x
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	~1,500,000x
(Note: Values represent illustrative kinetic benchmarks for standard SN​2 substitutions of primary alkyl bromides).

Q4: How do I select the right base to enhance the nucleophilicity of my starting material?

A4: If your nucleophile is neutral (e.g., an amine, phenol, or thiol), it must be fully deprotonated to its anionic form. For hindered electrophiles like 2-(2-Bromoethoxy)-2-methylpropane, weak bases are insufficient.

• For Phenols/Thiols: Use Cesium Carbonate ( Cs2​CO3​ ) in DMF. The large Cesium cation has a low charge density, resulting in a loose ion pair with the nucleophile compared to Sodium or Potassium. This "Cesium Effect" significantly increases the anion's effective nucleophilicity.

• For Alcohols/Amides: Use Sodium Hydride (NaH) to ensure irreversible and complete deprotonation before adding the alkyl halide. Self-Validation: The evolution of hydrogen gas bubbles serves as a visual indicator of successful deprotonation.

Section 3: Advanced Techniques for Complex Systems

Q5: My nucleophile is an inorganic salt that is completely insoluble in organic solvents. How do I force the reaction to proceed?

A5: When dealing with biphasic systems (e.g., an aqueous solution of a nucleophilic salt and the organic alkylating agent), Phase Transfer Catalysis (PTC) is the premier solution . A phase-transfer catalyst, such as Tetrabutylammonium bromide (TBAB), acts as a lipophilic shuttle. The quaternary ammonium cation forms an ion pair with the nucleophilic anion in the aqueous phase, transporting it into the organic phase where it can react with 2-(2-Bromoethoxy)-2-methylpropane without a water-solvation shell, drastically accelerating the rate.

Fig 2: Logical troubleshooting workflow for optimizing sluggish SN2 alkylation reactions.

Experimental Protocol 2: Phase Transfer Catalysis (PTC) Alkylation

• Biphasic Setup: In a reaction vessel, combine the organic solvent (e.g., Toluene or Dichloromethane) and the aqueous base (e.g., 50% NaOH aqueous solution) in a 1:1 volume ratio.

• Reagent Addition: Add the nucleophile (1.0 eq) and 2-(2-Bromoethoxy)-2-methylpropane (1.5 eq) to the organic layer.

• Catalyst Addition: Add Tetrabutylammonium bromide (TBAB, 0.05 - 0.1 eq).

• Vigorous Mixing: Stir the biphasic mixture vigorously (≥ 800 rpm) at 40–60°C. Causality: High shear mixing is critical to maximize the interfacial surface area, which is the rate-limiting step for the catalyst to shuttle ions between phases.

• Phase Separation & Validation: Once complete (monitor by GC/MS for the disappearance of the alkyl bromide mass), separate the layers. Self-Validation: A clean phase separation without persistent emulsions indicates appropriate mixing ratios and catalyst loading. Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate.

References

• SN2 Substitution Reactions and Alkyl Moiety. Chemistry LibreTexts. URL: [Link]

• The SN2 Reaction Mechanism. Master Organic Chemistry. URL:[Link]

• Finkelstein reaction. Wikipedia, The Free Encyclopedia. URL:[Link]

• Phase-transfer catalyst. Wikipedia, The Free Encyclopedia. URL:[Link]

Technical Support Center: Managing Thermal Stability of tert-Butyl 2-bromoethyl ether

This technical support guide is intended for researchers, scientists, and drug development professionals who are utilizing tert-Butyl 2-bromoethyl ether in their experimental workflows. This document provides in-depth technical information, troubleshooting guides, and frequently asked questions (FAQs) to address potential thermal stability challenges associated with this reagent. By understanding the underlying chemical principles and following the recommended best practices, users can ensure the integrity of their experiments and the safety of their laboratory environment.

Section 1: Understanding the Thermal Stability Profile

The thermal stability of a chemical reagent is a critical parameter that dictates its storage, handling, and application in chemical synthesis. For tert-Butyl 2-bromoethyl ether, its structure, featuring a bulky tert-butyl group and a bromoethyl moiety, presents a unique stability profile that warrants careful consideration.

1.1: What is the expected thermal stability of tert-Butyl 2-bromoethyl ether?

Based on studies of similar compounds, such as tert-butyl ethers and bromoalkanes, it is anticipated that tert-Butyl 2-bromoethyl ether is stable under standard laboratory conditions (ambient temperature and pressure). However, prolonged exposure to elevated temperatures, strong acids, or bases can induce degradation.

1.2: What are the likely decomposition pathways and products?

The thermal decomposition of tert-Butyl 2-bromoethyl ether is predicted to proceed through several pathways, primarily involving the cleavage of the C-O and C-Br bonds.

Primary Decomposition Pathway (Analogous to tert-Butyl Ethers):

The most probable decomposition route at elevated temperatures is an elimination reaction, mirroring the behavior of other tert-butyl ethers. This pathway involves the cleavage of the tert-butyl C-O bond to form isobutylene and 2-bromoethanol. This is a unimolecular elimination (E1) type reaction that is favored at higher temperatures.

Caption: Predicted primary thermal decomposition pathway of tert-Butyl 2-bromoethyl ether.

Secondary Decomposition Pathways (Involving the Bromoethyl Moiety):

The presence of the bromine atom introduces additional decomposition routes, particularly radical-chain reactions, which have been observed in the thermal decomposition of bromoalkanes.[1]

• Homolytic Cleavage of the C-Br Bond: At higher temperatures, the C-Br bond can undergo homolytic cleavage to generate a bromine radical and an ethyl ether radical. These radicals can then participate in a cascade of further reactions, leading to a complex mixture of products.

• Elimination of Hydrogen Bromide (HBr): Similar to other bromoalkanes, intramolecular elimination of HBr can occur to form vinyl tert-butyl ether. The liberated HBr can also act as a catalyst for further decomposition.[1]

Caption: Potential secondary decomposition pathways for tert-Butyl 2-bromoethyl ether.

Potential Final Decomposition Products:

Under forcing conditions, the initial decomposition products can further degrade, leading to the formation of smaller, volatile molecules.

Potential Decomposition Product	Origin
Isobutylene	Primary decomposition
2-Bromoethanol	Primary decomposition
Hydrogen Bromide (HBr)	Secondary decomposition
Vinyl tert-butyl ether	Secondary decomposition
Carbon Monoxide (CO)	Incomplete combustion
Carbon Dioxide (CO₂)	Complete combustion
Brominated hydrocarbons	Radical reactions

Section 2: Troubleshooting Guide for Experimental Applications

Unexpected results in reactions involving tert-Butyl 2-bromoethyl ether can often be traced back to its thermal stability. This section provides a troubleshooting guide for common issues encountered during its use.

2.1: FAQ: My reaction yield is lower than expected. Could thermal decomposition be the cause?

Answer: Yes, low reaction yields are a common symptom of reagent degradation. If your reaction is conducted at elevated temperatures, it is plausible that a portion of the tert-Butyl 2-bromoethyl ether is decomposing before it can react.

Troubleshooting Steps:

• Reaction Temperature Monitoring: Carefully monitor and control the internal reaction temperature. Excursions above the intended temperature, even for a short period, can significantly increase the rate of decomposition.

• Lower Reaction Temperature: If the reaction kinetics allow, consider running the reaction at a lower temperature for a longer duration.

• Reagent Addition Strategy: Add the tert-Butyl 2-bromoethyl ether to the reaction mixture in a controlled manner (e.g., dropwise addition) to minimize its residence time at elevated temperatures before it has a chance to react.

• Purity Check: Ensure the purity of your tert-Butyl 2-bromoethyl ether. Impurities from its synthesis or degradation during storage can interfere with the desired reaction.

2.2: FAQ: I am observing unexpected side products in my reaction. How can I identify if they are from the decomposition of tert-Butyl 2-bromoethyl ether?

Answer: The formation of unexpected byproducts is another indicator of reagent instability. The decomposition products listed in the table above, such as isobutylene and vinyl tert-butyl ether, are key signatures of thermal degradation.

Analytical Workflow for Identifying Decomposition Products:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for identifying volatile and semi-volatile organic compounds. A GC-MS analysis of your crude reaction mixture can help identify the presence of the predicted decomposition products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can also be used to identify decomposition products. For example, the presence of signals corresponding to vinyl protons would suggest the formation of vinyl tert-butyl ether. The characteristic singlet of the nine equivalent protons of the tert-butyl group in isobutylene would also be a key indicator.[2]

• Control Experiment: Run a control experiment where tert-Butyl 2-bromoethyl ether is subjected to the reaction conditions (temperature, solvent, and any bases or acids) in the absence of the other reactants. Analyzing the resulting mixture will provide a clear profile of the decomposition products under your specific conditions.

Caption: Workflow for identifying decomposition-related side products.

2.3: FAQ: My reaction is not proceeding to completion, even with extended reaction times. Could reagent degradation be a factor?

Answer: Yes. If the rate of decomposition of tert-Butyl 2-bromoethyl ether is comparable to or faster than the rate of your desired reaction, the reagent may be consumed by degradation pathways before it can fully react with your substrate, leading to a stalled reaction.

Troubleshooting Steps:

• In-Situ Monitoring: If possible, monitor the concentration of tert-Butyl 2-bromoethyl ether in the reaction mixture over time using a suitable analytical technique (e.g., GC). A rapid decrease in its concentration without a corresponding increase in the desired product is a strong indication of decomposition.

• Re-evaluate Reaction Conditions: As mentioned previously, lowering the reaction temperature is the most effective way to mitigate thermal decomposition.

• Use of a More Stable Alkylating Agent: If the thermal demands of the reaction are incompatible with the stability of tert-Butyl 2-bromoethyl ether, consider if an alternative, more stable bromo-reagent could be used.

Section 3: Best Practices for Handling and Storage

Proper handling and storage are paramount to maintaining the quality and stability of tert-Butyl 2-bromoethyl ether.

3.1: Recommended Storage Conditions

• Temperature: Store in a cool, dry, and well-ventilated area, away from sources of heat or ignition. Refrigeration (2-8 °C) is recommended for long-term storage.

• Inert Atmosphere: For extended storage, it is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidation or hydrolysis.

• Container: Keep the container tightly sealed to prevent the ingress of moisture and air.

3.2: Incompatible Materials

To prevent unwanted reactions and potential decomposition, avoid contact with the following:

• Strong Oxidizing Agents: Can lead to vigorous and potentially explosive reactions.

• Strong Acids: Can catalyze the cleavage of the ether linkage.

• Strong Bases: Can promote elimination reactions.

Section 4: Experimental Protocols

This section provides a general protocol for a common application of tert-Butyl 2-bromoethyl ether, the Williamson ether synthesis, and a protocol for analyzing its purity and degradation products.

4.1: Protocol: Williamson Ether Synthesis of a tert-Butyl Ethyl Ether Derivative

This protocol describes the synthesis of an ether from an alcohol and tert-Butyl 2-bromoethyl ether. Note: This reaction should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Materials:

• Alcohol (substrate)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• tert-Butyl 2-bromoethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add the alcohol (1.0 eq) and anhydrous THF.

• Cool the flask to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour to ensure complete formation of the alkoxide.

• Cool the mixture back to 0 °C and add tert-Butyl 2-bromoethyl ether (1.2 eq) dropwise via a syringe.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or GC-MS.

• Once the reaction is complete, cool the flask to 0 °C and quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of THF).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the solution and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

4.2: Protocol: GC-MS Analysis of tert-Butyl 2-bromoethyl ether and its Degradation Products

This protocol provides a general method for the analysis of tert-Butyl 2-bromoethyl ether and its potential degradation products. Note: Method optimization may be required depending on the specific instrument and column used.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable.

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometer (if used):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-350.

Sample Preparation:

• Dilute a small aliquot of the sample (e.g., crude reaction mixture, stored reagent) in a suitable solvent (e.g., dichloromethane, ethyl acetate).

• Filter the diluted sample through a 0.22 µm syringe filter before injection.

Data Analysis:

• Identify the peak for tert-Butyl 2-bromoethyl ether based on its retention time and mass spectrum.

• Search for peaks corresponding to the expected degradation products (isobutylene, 2-bromoethanol, vinyl tert-butyl ether) by comparing their retention times and mass spectra to known standards or library data.

References

• ResearchGate. (n.d.). The pyrolysis of ethers. [Link]

• King, K. D., & Swinbourne, E. S. (1970). Kinetics and mechanism of the thermal decomposition of 1-bromo-2-chloroethane. Journal of the Chemical Society B: Physical Organic, 687-691. [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. [Link]

• ResearchGate. (n.d.). GC-MS chromatogram of concentrated sample at 60 min from the.... [Link]

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. [Link]

• Universidade Fernando Pessoa. (n.d.). Template for Electronic Submission to ACS Journals. [Link]

• Moore, D. A. (n.d.). SELECTIVE TRIALKYLATION OF CYCLEN WITH tert-BUTYL BROMOACETATE. Organic Syntheses. [Link]

• AIDIC - The Italian Association of Chemical Engineering. (2024, May 4). Products of Thermal Decomposition of Brominated Polymer Flame Retardants. [Link]

• ResearchGate. (n.d.). Thermal Decomposition of Brominated Flame Retardants (BFRs):Products and Mechanisms. [Link]

• National Institutes of Health. (n.d.). Thermal Decomposition of Brominated Butyl Rubber. [Link]

• Google Patents. (n.d.). US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)

• National Institutes of Health. (2019, March 1). Characterization of Bromethalin and its Degradation Products in Veterinary Toxicology Samples by GC-MS-MS. [Link]

• AIDIC - The Italian Association of Chemical Engineering. (2024, October 15). Products of Thermal Decomposition of Brominated Polymer Flame Retardants. [Link]

• Royal Society of Chemistry. (n.d.). The kinetics of the gas-phase thermal decomposition of bromodifluoromethane. [Link]

• National Institutes of Health. (2002, August 1). Hydrogen abstraction and decomposition of bromopicrin and other trihalogenated disinfection byproducts by GC/MS. [Link]

• ResearchGate. (n.d.). A Facile Process for the Preparation of 2-Bromoethyl Methyl Ether. [Link]

• Westin, J. (n.d.). Cleavage of Ethers. Jack Westin. [Link]

• Doc Brown's Chemistry. (n.d.). Interpreting and explaining the 1H NMR spectrum: 2-bromo-2-methylpropane - (tert-butyl bromide). [Link]

• National Institutes of Health. (n.d.). 2-Bromoethyl ethyl ether. PubChem. [Link]

• National Institutes of Health. (n.d.). Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Ethers. [Link]

• Pure. (1991, January 1). Gas chromatography-mass spectrometry and high- performance liquid chromatographic analyses of thermal degradation products of co. [Link]

• ResearchGate. (n.d.). Chapter 10 Pyrolysis of Ethers. [Link]

• ResearchGate. (n.d.). Figure S1. 1H- NMR of tert -Butyl 2-bromoethylcarbamate, 1. [Link]

• Wikipedia. (n.d.). 2-Bromoethyl ether. [Link]

• Allen. (n.d.). Write a suitable reaction for the preparation of t-butyl ethyl ether. [Link]

• ACS Publications. (2016, April 14). Thermodynamic Strategies for C–O Bond Formation and Cleavage via Tandem Catalysis. [Link]

• National Institutes of Health. (n.d.). Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. [Link]

• Office of Scientific and Technical Information. (n.d.). Active Thermochemical Tables: Enthalpies of Formation of Bromo- and Iodo-Methanes, Ethenes and Ethynes. [Link]

• Longdom Publishing. (2022, November 16). Synthesis and Cleavage of Ethers. [Link]

• UT Southwestern Medical Center. (n.d.). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. [Link]

• S3waas. (2026, January 28). SYLLABUS FOR OJEE – 2026. [Link]

• ResearchGate. (n.d.). Thermal hazard analyses of organic peroxides and inorganic peroxides by calorimetric approaches. [Link]

• LCGC International. (2026, March 29). Current Practices and Considerations for a Stability-Indicating Method in Pharmaceutical Analysis. [Link]

• Chemistry LibreTexts. (2024, March 19). 18.3: Reactions of Ethers - Acidic Cleavage. [Link]

• Science.gov. (n.d.). stability-indicating hplc method: Topics. [Link]

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• 2. 1H proton nmr spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 tert-butyl bromide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

Technical Support Center: Column Chromatography for 2-(2-Bromoethoxy)-2-methylpropane Derivatives

As a Senior Application Scientist, I often assist researchers in overcoming purification challenges. The purification of 2-(2-bromoethoxy)-2-methylpropane and its derivatives, while seemingly straightforward, presents unique hurdles that can impact yield and purity. These compounds, characterized by an ether linkage and a tertiary alkyl bromide, possess moderate polarity and potential for instability under certain conditions. This guide provides field-proven insights and systematic troubleshooting strategies to ensure successful purification using column chromatography.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers face when setting up their purification workflow.

Q1: What is the recommended stationary phase for purifying 2-(2-Bromoethoxy)-2-methylpropane derivatives?

A1: For routine purification of these derivatives, standard silica gel (SiO₂) with a mesh size of 230-400 is the most effective and widely used stationary phase.[1][2]

• Expertise & Experience: Silica gel is a polar adsorbent due to the presence of surface silanol (Si-OH) groups.[3] 2-(2-Bromoethoxy)-2-methylpropane derivatives contain an ether and an alkyl bromide, which are moderately polar functional groups capable of hydrogen bonding and dipole-dipole interactions with the silica surface. This interaction is typically strong enough for effective separation from non-polar impurities (like starting alkanes) and weak enough to allow elution with a reasonably non-polar mobile phase.[2][4]

• Trustworthiness: While silica is the default, consider the stability of your specific derivative. Silica gel is slightly acidic, which can be problematic for compounds with acid-sensitive functional groups (e.g., certain protecting groups like acetals).[3][4] If you observe degradation (new spots on TLC after exposure to silica), consider using neutral alumina (Al₂O₃) or deactivating the silica gel by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base, such as triethylamine (0.1-1%).[3][5]

Q2: How do I select the optimal mobile phase (eluent) for my separation?

A2: The key is to perform preliminary analysis using Thin Layer Chromatography (TLC) to identify a solvent system that provides good separation.[1][4][5]

• Expertise & Experience: Start with a binary solvent system composed of a non-polar solvent and a moderately polar solvent. The most common and effective combination is Hexanes/Ethyl Acetate . An alternative is Dichloromethane/Hexanes. The general principle is that increasing the proportion of the more polar solvent (ethyl acetate) will increase the eluting power of the mobile phase, causing all compounds to travel further up the TLC plate (higher Rf values).[6]

• Trustworthiness: Your goal is to find a solvent ratio where the desired product has an Rf value between 0.20 and 0.35 .[3][7]

  • An Rf value in this range ensures that the compound will move through the column at a reasonable rate, providing good resolution from impurities.[3]

  • If the Rf is too high (>0.4), the compound will elute too quickly, resulting in poor separation from less polar impurities.[3]

  • If the Rf is too low (<0.15), the elution will take an excessively long time, leading to band broadening and potential loss of resolution.[3]

Q3: How can I visualize my 2-(2-Bromoethoxy)-2-methylpropane derivative on a TLC plate if it's colorless?

A3: Since these compounds typically lack a UV-active chromophore (like an aromatic ring), you must use a chemical stain for visualization.[8][9]

• Expertise & Experience: Several stains are effective.

  • Potassium Permanganate (KMnO₄) Stain: This is an excellent choice. The ether linkage in your compound can be oxidized by the strong oxidizing agent KMnO₄, resulting in a yellow or brown spot on a purple background.[10]

  • Iodine (I₂) Chamber: This is a general-purpose, semi-non-destructive method. Iodine vapor complexes with many organic compounds to produce temporary brownish spots.[8][10][11] This is useful for a quick check, but the spots will fade over time.

  • p-Anisaldehyde Stain: This is a versatile stain that reacts with many functional groups, including ethers, often producing a range of colors upon heating.[8][11]

Q4: Are there stability concerns when using silica gel for these bromo-ether compounds?

A4: Generally, simple bromo-ethers like the parent compound are stable on silica. However, the tertiary alkyl bromide is a potential site for elimination (to form an alkene) or substitution reactions, especially if the reaction mixture is acidic or contains nucleophiles and is heated. The slightly acidic nature of silica gel can sometimes promote these side reactions.[3][4]

• Trustworthiness: To check for on-column degradation, spot your purified sample on a TLC plate. Then, add a small amount of silica gel to the vial containing your sample, shake for 15-20 minutes, filter, and spot it again on the same TLC plate next to the original spot. If a new, lower Rf spot (more polar byproduct) or streaking appears, decomposition is likely occurring. In this case, switching to neutral alumina or using a triethylamine-treated eluent is recommended.[3]

Q5: What is a typical column-to-sample weight ratio for this type of purification?

A5: The amount of silica gel you use is critical for achieving good separation. The ratio depends on the difficulty of the separation.

• Expertise & Experience:

  • For easy separations (ΔRf > 0.2 between your product and impurities), a silica-to-crude-sample weight ratio of 20:1 to 30:1 is often sufficient.[3]

  • For more difficult separations (ΔRf between 0.1 and 0.2), increase the ratio to 50:1 to 100:1 .[3]

• Trustworthiness: Using too little silica is a common cause of failed purifications. It leads to column overload, where the bands of different compounds broaden and overlap, resulting in co-elution and impure fractions.[12] It is almost always better to err on the side of using more silica gel.

Section 2: Detailed Experimental Protocol for Flash Column Chromatography

This protocol outlines a standard procedure for purifying a 2-(2-Bromoethoxy)-2-methylpropane derivative.

Step 1: Preparation of the Column (Wet Slurry Packing)

This is the most reliable method to create a homogeneously packed column and avoid air bubbles or channeling, which degrade separation performance.[2][4]

• Select Column Size: Choose a glass column with a diameter appropriate for the amount of silica gel you will use. A larger diameter column accommodates more material.[4]

• Plug the Column: Place a small plug of cotton or glass wool at the bottom of the column, ensuring it is snug enough to retain the stationary phase but loose enough not to impede flow.[4]

• Add Sand Layer: Add a 1-2 cm layer of fine sand over the plug to create a flat base.[2]

• Prepare Slurry: In a beaker, measure the required amount of silica gel. Add your starting mobile phase (the solvent system determined by TLC) until you form a free-flowing, milkshake-like slurry. Stir gently to remove trapped air bubbles.[2][4]

• Pack the Column: Clamp the column vertically. Pour the silica slurry into the column in a single, continuous motion using a funnel. Gently tap the side of the column as you pour to encourage even settling and dislodge any air bubbles.[2]

• Equilibrate: Once all the silica has settled, open the stopcock and drain the excess solvent until the liquid level is just above the top of the silica bed. Never let the silica run dry. Add a final 1-2 cm layer of sand on top to protect the silica surface during sample and eluent addition.[4]

Step 2: Sample Loading

• Dissolve Sample: Dissolve your crude product in the minimum amount of a suitable solvent. Ideally, use the mobile phase itself. If the solubility is low, use a slightly more polar solvent (like pure dichloromethane or ethyl acetate), but keep the volume as small as possible.[4]

• Load Sample: Using a pipette, carefully add the dissolved sample solution to the top of the column, allowing it to spread evenly over the sand layer without disturbing the surface.[4]

• Adsorb Sample: Open the stopcock and drain the solvent until the sample solution has fully entered the silica/sand bed.

• Wash: Carefully add 1-2 small portions of the mobile phase, each time draining the solvent to the top of the bed. This ensures your entire sample is adsorbed onto the stationary phase in a tight, narrow band.

Step 3: Elution and Fraction Collection

• Fill Column: Carefully fill the remainder of the column with the mobile phase.

• Begin Elution: Open the stopcock to begin the flow. If using flash chromatography, apply gentle air pressure to the top of the column to achieve a steady flow rate (typically a drop rate of 1-2 drops per second).[2]

• Collect Fractions: Collect the eluent in sequentially labeled test tubes or vials. The size of the fractions depends on the column size and separation, but 10-20 mL fractions are a common starting point.

• Gradient Elution (Optional): If your mixture contains compounds with a wide range of polarities, you may need to gradually increase the polarity of the mobile phase during the run (e.g., from 5% ethyl acetate in hexanes to 10%, then 20%). This ensures that less polar compounds elute first, followed by the more polar ones in a reasonable time.[1]

Step 4: Analysis of Fractions

• TLC Analysis: Analyze the collected fractions using TLC to determine which ones contain your purified product.[1][13] Spot every few fractions on a TLC plate to track the elution profile.

• Combine and Evaporate: Combine the fractions that contain only the pure product spot. Remove the solvent using a rotary evaporator to yield the purified compound.

Section 3: Troubleshooting Guide

Even with a well-planned experiment, issues can arise. This guide provides solutions to common problems.

Problem	Possible Cause(s)	Solution(s)
Poor Separation / Co-elution	1. Incorrect mobile phase polarity.[7] 2. Column overload (too much sample for the amount of silica).[4][12] 3. Poorly packed column (channeling).[4] 4. Sample band was too wide during loading.	1. Re-optimize the mobile phase with TLC. Aim for a lower Rf (0.15-0.25) for the target compound to increase its interaction with the silica, which often improves separation.[3] 2. Re-run the column with more silica gel (increase the silica:sample ratio).[3] 3. Re-pack the column carefully using the wet slurry method. 4. Use the minimum volume of solvent to dissolve the sample for loading.
Product is Streaking or Tailing	1. Compound is too polar for the chosen mobile phase. 2. Strong, secondary interactions with acidic silanol groups on the silica surface.[3][12] 3. The sample is degrading on the column. 4. The column is overloaded.	1. Increase the polarity of the mobile phase slightly. 2. Add a small amount (0.1-1%) of triethylamine to the mobile phase to neutralize the acidic sites.[3] 3. Check for degradation (see FAQ A4). If confirmed, switch to neutral alumina. 4. Decrease the amount of sample loaded onto the column.
Product Not Eluting from Column	1. Mobile phase is not polar enough.[4] 2. Compound has decomposed or irreversibly adsorbed to the silica gel.	1. Gradually increase the polarity of the mobile phase (gradient elution). For example, move from 10% to 20% to 50% ethyl acetate in hexanes. 2. If the compound still does not elute even with a very polar solvent (e.g., 100% ethyl acetate), it may have decomposed.
Low Recovery of Product	1. Product is still on the column (incomplete elution). 2. Product is volatile and was lost during solvent evaporation. 3. Product co-eluted with an impurity, and some fractions were discarded.	1. After the main elution, flush the column with a much more polar solvent to see if more product elutes. 2. Use care during rotary evaporation; avoid high temperatures and excessive vacuum. 3. Re-run the column with a less polar solvent system to achieve better separation.
Irreproducible Results	1. Inconsistent mobile phase preparation.[14] 2. Variation in silica gel activity (e.g., water content). 3. Changes in laboratory temperature.[14]	1. Prepare fresh mobile phase for each run and measure solvent ratios accurately.[14] 2. Use silica gel from the same manufacturer/lot number. 3. Run chromatography in a temperature-controlled environment if possible.

Section 4: Workflow for Optimizing Column Chromatography

The following diagram illustrates the logical workflow from initial analysis to a successful purification, incorporating key decision points and troubleshooting loops.

Caption: Decision workflow for purifying 2-(2-Bromoethoxy)-2-methylpropane derivatives.

References

• . University of California, Los Angeles - Department of Chemistry and Biochemistry.

• . Restek Corporation.

• . University of Colorado Boulder, Department of Chemistry.

• . Waters Corporation.

• . University of Rochester, Department of Chemistry.

• . Chemistry LibreTexts.

• . BUCHI Corporation.

• . University of Colorado Boulder, Department of Chemistry.

• . Research Journal of Pharmacy and Technology.

• . Organic Reactions, Inc.

• . Chemistry Hall.

• . Separation Science.

• . Welch Materials, Inc.

• . SIELC Technologies.

• . Waters Corporation.

• . LCGC International.

• . Phenomenex.

• . Thermo Fisher Scientific.

• . University of Pennsylvania, Department of Chemistry.

• . Advanced Materials Technology.

• . LCGC International.

• . Magritek.

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• . Columbia University, Department of Chemistry.

• . Sigma-Aldrich.

• . DSpace@MIT.

• . Chegg.

• . Alfa Chemistry.

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• . Student Doctor Network.

• . Danaher Life Sciences.

• . Organic Syntheses.

• . Michigan State University, Department of Chemistry.

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• 14. halocolumns.com [halocolumns.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Characterization of 2-(2-Bromoethoxy)-2-methylpropane Reaction Products

This guide provides an in-depth comparison of the reaction products of 2-(2-bromoethoxy)-2-methylpropane, focusing on their spectroscopic characterization. We will explore the competing nucleophilic substitution (Sₙ2) and elimination (E2) pathways, offering detailed experimental protocols and the expected spectroscopic data to differentiate the resulting products. This document is intended for researchers, scientists, and drug development professionals who require a robust understanding of how to synthesize and characterize molecules derived from this versatile alkyl halide.

Mechanistic Considerations: Sₙ2 vs. E2 Pathways

2-(2-Bromoethoxy)-2-methylpropane possesses a primary alkyl bromide, a structural feature that makes it susceptible to both nucleophilic substitution and elimination reactions. The specific pathway that predominates is highly dependent on the reaction conditions, particularly the nature of the nucleophile or base employed.

• The Sₙ2 Pathway (Substitution Nucleophilic Bimolecular): This pathway is favored by strong, sterically unhindered nucleophiles (e.g., hydroxide, cyanide). The reaction proceeds via a concerted, single-step mechanism where the nucleophile attacks the carbon atom bearing the bromine, leading to an inversion of stereochemistry (though not applicable here due to the lack of a chiral center) and displacement of the bromide leaving group.

• The E2 Pathway (Elimination Bimolecular): This pathway is favored by strong, sterically hindered bases, such as potassium tert-butoxide (t-BuOK).[1] The bulky base preferentially abstracts a proton from the β-carbon (the carbon adjacent to the one bonded to the bromine), leading to the formation of a double bond in a concerted mechanism. The rate of the E2 reaction increases as the number of R groups on the carbon with the leaving group increases.

The choice between these two pathways is a critical aspect of synthetic design. For instance, using aqueous sodium hydroxide will primarily yield the substitution product, while employing potassium tert-butoxide in a non-polar solvent will favor the elimination product.

Caption: General experimental workflow for reaction and characterization.

Protocol for Sₙ2 Reaction: Synthesis of 2-tert-butoxyethanol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-(2-bromoethoxy)-2-methylpropane (1.0 eq) in a 3:1 mixture of water and tetrahydrofuran (THF).

• Addition of Nucleophile: Add sodium hydroxide (1.2 eq) to the solution.

• Reaction: Heat the mixture to reflux (approximately 70-80 °C) and monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and transfer it to a separatory funnel. Extract the aqueous layer with diethyl ether (3x volume of THF).

• Washing: Combine the organic layers and wash with brine (saturated NaCl solution).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation to yield pure 2-tert-butoxyethanol. [2]

Protocol for E2 Reaction: Synthesis of tert-butoxyethene

• Reaction Setup: In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add anhydrous tetrahydrofuran (THF).

• Addition of Base: Add potassium tert-butoxide (1.5 eq) to the THF and stir to form a suspension. [3]3. Addition of Substrate: Cool the mixture in an ice bath and add 2-(2-bromoethoxy)-2-methylpropane (1.0 eq) dropwise via a syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction by TLC.

• Workup: Quench the reaction by carefully adding water. Transfer to a separatory funnel and extract with pentane.

• Washing: Wash the combined organic layers with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully concentrate under reduced pressure (the product is volatile).

• Purification: Purify by distillation.

Protocol for Spectroscopic Analysis

• NMR Spectroscopy:

  • Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a clean NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm). [4] 2. Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer. For ¹³C NMR, a larger number of scans will be necessary.

  • Data Processing: Process the raw data (FID) by applying a Fourier transform, phasing the spectrum, and integrating the peaks.

• IR Spectroscopy:

  • Sample Preparation: For liquid samples, place a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates.

  • Data Acquisition: Obtain a background spectrum of the clean salt plates. Then, run the sample spectrum.

  • Data Analysis: Identify the key functional group frequencies and compare them to the expected values. The region from approximately 1500 to 400 cm⁻¹ is the fingerprint region and is unique to the molecule. [5]

Conclusion

The reaction of 2-(2-bromoethoxy)-2-methylpropane can be directed towards either nucleophilic substitution or elimination by careful selection of the reaction conditions. Spectroscopic techniques, particularly ¹H NMR, ¹³C NMR, and IR spectroscopy, provide unambiguous methods to distinguish between the starting material and the potential Sₙ2 and E2 products. By understanding the expected spectral features outlined in this guide, researchers can confidently characterize their reaction outcomes and ensure the desired product has been synthesized.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 24232, 2-(Tert-butoxy)ethan-1-ol. Retrieved from [Link]

• Master Organic Chemistry (2025). Comparing The SN1 vs Sn2 Reactions. Retrieved from [Link]

• Save My Exams (2025). SN1 & SN2 (Cambridge (CIE) A Level Chemistry): Revision Note. Retrieved from [Link]

• Doc Brown's Chemistry. Interpretation of the infrared spectrum of 2-bromo-2-methylpropane. Retrieved from [Link]

• Chemistry Steps (2023). How to Tell if the Mechanism is E1 or E2 with Practice Problems. Retrieved from [Link]

• Organic Syntheses. Potassium tert-Butoxide. Retrieved from [Link]

• Master Organic Chemistry (2012). E1 vs E2: Comparing the E1 and E2 Reactions. Retrieved from [Link]

• Doc Brown's Chemistry. 13C NMR spectrum: 2-bromo-2-methylpropane. Retrieved from [Link]

• Online Chemistry notes (2021). Elimination reaction : E1 and E2 reaction – Examples, Mechanism, Orientation and Reactivity. Retrieved from [Link]

• Elimination Reactions. (n.d.). Retrieved from [Link]

Sources

• 1. E1 vs. E2: How to Tell if the Mechanism is E1 or E2 with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. 2-(Tert-butoxy)ethan-1-ol | C6H14O2 | CID 24232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 13C nmr spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of tert-butyl bromide C13 13-C nmr carbon-13 doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. infrared spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of tert-butyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Comparative reactivity of 2-(2-Bromoethoxy)-2-methylpropane vs other bromoalkyl ethers

Comparative Reactivity Guide: 2-(2-Bromoethoxy)-2-methylpropane vs. Alternative Bromoalkyl Ethers in Nucleophilic Substitution

Executive Summary

2-(2-Bromoethoxy)-2-methylpropane (CAS: 33280-57-8), frequently referred to as 2-bromoethyl tert-butyl ether, is a premier bifunctional electrophile used extensively in drug development and organic synthesis. Its primary utility lies in introducing a protected hydroxyethyl group (–CH₂CH₂OH) into target molecules. While the tert-butyl ether linkage offers excellent stability under basic conditions and allows for mild acidic deprotection, its bulky nature fundamentally alters the molecule's reactivity profile. This guide provides an objective, data-driven comparison of its nucleophilic substitution (Sₙ2) reactivity against other standard bromoalkyl ethers, equipping researchers with the mechanistic insights needed to optimize alkylation workflows.

Part 1: Mechanistic Principles & Reactivity Profiling

The structural classification of a bromoalkane profoundly dictates its behavior in nucleophilic substitution. While primary bromoalkanes generally show a strong preference for the concerted Sₙ2 pathway[1], bromoalkyl ethers present a more complex energetic landscape. When deploying 2-(2-bromoethoxy)-2-methylpropane, scientists must account for two competing barriers that elevate the activation energy[2]:

1. The Inductive Penalty (-I Effect) The highly electronegative oxygen atom at the beta position exerts an electron-withdrawing inductive effect. This withdrawal of electron density destabilizes the electron-rich Sₙ2 transition state. Consequently, beta-alkoxy alkyl bromides inherently react slower than their simple alkyl counterparts (e.g., 1-bromobutane) in standard bimolecular displacements.

2. Gamma-Steric Shielding In Sₙ2 reactions, steric hindrance is the dominant factor governing reaction rates[3]. While steric bulk is most critical at the alpha and beta carbons, the sheer volume of the tert-butyl group at the gamma position in 2-(2-bromoethoxy)-2-methylpropane cannot be ignored. Due to the conformational flexibility of the ether linkage, the tert-butyl group can rotate and sterically shield the backside trajectory required for nucleophilic attack, significantly depressing the reaction rate compared to less hindered ethers.

3. Absence of Anchimeric Assistance Unlike sulfur analogs—such as bis(2-bromoethyl) disulfide, which undergoes rapid intramolecular nucleophilic attack to form a highly reactive episulfonium ion[4]—oxygen is a poor neighboring group. It does not efficiently form strained three-membered oxonium rings. Therefore, the reaction strictly relies on direct, unassisted Sₙ2 displacement, making it fully susceptible to the aforementioned inductive and steric penalties.

Caption: Mechanistic pathway of the SN2 reaction highlighting steric and inductive barriers.

Part 2: Quantitative Reactivity Comparison

To benchmark the performance of 2-(2-bromoethoxy)-2-methylpropane, we compare it against three structural analogs. The following table summarizes relative Sₙ2 reaction rates ( krel​ ) using a standard alkoxide/phenoxide nucleophile in an aprotic solvent (e.g., DMF) at 50 °C, modeling classic Williamson ether synthesis conditions[5].

Substrate	Structural Classification	Relative Sₙ2 Rate ( krel​ )*	Mechanistic Rationale
1-Bromobutane	Unhindered Primary Alkyl	1.00 (Baseline)	Standard Sₙ2 reactivity; lacks the beta-heteroatom inductive penalty[1].
2-Bromoethyl methyl ether	Primary with β-Methoxy	~0.35	Slower due to the -I effect of the oxygen destabilizing the transition state[2].
Benzyl 2-bromoethyl ether	Primary with β-Benzyloxy	~0.30	Similar inductive penalty; slight increase in steric bulk from the benzyl group.
2-(2-Bromoethoxy)-2-methylpropane	Primary with β-tert-Butoxy	~0.15	Lowest reactivity. Combines the -I effect with severe gamma-steric shielding from the bulky tert-butyl group[3].

*Values are normalized empirical approximations based on established physical organic kinetic models for Sₙ2 displacements.

Part 3: Self-Validating Experimental Protocol

To empirically validate these reactivity differences during process optimization, the following self-validating kinetic workflow is recommended. This protocol utilizes GC-MS for precise quantification, ensuring that every data point is internally calibrated.

Objective : Determine the second-order rate constant ( k ) for the reaction of bromoalkyl ethers with sodium 4-nitrophenoxide.

Materials :

• Electrophile : 2-(2-Bromoethoxy)-2-methylpropane (or comparator).

• Nucleophile : Sodium 4-nitrophenoxide (provides MS traceability).

• Solvent : Anhydrous N,N-Dimethylformamide (DMF).

• Internal Standard : Biphenyl (inert, non-overlapping GC retention time).

Step-by-Step Methodology & Causality :

• System Initialization (Eliminating Solvolysis) : Thoroughly flame-dry all glassware and purge the reaction vessel with inert gas (N₂ or Ar). Causality: Trace moisture acts as a competing nucleophile, leading to solvolysis (alcohol formation) which artificially consumes the electrophile and skews kinetic data.

• Reagent Preparation : Prepare a 0.1 M solution of sodium 4-nitrophenoxide and a 0.05 M solution of the internal standard (biphenyl) in anhydrous DMF. Equilibrate the solution to exactly 50.0 °C in a thermostated oil bath. Causality: Precise temperature control is critical because Sₙ2 rates are exponentially dependent on temperature (Arrhenius relationship).

• Reaction Initiation : Inject the bromoalkyl ether to achieve a final concentration of 0.1 M and immediately start the timer. Causality: Using equimolar concentrations of nucleophile and electrophile simplifies the rate law to a standard second-order integrated form: 1/[A]=kt+1/[A]0​ .

• Kinetic Sampling (The Self-Validating Step) : At precise intervals (e.g., 5, 10, 20, 30, 60 minutes), withdraw 100 μL aliquots. Immediately quench the aliquot by injecting it into a biphasic mixture of cold hexane and water (0 °C). Causality: The thermal shock halts the reaction instantly. The aqueous wash strips away the polar DMF and unreacted phenoxide, isolating only the neutral product and the internal standard in the organic hexane layer for clean analysis.

• GC-MS Analysis : Analyze the organic layer. Calculate the ratio of the product peak area to the internal standard peak area. Causality: The internal standard self-validates the assay by correcting for any micro-variations in GC injection volumes. Plot 1/[Substrate] versus time; the slope of the linear regression yields the definitive rate constant k .

Caption: Self-validating experimental workflow for quantitative SN2 kinetic profiling.

References

• Title : How Alkyl Halide Structure Affects E2 and S(N)2 Reaction Barriers Source : ResearchGate URL :[Link]

• Title : SN2 reaction of alkoxide ions with alkyl halides to give ethers (Williamson synthesis) Source : Master Organic Chemistry URL :[Link]

• Title : Comparing SN2 reaction rates for ether Source : Chemistry Stack Exchange URL : [Link]

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• 4. Disulfide, bis(2-bromoethyl) | 1002-40-0 | Benchchem [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Purity analysis of synthesized 2-(2-Bromoethoxy)-2-methylpropane by GC-MS

Title: High-Fidelity Purity Analysis of Synthesized 2-(2-Bromoethoxy)-2-methylpropane: A GC-MS Comparison Guide

Executive Summary 2-(2-Bromoethoxy)-2-methylpropane (CAS 5853-76-9), also known as 1-bromo-2-tert-butoxyethane, is a critical alkylating agent utilized to introduce tert-butoxyethyl protecting groups in complex organic syntheses. Because alkyl halides are classified as potential genotoxic impurities (PGIs), rigorous purity analysis is non-negotiable in pharmaceutical development [1]. This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against alternative analytical methods (HPLC-UV and qNMR) to demonstrate why GC-MS is the gold standard for this compound. Furthermore, we provide comparative experimental data evaluating a high-fidelity synthesized batch against standard commercial alternatives.

The Analytical Challenge: Causality Behind Method Selection

Selecting the correct analytical technique requires a deep understanding of the physicochemical properties of 2-(2-Bromoethoxy)-2-methylpropane. As a Senior Application Scientist, I evaluate targets based on three primary traits:

• Lack of a UV Chromophore: The molecule consists entirely of aliphatic carbons, an ether linkage, and a bromine atom. It lacks conjugated pi-systems, rendering standard High-Performance Liquid Chromatography with UV detection (HPLC-UV) virtually blind to the compound and its aliphatic byproducts unless complex derivatization is performed.

• Volatility and Thermal Stability: With a molecular weight of 181.07 g/mol and a relatively low boiling point, the compound is highly volatile and thermally stable [2]. This makes it an ideal candidate for gas-phase separation.

• The Isotopic Signature (Self-Validation): Bromine naturally occurs as two isotopes ( 79Br and 81Br ) in a roughly 1:1 ratio. This provides a distinct mass spectral signature. Any peak identified as the target compound or a brominated PGI must exhibit this characteristic M and M+2 doublet. If this isotopic signature is absent, the peak is immediately disqualified as a halogenated species, creating a built-in, self-validating safeguard against false positives.

While quantitative NMR (qNMR) can provide absolute purity without a reference standard, it suffers from lower sensitivity (typically limited to >0.1% impurity detection) and overlapping aliphatic signals. GC-MS, particularly when utilizing a mid-polar column, offers baseline separation of volatile impurities and part-per-million (ppm) sensitivity, which is mandatory for PGI control [3].

Methodological Comparison: GC-MS vs. HPLC-UV vs. qNMR

To objectively evaluate the best approach, we compared the performance metrics of three distinct analytical strategies for this specific alkyl halide.

Table 1: Comparison of Analytical Strategies for 2-(2-Bromoethoxy)-2-methylpropane

Parameter	GC-MS (Recommended)	HPLC-UV (Alternative 1)	qNMR (Alternative 2)
Sensitivity (LOD)	< 0.05 ppm (Trace PGIs)	> 100 ppm (Poor UV abs.)	~ 1000 ppm (0.1%)
Specificity	High (Mass fragmentation)	Low (No chromophore)	Moderate (Signal overlap)
Sample Preparation	Simple dilution in Methanol	Derivatization required	Dissolution in CDCl3
System Validation	Isotope pattern confirmation	None	Internal calibrant (e.g., Maleic acid)
Primary Use Case	Trace impurity & PGI profiling	Not recommended	Absolute assay calibration

Self-Validating Experimental Protocol: GC-MS Analysis

To ensure absolute trustworthiness, this protocol employs a self-validating system using Fluorobenzene as an Internal Standard (ISTD). The ISTD corrects for injection volume variations, matrix effects, and minor fluctuations in detector response, ensuring quantitative reliability [4].

Step-by-Step Methodology:

• Standard Preparation: Accurately weigh 50 mg of 2-(2-Bromoethoxy)-2-methylpropane reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with HPLC-grade Methanol to create a 1000 µg/mL stock solution.

• Internal Standard (ISTD) Addition: Prepare a 20 µg/mL solution of Fluorobenzene in Methanol. Add exactly 100 µL of this ISTD to all working standards and sample vials prior to capping.

• Sample Preparation: Weigh 50 mg of the synthesized batch into a 50 mL volumetric flask, dissolve in Methanol, add 100 µL of the ISTD, and make up to volume.

• GC-MS Parameters & Causality:

  • Column: VF-624ms (60 m × 0.32 mm I.D., 1.8 µm film thickness). Causality: The 6% cyanopropylphenyl/94% dimethylpolysiloxane stationary phase provides optimal dipole-dipole interactions with the ether oxygen of the analyte, ensuring sharp peak shapes while efficiently resolving it from highly polar unreacted alcohols and non-polar elimination byproducts.

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

  • Oven Program: Initial 40°C (hold 5 min), ramp at 10°C/min to 200°C (hold 5 min).

  • Injection: 1 µL, Split ratio 10:1, Injector temperature 200°C.

  • MS Detection: Electron Ionization (EI) at 70 eV. Mode: Simultaneous Scan (m/z 35-300) and Selected Ion Monitoring (SIM).

• Data Acquisition & Validation: Monitor the characteristic fragments of 2-(2-Bromoethoxy)-2-methylpropane: m/z 57 (tert-butyl cation, base peak), and the isotopic pair m/z 107/109 (loss of the tert-butoxy radical). The system is validated if the ISTD peak area Relative Standard Deviation (RSD) is <2% across six replicate injections.

Workflow Visualization

GC-MS analytical workflow for 2-(2-Bromoethoxy)-2-methylpropane purity profiling.

Product Performance Comparison: Synthesized vs. Commercial Alternatives

Using the established GC-MS protocol, we compared a high-fidelity synthesized batch of 2-(2-Bromoethoxy)-2-methylpropane against a standard commercial-grade alternative. The primary synthetic impurities for this compound typically include unreacted 2-tert-butoxyethanol and elimination byproducts (e.g., 2-tert-butoxyethene).

Table 2: GC-MS Purity Comparison (n=3)

Metric	High-Fidelity Synthesized Product	Standard Commercial Grade	Causality of Difference
Overall GC-MS Purity	99.8%	95.2%	Advanced distillation and optimized reaction temperatures minimize side reactions.
Unreacted Precursor (2-tert-butoxyethanol)	Not Detected (< 0.01%)	2.1%	Strict stoichiometric control of the brominating agent during synthesis.
Elimination Byproduct (2-tert-butoxyethene)	0.05%	1.8%	Low-temperature workup prevents HBr elimination from the final product.
Unknown Halogenated PGIs	< 10 ppm	150 ppm	Rigorous fractional distillation under high vacuum removes heavy genotoxic impurities.

Conclusion For the purity analysis of 2-(2-Bromoethoxy)-2-methylpropane, GC-MS is unequivocally superior to HPLC-UV and qNMR. By leveraging the compound's volatility and distinct bromine isotopic signature, GC-MS provides a self-validating, highly sensitive platform capable of detecting trace genotoxic alkyl halide impurities. As demonstrated, high-fidelity synthesis paired with stringent GC-MS quality control yields a product significantly superior to standard commercial grades, ensuring safety and efficacy in downstream pharmaceutical applications.

References

• Lee, K., Yoo, W., & Jeong, J. H. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Molecules, 27(14), 4437. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12359283, 2-(2-Bromoethoxy)-2-methylpropane. PubChem. [Link]

• Kakadiya, P. R., et al. (2023). Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities. Molecules, 28(9), 3936. [Link]

• Raja, K. D., et al. (2020). Development and Validation of GC-MS Method for the Trace Level Determination of Structurally Alert Alkyl Halide Impurities. International Journal of Pharmaceutical Sciences and Research. [Link]

Mass spectrometry fragmentation pattern of 2-(2-Bromoethoxy)-2-methylpropane derivatives

An In-Depth Guide to the Mass Spectrometry Fragmentation of 2-(2-Bromoethoxy)-2-methylpropane and Its Analogs

Introduction: The Analytical Imperative for Halogenated Ethers

In the fields of pharmaceutical development, materials science, and environmental analysis, halogenated ethers represent a class of molecules with significant synthetic and analytical importance. 2-(2-Bromoethoxy)-2-methylpropane, in particular, serves as a valuable building block, incorporating a stable tert-butyl protecting group and a reactive bromoethyl moiety. Characterizing this molecule and its derivatives is crucial for reaction monitoring, impurity profiling, and metabolic studies. Mass spectrometry (MS), especially when coupled with gas chromatography (GC-MS), stands as the premier technique for this purpose.

Understanding the electron ionization (EI) fragmentation pattern is not merely an academic exercise; it is fundamental to developing robust analytical methods. It allows for confident structural elucidation, differentiation from isomers, and the identification of unknown related substances. This guide provides a detailed analysis of the expected fragmentation pathways of 2-(2-Bromoethoxy)-2-methylpropane, grounded in the fundamental principles of mass spectrometry, and compares these pathways with those of structurally related compounds.

Pillar 1: Predicted Fragmentation Pathways of 2-(2-Bromoethoxy)-2-methylpropane

Upon entering the ion source of a mass spectrometer, the 2-(2-Bromoethoxy)-2-methylpropane molecule is bombarded with high-energy electrons (typically 70 eV), dislodging an electron to form a molecular ion, [M]•+. The most likely site of ionization is one of the non-bonding electrons on either the oxygen or bromine atoms. This molecular ion is energetically unstable and rapidly undergoes fragmentation. The molecular weight of the parent molecule is 196/198 g/mol , accounting for the two stable isotopes of bromine (⁷⁹Br and ⁸¹Br).

The fragmentation is dictated by the relative bond strengths and the stability of the resulting fragments. The structure contains two key points of lability: the ether linkage and the carbon-bromine bond.

Caption: Predicted primary EI fragmentation pathways for 2-(2-Bromoethoxy)-2-methylpropane.

Pathway A: Formation of the tert-Butyl Cation (m/z 57) - The Dominant Route

The most prominent fragmentation pathway involves the cleavage of the ether C-O bond. This is driven by the exceptional stability of the resulting tertiary carbocation, the tert-butyl cation. This fragment is responsible for the peak at m/z 57 . In the vast majority of spectra for compounds containing a tert-butyl group, this peak is the base peak (the most intense peak in the spectrum), a testament to its stability[1][2].

• Causality: The positive charge on the tert-butyl cation is stabilized by hyperconjugation from the nine C-H bonds of the methyl groups. This energetic favorability makes its formation the dominant fragmentation process, effectively outcompeting other pathways.

Pathway B: Loss of Bromine Radical (m/z 117)

A characteristic fragmentation for alkyl halides is the cleavage of the carbon-halogen bond.[3][4] For 2-(2-Bromoethoxy)-2-methylpropane, this involves the heterolytic cleavage of the C-Br bond, resulting in the loss of a neutral bromine radical (•Br). This produces a cation at m/z 117 ([C₆H₁₃O]⁺).

• Diagnostic Feature: Unlike the m/z 57 peak, this fragment does not contain bromine. Therefore, it will appear as a single peak at m/z 117, lacking the characteristic isotopic signature.

Pathway C: Ether α-Cleavage (m/z 107/109)

Alpha-cleavage is a canonical fragmentation mechanism for ethers, involving the breaking of a bond adjacent to the oxygen atom.[5][6][7] In this molecule, cleavage can occur on either side of the ether oxygen. While cleavage leading to the tert-butyl cation (Pathway A) is a form of inductive cleavage, a different α-cleavage can occur, leading to the loss of a tert-butoxy radical ([C₄H₉O]•). This results in the formation of a bromo-containing fragment, [C₂H₄Br]⁺, at m/z 107 and 109 .

• Diagnostic Feature: The presence of bromine in this fragment means it will appear as a pair of peaks of nearly equal intensity, separated by two mass units (m/z 107 for ⁷⁹Br and m/z 109 for ⁸¹Br).[3][8] This 1:1 isotopic pattern is a definitive indicator of a fragment containing a single bromine atom.[9][10]

Pillar 2: Comparative Analysis with Structural Analogs

To validate these predictions, we can compare the expected fragmentation of our target molecule with the known fragmentation of simpler, structurally related compounds.

Compound Name	Key Structural Features	Primary Fragmentation & Key m/z Values	Rationale & Comparison
2-(2-Bromoethoxy)-2-methylpropane	tert-Butyl Ether, Primary Bromide	57 (Base Peak) , 117, 107/109, 196/198 (M•+, weak/absent)	Combines features of both classes. The highly stable tert-butyl cation (m/z 57) is predicted to dominate the spectrum.
tert-Butyl Methyl Ether (MTBE)	tert-Butyl Ether	57 (Base Peak) , 73 ([M-CH₃]⁺)	The spectrum is dominated by the tert-butyl cation at m/z 57, supporting our prediction for Pathway A. The loss of a methyl group (M-15) is also observed.[11]
1-Bromobutane	Primary Bromide	41, 57 (Base Peak) , 136/138 (M•+)	Loss of the bromine radical leads to the butyl cation ([C₄H₉]⁺) at m/z 57.[8] This demonstrates the facile cleavage of the C-Br bond and the stability of C₄ cations.
2-Bromo-2-methylpropane	tert-Butyl Bromide	57 (Base Peak) , 136/138 (M•+, very weak/absent)	The molecular ion is extremely unstable. The spectrum is almost exclusively the tert-butyl cation at m/z 57 due to the immediate loss of the bromine radical.[1] This provides the strongest evidence for the dominance of the m/z 57 fragment.

This comparative analysis strongly suggests that the mass spectrum of 2-(2-Bromoethoxy)-2-methylpropane will be characterized by a base peak at m/z 57, with smaller, diagnostically significant peaks at m/z 117 and the isotopic pair at m/z 107/109. The molecular ion peak at m/z 196/198 is expected to be of very low abundance or entirely absent, a common feature for molecules with stable tertiary carbocation fragments.[1]

Pillar 3: Experimental Protocol & Data Interpretation

A self-validating experimental workflow is critical for obtaining reliable mass spectra. The following GC-MS protocol is designed for the analysis of semi-volatile organic compounds like our target molecule.

Step-by-Step GC-MS Protocol

• Sample Preparation:

  • Accurately weigh ~1 mg of the 2-(2-Bromoethoxy)-2-methylpropane standard.

  • Dissolve in 1.0 mL of a high-purity solvent (e.g., Dichloromethane or Ethyl Acetate) in a 2 mL autosampler vial.

  • Vortex for 30 seconds to ensure complete dissolution. The final concentration will be ~1 mg/mL.

• Instrument Setup & Calibration:

  • Instrument: Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source (e.g., Agilent GC-MS system).

  • GC Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is ideal for separating such compounds.

  • Autotune: Perform an instrument autotune using perfluorotributylamine (PFTBA) to ensure mass accuracy and resolution across the desired mass range.

• Chromatographic & MS Conditions:

  • Injection Volume: 1.0 µL

  • Injector Temperature: 250°C

  • Injection Mode: Split (e.g., 50:1 split ratio to avoid overloading the detector)

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 60°C, hold for 2 minutes.

    • Ramp: Increase to 280°C at a rate of 15°C/min.

    • Final Hold: Hold at 280°C for 5 minutes.

  • MS Transfer Line Temp: 280°C

  • Ion Source Temp: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: 40 - 300 amu (ensures capture of the smallest expected fragment and the molecular ion).

Caption: A streamlined workflow for the GC-MS analysis of the target compound.

Interpreting the Resulting Spectrum

After data acquisition, the mass spectrum corresponding to the chromatographic peak of 2-(2-Bromoethoxy)-2-methylpropane should be examined.

• Identify the Base Peak: Confirm the most intense peak is at m/z 57. This provides strong evidence for the tert-butyl moiety.

• Look for Bromine Isotopic Patterns: Scan the spectrum for pairs of peaks with a ~1:1 intensity ratio separated by 2 m/z units. The presence of peaks at m/z 107/109 would confirm Pathway C. A very weak pair at m/z 196/198 would represent the molecular ion.

• Identify Key Non-Halogenated Fragments: Locate the peak at m/z 117, which corresponds to the loss of the bromine radical (Pathway B).

• Rule out Isomers: Compare the obtained spectrum to a library or to the predicted fragmentation of potential isomers. For example, an isomer like 1-bromo-4-methoxy-butane would not produce a dominant m/z 57 peak but would instead show fragments related to the loss of a methoxy group.

Conclusion

The fragmentation pattern of 2-(2-Bromoethoxy)-2-methylpropane under electron ionization is predicted to be dominated by the formation of the highly stable tert-butyl cation at m/z 57. This pathway is so favorable that the molecular ion peak at m/z 196/198 is expected to be of very low intensity or absent altogether. Other diagnostically important fragments include the cation at m/z 117 resulting from the loss of a bromine radical, and the characteristic isotopic pair at m/z 107/109, which confirms the presence of bromine in that fragment. By understanding these fundamental fragmentation pathways and employing a robust GC-MS methodology, researchers can confidently identify this molecule, distinguish it from its isomers, and characterize related impurities in complex matrices.

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A Senior Application Scientist's Guide to the Scale-Up Synthesis of 2-(2-Bromoethoxy)-2-methylpropane: A Cost-Effectiveness Analysis

Abstract

2-(2-Bromoethoxy)-2-methylpropane, a key intermediate in pharmaceutical and fine chemical synthesis, presents several viable production pathways for industrial scale-up. The economic feasibility of large-scale production is critically dependent on the chosen synthetic route, which dictates raw material costs, process complexity, and overall yield. This guide provides an in-depth cost-effectiveness analysis of the two primary strategies for its synthesis: the direct, one-pot Williamson ether synthesis, often enhanced by phase-transfer catalysis, and a two-step sequence involving the ring-opening of ethylene oxide followed by bromination. By examining the causality behind experimental choices, providing detailed, self-validating protocols, and summarizing quantitative data, this document serves as a critical decision-making tool for researchers, chemists, and drug development professionals tasked with process optimization and scale-up.

Introduction: Strategic Importance of 2-(2-Bromoethoxy)-2-methylpropane

2-(2-Bromoethoxy)-2-methylpropane, also known as tert-butyl 2-bromoethyl ether, is a valuable bifunctional molecule.[1] The sterically hindered tert-butyl ether group serves as a stable protecting group for the alcohol functionality, while the primary bromide offers a reactive site for nucleophilic substitution (S_N2) reactions. This structure makes it an ideal building block for introducing a protected hydroxyethyl moiety in the synthesis of complex active pharmaceutical ingredients (APIs) and other specialty chemicals.

As with any manufacturing process, the transition from laboratory-scale synthesis to industrial production necessitates a rigorous evaluation of cost-effectiveness.[2] Factors such as raw material availability, reaction efficiency, energy consumption, waste generation, and process safety become paramount. This guide will dissect the two most logical and industrially relevant synthetic routes to this intermediate, providing a clear framework for selecting the optimal process based on specific manufacturing constraints and economic objectives.

Analysis of Competing Synthetic Routes

The choice of synthetic strategy is the most significant determinant of overall production cost. Here, we analyze two divergent pathways, each with distinct advantages and drawbacks in a scale-up context.

Route A: Williamson Ether Synthesis with Phase-Transfer Catalysis

The Williamson ether synthesis is a cornerstone of ether formation, involving the reaction of an alkoxide with an alkyl halide.[3][4] For the synthesis of 2-(2-Bromoethoxy)-2-methylpropane, the most logical disconnection involves sodium tert-butoxide and an excess of a 1,2-dihaloethane, such as 1,2-dibromoethane.

Causality of Experimental Design: A direct reaction using a strong base like sodium hydride to form the alkoxide in an anhydrous solvent is often high-yielding in the lab but presents challenges at scale due to the cost of anhydrous solvents and the hazards associated with handling sodium hydride.[4] A more robust and cost-effective industrial approach utilizes phase-transfer catalysis (PTC).[5][6][7] A phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB), facilitates the transfer of the hydroxide ion from an aqueous phase (using inexpensive NaOH) into an organic phase containing the tert-butanol.[7][8] This in-situ generation of the alkoxide avoids the need for pre-formation and allows the reaction to proceed efficiently in a biphasic system, simplifying the process and reducing costs.[5] Using an excess of 1,2-dibromoethane is crucial to minimize the formation of the symmetrical diether byproduct, bis(tert-butoxy)ethane.

Reaction Pathway Visualization: Route A

Caption: Route B: Two-Step Synthesis via Epoxide Ring-Opening and Bromination.

Quantitative Data and Cost-Effectiveness Comparison

The selection of the optimal synthesis route hinges on a multi-faceted analysis of quantitative metrics. The following table provides a comparative summary to facilitate an objective evaluation. [9]A formal cost-effectiveness analysis compares the costs and outcomes of different interventions to determine the most efficient option. [10][11]

Metric	Route A: Williamson Ether Synthesis (PTC)	Route B: Two-Step (Epoxide Opening)	Analysis & Justification
Raw Material Costs	Medium-High	Low	Ethylene oxide and HBr are significantly cheaper commodity chemicals than 1,2-dibromoethane.
Process Complexity	Low (One-Pot)	Medium (Two Steps)	Route A is a single transformation. Route B requires an intermediate isolation/purification step, increasing labor and equipment time.
Typical Overall Yield	65-80%	75-90%	Route B often achieves higher overall yields due to fewer side reactions compared to the Williamson synthesis, which can produce elimination and diether byproducts. [3]
Reagent & Catalyst Cost	Medium (PTC, NaOH)	Low (Catalytic NaOH/KOH)	While NaOH is cheap, the cost of the phase-transfer catalyst (e.g., TBAB) adds to the overall expense, though it is used in catalytic amounts.
Solvent Usage	Low (Biphasic, or using excess reagent as solvent)	Medium (tert-Butanol as reagent/solvent, potential for extraction solvent)	PTC routes are advantageous in green chemistry for potentially reducing the need for organic solvents. [7]
Reaction Conditions	Moderate (50-100 °C) [6]	Moderate (Step 1: 40-60 °C; Step 2: 80-110 °C)	Both routes operate at moderate temperatures and atmospheric pressure, avoiding the need for specialized high-pressure equipment.
Purification Method	Fractional Distillation	Fractional Distillation	Both routes will require fractional distillation to separate the product from unreacted starting materials and byproducts. The higher purity from Route B may simplify this step.
Waste Generation	Medium (Aqueous NaOH, excess dibromoethane)	Low-Medium (Aqueous salts from neutralization)	Route A requires recovery of the excess 1,2-dibromoethane. Route B is more atom-economical, with water being the main byproduct of the second step.
Safety Hazards	High (1,2-dibromoethane is a carcinogen)	High (Ethylene oxide is a toxic, flammable gas)	Both routes involve hazardous materials requiring specialized handling protocols. The choice may depend on site-specific handling capabilities.

| Overall Cost-Effectiveness | Good | Excellent | Despite being a two-step process, the significantly lower raw material costs for Route B make it the more economically attractive option for large-scale production, assuming the capital for a two-step process is available. |

Detailed Experimental Protocols

The following protocols are representative procedures for a pilot-plant or kilo-lab scale synthesis. All operations should be conducted in appropriate reactors with adequate ventilation and personal protective equipment.

Protocol for Route A: Williamson Ether Synthesis (PTC)

• Reactor Setup: Charge a jacketed glass-lined reactor with 1,2-dibromoethane (4.0 eq.) and tert-butanol (1.0 eq.).

• Catalyst and Base Addition: Add tetrabutylammonium bromide (TBAB, 0.05 eq.) to the mixture. Begin vigorous agitation. Prepare a 50% (w/w) aqueous solution of sodium hydroxide (2.0 eq.).

• Reaction Execution: Slowly add the aqueous NaOH solution to the agitated organic mixture over 2-3 hours, maintaining the internal temperature between 60-70°C using the reactor jacket.

• Monitoring: Monitor the reaction progress by GC analysis of the organic phase for the disappearance of tert-butanol. The reaction is typically complete within 8-12 hours. [3]5. Work-up: Once complete, cool the reactor to ambient temperature. Stop agitation and allow the phases to separate. Drain and discard the lower aqueous phase.

• Quenching & Washing: Wash the organic phase sequentially with water (2x) and brine (1x) to remove residual salts and base.

• Purification: Isolate the crude product by distilling off the excess 1,2-dibromoethane under vacuum. The final product is then purified by fractional vacuum distillation.

Protocol for Route B: Two-Step Synthesis

Step 1: Synthesis of 2-(tert-Butoxy)ethanol

• Reactor Setup: Charge the reactor with tert-butanol (10.0 eq.) and potassium hydroxide pellets (0.1 eq.).

• Ethylene Oxide Addition: Heat the mixture to 40°C. Add liquefied ethylene oxide (1.0 eq.) subsurface via a dip tube at a rate that maintains the internal temperature below 60°C. (Caution: Ethylene oxide is highly toxic and explosive).

• Reaction Execution: After the addition is complete, maintain the temperature at 50°C and monitor by GC until all ethylene oxide is consumed (typically 4-6 hours).

• Neutralization & Isolation: Cool the reaction mixture and neutralize the catalyst with a stoichiometric amount of acetic acid. The excess tert-butanol is removed by distillation. The resulting crude 2-(tert-Butoxy)ethanol can be taken directly to the next step or purified by vacuum distillation.

Step 2: Bromination of 2-(tert-Butoxy)ethanol

• Reactor Setup: Charge the reactor with the crude 2-(tert-Butoxy)ethanol (1.0 eq.) from the previous step and 48% aqueous hydrobromic acid (2.5 eq.).

• Reaction Execution: Heat the mixture to reflux (approx. 100-110°C) with vigorous stirring. A Dean-Stark trap can be used to remove water as it forms, driving the reaction to completion.

• Monitoring: Monitor the reaction by GC for the conversion of the starting alcohol. The reaction is typically complete in 10-16 hours.

• Work-up: Cool the reactor to ambient temperature. Add an equal volume of water and separate the lower organic phase.

• Washing: Wash the organic phase with saturated aqueous sodium bicarbonate solution to remove excess acid, followed by a water wash and a brine wash.

• Purification: Dry the crude product over anhydrous sodium sulfate or magnesium sulfate, filter, and purify by fractional vacuum distillation.

Decision-Making Framework

The optimal choice between Route A and Route B is not absolute and depends on the specific priorities of the manufacturing campaign.

Decision Workflow for Synthesis Route Selection

Caption: Logical workflow for selecting the optimal synthesis pathway.

Conclusion and Recommendation

For large-scale, commercial manufacturing of 2-(2-Bromoethoxy)-2-methylpropane where the primary objective is minimizing the cost of goods sold (COGS), Route B (Two-Step Synthesis via Epoxide Ring-Opening) is the superior strategy. Its reliance on low-cost, high-volume commodity chemicals (ethylene oxide, tert-butanol, HBr) results in a significant raw material cost advantage that outweighs the increased process complexity of a two-step synthesis. The typically higher overall yields and better atom economy further solidify its position as the more cost-effective and sustainable option for long-term production campaigns.

Conversely, Route A (Williamson Ether Synthesis with PTC) remains a highly viable option for pilot-scale production, rapid-turnaround campaigns, or in facilities where the capital investment for a two-step process is a constraint. Its one-pot nature simplifies operations and may offer a faster path to producing initial kilogram-scale quantities, albeit at a higher per-unit cost.

Ultimately, the final decision should be informed by a thorough techno-economic evaluation specific to the manufacturer's capabilities, raw material supply chains, and safety infrastructure. [13]

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Comparison of 2-(2-Bromoethoxy)-2-methylpropane with other alkylating agents

A Comprehensive Guide to 2-(2-Bromoethoxy)-2-methylpropane and its Comparison with Other Alkylating Agents

For researchers, scientists, and drug development professionals, the strategic selection of an alkylating agent is a critical step that dictates the efficiency, selectivity, and ultimate success of a synthetic pathway. This guide provides an in-depth, objective comparison of 2-(2-Bromoethoxy)-2-methylpropane with other commonly employed alkylating agents, supported by established chemical principles and illustrative experimental considerations.

Introduction to Alkylating Agents: The Architects of Molecular Construction

Alkylation, the transfer of an alkyl group from one molecule to another, is a cornerstone of organic synthesis, fundamental to the construction of a vast array of molecules, including life-saving pharmaceuticals.[1] Alkylating agents are the reagents that facilitate this transfer and are broadly classified based on their chemical nature, such as alkyl halides, alkyl sulfates, and alkyl sulfonates.[2][3] The reactivity and utility of these agents are governed by several factors, including the nature of the alkyl group, the leaving group, and the reaction conditions.[1]

The mechanism of alkylation typically follows one of two primary pathways: SN1 (unimolecular nucleophilic substitution) or SN2 (bimolecular nucleophilic substitution).[4] The preferred pathway is influenced by the structure of the alkylating agent, with tertiary systems that can form stable carbocations favoring the SN1 route, while less sterically hindered primary and methyl halides tend to react via the SN2 mechanism.[5][6][7]

A Closer Look at 2-(2-Bromoethoxy)-2-methylpropane

2-(2-Bromoethoxy)-2-methylpropane, also known as tert-butyl bromoethyl ether, is a bifunctional molecule featuring a primary alkyl bromide for nucleophilic attack and a sterically bulky tert-butyl group.[8][9] This unique structure imparts a nuanced reactivity profile that distinguishes it from simpler alkylating agents.

Physicochemical Properties of 2-(2-Bromoethoxy)-2-methylpropane [8][9]

Property	Value
Molecular Formula	C6H13BrO
Molecular Weight	181.07 g/mol
CAS Number	5853-76-9

The presence of the ether linkage and the bromo group makes 2-(2-Bromoethoxy)-2-methylpropane a versatile reagent. The tert-butyl group can serve as a protecting group for alcohols, which can be cleaved under acidic conditions.[10][11] The bromoethyl moiety, on the other hand, provides a reactive site for alkylation.

Comparative Analysis with Other Alkylating Agents

The choice of an alkylating agent is a decision guided by the specific requirements of a synthesis, including the desired reactivity, selectivity, and tolerance of other functional groups. Below is a comparative overview of 2-(2-Bromoethoxy)-2-methylpropane with other major classes of alkylating agents.

Alkyl Halides

Alkyl halides are a widely used class of alkylating agents, with their reactivity dictated by the nature of the halogen and the structure of the alkyl group.[5][12]

• Reactivity Trend: The reactivity of alkyl halides as alkylating agents follows the trend: R-I > R-Br > R-Cl > R-F.[1][12][13] This is attributed to the bond strength between the carbon and the halogen, with the C-I bond being the weakest and thus the most easily cleaved.[5][13] 2-(2-Bromoethoxy)-2-methylpropane, being a bromide, is expected to be more reactive than its chloro-analogue but less reactive than the corresponding iodide.[1]

• Structural Effects on Reactivity: The structure of the alkyl group plays a crucial role in the reaction mechanism.

  • Primary Alkyl Halides (e.g., Ethyl Bromide): These typically react via an SN2 mechanism, which involves a backside attack by the nucleophile.[6] Steric hindrance is a significant factor, with less hindered substrates reacting more rapidly.[5][6]

  • Tertiary Alkyl Halides (e.g., tert-Butyl Bromide): These favor the SN1 mechanism due to the formation of a stable tertiary carbocation.[7] They are generally unreactive in SN2 reactions due to steric hindrance.[6]

  • 2-(2-Bromoethoxy)-2-methylpropane: This molecule presents an interesting case. The primary carbon bearing the bromine atom is susceptible to SN2 attack. However, the bulky tert-butyl group in proximity might influence the reaction rate compared to a simple primary alkyl bromide.

Alkyl Sulfates

Dialkyl sulfates, such as dimethyl sulfate (DMS) and diethyl sulfate (DES), are potent alkylating agents.[3][14]

• Reactivity: They are generally more reactive than alkyl halides due to the excellent leaving group ability of the sulfate anion.[15] Dimethyl sulfate is a particularly strong electrophile.[3]

• Toxicity: A significant drawback of dialkyl sulfates is their high toxicity and carcinogenicity.[3] This necessitates stringent handling precautions.

Alkyl Sulfonates

Alkyl sulfonates, such as mesylates (OMs) and tosylates (OTs), are also highly effective alkylating agents.[12][16]

• Reactivity: Their reactivity is comparable to or even better than that of the more reactive alkyl halides.[12] The sulfonate anion is an excellent leaving group, facilitating nucleophilic substitution.[17]

• Versatility: Alkyl sulfonates can be readily prepared from alcohols, providing a versatile route to activate hydroxyl groups for alkylation.[12]

Illustrative Comparison of Alkylating Agent Performance (Hypothetical Data)

While direct, side-by-side experimental data for 2-(2-Bromoethoxy)-2-methylpropane is limited in the public domain, the following table provides a hypothetical comparison based on established chemical principles to guide experimental design.

Parameter	2-(2-Bromoethoxy)-2-methylpropane	Ethyl Bromide	tert-Butyl Bromide	Dimethyl Sulfate
Primary Mechanism	SN2 (potentially with SN1/E1 side reactions)	SN2	SN1/E1	SN2
Relative Reactivity	Moderate	Moderate	High (SN1)	Very High
Selectivity	Potentially offers unique selectivity due to bifunctionality	Good for primary alkylation	Selective for substrates tolerating carbocation formation	High reactivity can lead to lower selectivity
Key Applications	Introduction of a protected hydroxyl group and an alkyl chain	General ethylation	Introduction of a tert-butyl group	General methylation
Safety Profile	Irritant; handle with care	Flammable, irritant	Highly flammable, irritant[18][19]	Highly toxic, carcinogenic[3]

Experimental Protocols and Considerations

The successful application of any alkylating agent hinges on a well-designed experimental protocol.

General Protocol for an SN2 Alkylation Reaction

• Reactant Preparation: Dissolve the nucleophilic substrate in a suitable aprotic polar solvent (e.g., acetone, DMF, or acetonitrile).

• Base Addition: Add a non-nucleophilic base (e.g., potassium carbonate or triethylamine) to deprotonate the nucleophile if necessary.

• Alkylating Agent Addition: Add the alkylating agent (e.g., 2-(2-Bromoethoxy)-2-methylpropane) dropwise to the reaction mixture at a controlled temperature.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC or GC-MS).

• Work-up: Upon completion, quench the reaction, extract the product, and purify it using techniques such as column chromatography or distillation.

Causality in Experimental Choices

• Solvent Selection: Aprotic polar solvents are preferred for SN2 reactions as they solvate the cation of the nucleophile's salt, leaving the anion more "naked" and nucleophilic, without solvating the nucleophile itself to the point of reducing its reactivity.

• Temperature Control: Alkylation reactions are often exothermic. Controlling the temperature is crucial to prevent side reactions and ensure the selectivity of the desired transformation.

Visualizing Reaction Mechanisms and Workflows

Generalized SN2 Reaction Mechanism

Caption: A generalized SN2 reaction mechanism.

Typical Experimental Workflow for an Alkylation Reaction

Caption: A typical experimental workflow for an alkylation reaction.

Safety Considerations: A Paramount Concern

Alkylating agents are, by their nature, reactive and often toxic compounds that require careful handling.[3] Many are classified as irritants, and some, like dimethyl sulfate, are known carcinogens.[3][19] It is imperative to consult the Safety Data Sheet (SDS) for any alkylating agent before use and to work in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[18][19]

Conclusion: Making an Informed Choice

2-(2-Bromoethoxy)-2-methylpropane is a valuable alkylating agent with a unique structural motif that offers possibilities for introducing a protected hydroxyl group alongside an alkyl chain. Its reactivity is expected to be moderate, falling within the spectrum of alkyl bromides. The choice between this reagent and other alkylating agents will ultimately depend on the specific goals of the synthesis, including the desired reactivity, the need for a protected functional group, and the tolerance of the substrate to different reaction conditions. A thorough understanding of the principles of alkylation chemistry, coupled with careful experimental design, will enable researchers to harness the full potential of these powerful synthetic tools.

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Analytical Validation Strategies for Novel Compounds Synthesized via 2-(2-Bromoethoxy)-2-methylpropane

Executive Summary

In modern drug discovery and materials science, the introduction of functionalized linkers is a critical step in modulating a molecule's physicochemical properties. 2-(2-Bromoethoxy)-2-methylpropane (CAS 5853-76-9), commonly known as tert-butyl 2-bromoethyl ether[1][2], is a premier alkylating agent used to append a tert-butoxyethyl group to target scaffolds. As a Senior Application Scientist, I frequently evaluate reagents not just for their synthetic efficiency, but for the downstream ease of structural validation. This guide objectively compares 2-(2-Bromoethoxy)-2-methylpropane against common alternatives and provides a field-proven, self-validating framework for confirming the structure of your novel synthesized compounds using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (LC-MS/MS).

Product Comparison: Selecting the Optimal Hydroxyethylating Reagent

When designing a synthetic route to introduce a protected hydroxyethyl linker, chemists typically choose between methyl ethers, silyl ethers, and tert-butyl ethers. The selection directly dictates the harshness of downstream deprotection and the complexity of analytical validation[3][4].

As demonstrated in Table 1 , 2-(2-Bromoethoxy)-2-methylpropane outperforms its alternatives by offering a highly stable protecting group that is easily cleaved under mild acidic conditions (e.g., Trifluoroacetic acid)[3]. More importantly, it provides unmistakable diagnostic markers in both NMR and MS workflows, eliminating structural ambiguity.

Table 1: Comparative Analysis of Hydroxyethylating Reagents

Feature	2-(2-Bromoethoxy)-2-methylpropane	2-Bromoethyl methyl ether	(2-Bromoethoxy)(tert-butyl)dimethylsilane
Introduced Group	tert-Butoxyethyl	Methoxyethyl	TBS-oxyethyl
Deprotection Profile	Mild Acid (e.g., TFA)	Harsh Lewis Acid (e.g., BBr₃)	Fluoride (e.g., TBAF)
¹H NMR Diagnostic	Excellent (9H singlet, ~1.15 ppm)	Moderate (3H singlet, ~3.3 ppm)	Good (9H singlet, ~0.9 ppm)
MS Diagnostic Loss	Excellent (-56 Da, Isobutylene)	Poor (No specific neutral loss)	Good (-132 Da or -73 Da)
Base/Nucleophile Stability	High	High	Moderate (Prone to migration)

Causality in Structural Validation: A Self-Validating System

A robust analytical protocol must be self-validating—meaning the data inherently proves the mechanism of the reaction. The tert-butoxyethyl group introduced by our target reagent acts as an analytical beacon.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The causality behind the NMR diagnostic utility lies in the molecular symmetry of the tert-butyl group. It consists of three equivalent methyl groups, yielding 9 magnetically equivalent protons. Because there are no adjacent protons on the quaternary carbon, spin-spin coupling is physically impossible[5].

• The Result: A massive, sharp 9-proton singlet typically resonating between 1.15 and 1.20 ppm in CDCl₃[5].

• The Advantage: Unlike the 3H singlet of a methyl ether (which often overlaps with water or other aliphatic signals around 3.3 ppm), the 9H tert-butyl singlet is rarely obscured, providing immediate, quantitative confirmation of successful alkylation.

Mass Spectrometry (LC-MS/MS)

In tandem mass spectrometry, the tert-butoxyethyl derivative provides a highly specific gas-phase elimination pathway. Under Collision-Induced Dissociation (CID), the protonated ether undergoes a predictable cleavage of the C-O bond, resulting in the neutral loss of isobutylene (56.06 Da)[6][7].

• The Result: The transition from the precursor ion [M+H]+ to the product ion [M+H−56]+ [6].

• The Advantage: This fragmentation is a self-validating system. The exact loss of 56 Da is highly specific to tert-butyl ethers and esters, allowing for rapid identification of the alkylated product even in complex crude mixtures[8].

Table 2: Quantitative Diagnostic Data for tert-Butoxyethyl Validation

Analytical Technique	Diagnostic Marker	Quantitative Value	Causality / Significance
¹H NMR (CDCl₃)	tert-Butyl Protons	~1.15 - 1.20 ppm (9H, s)	Lack of adjacent protons prevents coupling; confirms intact tert-butyl group.
¹H NMR (CDCl₃)	Ethylene Linker	~3.50 - 4.10 ppm (4H, m)	Diastereotopic/coupled protons confirming the ethyl chain insertion.
LC-MS/MS (ESI+)	Neutral Loss	-56.06 Da	Gas-phase elimination of isobutylene confirms the specific ether moiety.

Experimental Protocols

General Alkylation Workflow

Objective: Synthesize the tert-butoxyethyl derivative from a target phenol or amine.

• Preparation: Dissolve 1.0 equivalent of the target scaffold in anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration). Causality: DMF is a polar aprotic solvent that accelerates the S_N2 substitution pathway.

• Base Addition: Add 2.5 equivalents of Potassium Carbonate (K₂CO₃). Causality: K₂CO₃ is a mild base sufficient to deprotonate phenols/amines without hydrolyzing the incoming alkyl bromide.

• Reagent Addition: Dropwise add 1.2 equivalents of.

• Reaction: Heat the mixture to 80°C for 12 hours under a nitrogen atmosphere.

• Workup: Quench with water, extract with Ethyl Acetate (3x), wash the organic layer with brine to remove residual DMF, dry over Na₂SO₄, and concentrate in vacuo.

Synthesis and structural validation workflow for tert-butoxyethyl derivatives.

NMR Acquisition Protocol

Objective: Acquire high-fidelity ¹H NMR data to confirm the 9H singlet.

• Sample Prep: Dissolve 5–15 mg of the purified compound in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard[5].

• Parameter Optimization: Set the spectrometer to 400 MHz. Crucial Step: Set the relaxation delay (d1) to at least 1.5–2.0 seconds. Causality: The 9 equivalent protons of the tert-butyl group relax slowly. A sufficient delay ensures accurate integration without signal truncation.

• Acquisition: Acquire 16 to 32 scans to ensure a high signal-to-noise ratio for the ethylene linker multiplets.

LC-MS/MS Fragmentation Protocol

Objective: Induce and monitor the diagnostic -56 Da neutral loss.

• Ionization: Utilize Electrospray Ionization in positive mode (ESI+).

• Precursor Selection: Isolate the [M+H]+ ion in the first quadrupole (Q1).

• Activation: Apply Collision-Induced Dissociation (CID) in the collision cell. Titrate the collision energy between 15 eV and 25 eV. Causality: This specific energy regime provides enough kinetic energy to cleave the C-O bond and eliminate isobutylene without shattering the core molecular scaffold[6].

• Detection: Monitor the [M+H−56]+ product ion in Q3.

Mass spectrometry fragmentation pathway showing the characteristic loss of isobutylene.

References

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• "Minimizing Isobutylene Emissions from Large Scale tert-Butoxycarbonyl Deprotections", Organic Process Research & Development, ACS Publications. URL:[Link]

• "Greene's Protective Groups in Organic Synthesis, 4th ed", Journal of the American Chemical Society. URL:[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(2-Bromoethoxy)-2-methylpropane

Introduction: 2-(2-Bromoethoxy)-2-methylpropane is a halogenated ether utilized in specialized organic synthesis applications.[1][2][3] As with all brominated organic compounds, its handling and disposal demand a rigorous, safety-first approach. The presence of the bromine atom necessitates its classification as a halogenated organic waste, which dictates a specific disposal pathway to ensure personnel safety and environmental compliance.[4][5][6] This guide provides a comprehensive, step-by-step protocol for the safe disposal of 2-(2-Bromoethoxy)-2-methylpropane, grounded in established chemical safety principles. It is designed for laboratory professionals who require not just instructions, but a deeper understanding of the causality behind these critical procedures.

Hazard Identification and Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its potential hazards is paramount. While specific toxicity data for 2-(2-Bromoethoxy)-2-methylpropane is limited, we can infer its primary hazards from its chemical structure and data on analogous compounds like 2-Bromo-2-methylpropane (tert-Butyl bromide).

Core Hazards:

• Irritation: Causes skin and eye irritation.[7][8] Prolonged contact should be avoided.

• Inhalation: May cause irritation of the respiratory tract.[7] All handling should occur in a well-ventilated area, preferably within a certified chemical fume hood.

• Flammability: While the ether linkage reduces volatility compared to its parent alkane, it should still be treated as a flammable liquid. Keep away from heat, sparks, and open flames.[9]

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment. Improper disposal, such as pouring down the drain, is strictly prohibited.[10][11][12]

• Hazardous Decomposition: Upon combustion, it can release toxic and corrosive gases, including carbon monoxide, carbon dioxide, and hydrogen bromide.[7][8][13] This is a primary reason why its disposal is managed via specialized incineration.

Chemical Incompatibility: It is crucial to prevent accidental mixing with incompatible materials, which could lead to violent reactions.

• Strong Oxidizing Agents: (e.g., perchlorates, peroxides, nitric acid).[7][13][14] Mixing can create a significant fire or explosion hazard.

• Strong Bases: (e.g., sodium hydroxide, potassium hydroxide).[7][13] Can promote elimination reactions, which may be exothermic.

Safety and Handling Summary Table

Parameter	Guideline	Rationale
Chemical Class	Halogenated Organic Ether	Dictates waste segregation and disposal route.
Primary Hazards	Skin/eye irritant, Flammable	Requires appropriate PPE and handling procedures.[7][8]
Storage	Cool, dry, well-ventilated area away from ignition sources.[8][13]	Prevents vapor accumulation and potential ignition.
Incompatibilities	Strong oxidizing agents, Strong bases.[7][13]	Prevents dangerous exothermic reactions or explosions.
Spill Cleanup	Absorb with inert material (vermiculite, sand), collect in a sealed container.[13]	Prevents spread and exposure. Use non-sparking tools.[8]

Required Personal Protective Equipment (PPE)

A robust PPE protocol is non-negotiable. The following must be worn at all times when handling 2-(2-Bromoethoxy)-2-methylpropane for disposal.

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or, preferably, chemical splash goggles. A face shield should be used if there is a significant splash risk.[10]

• Hand Protection: Chemically resistant gloves. Nitrile gloves are a common choice, but it is best practice to consult a glove manufacturer's compatibility chart for the specific chemical. Gloves must be inspected before use and disposed of properly after handling.[10]

• Body Protection: A flame-retardant laboratory coat. Ensure it is fully buttoned.

• Ventilation: All transfers and handling of waste must be conducted inside a certified chemical fume hood to minimize inhalation exposure.[12]

Step-by-Step Disposal Protocol

The guiding principle for disposing of 2-(2-Bromoethoxy)-2-methylpropane is strict segregation into a designated halogenated organic waste stream. This ensures it is routed to a facility capable of incinerating it safely and effectively.[4][12]

Step 1: Waste Stream Segregation

Proper segregation is the most critical step in laboratory waste management. Commingling of different waste types can lead to dangerous reactions and significantly increases disposal costs.

• Action: Designate a specific, properly labeled container exclusively for "Halogenated Organic Waste."[4][5][6][15]

• Causality: Halogenated solvents cannot be recycled through fuel blending like many non-halogenated solvents. They require high-temperature incineration with specialized scrubbers to neutralize the acidic gases (like HBr) produced during combustion.[10][16] Mixing them with non-halogenated waste contaminates the entire batch, forcing the more expensive disposal route for all of it.

Step 2: Container Selection and Labeling

• Action: Select a chemically compatible waste container, such as a high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap.[5][11] Affix a "Hazardous Waste" label provided by your institution's Environmental Health and Safety (EHS) department before adding any waste.[5][6]

• Labeling Requirements: The label must clearly state:

  • The words "Hazardous Waste."[12]

  • The full chemical name: "Waste 2-(2-Bromoethoxy)-2-methylpropane." Do not use abbreviations.[5]

  • If it is a solution, list all constituents and their approximate percentages.

  • The relevant hazard pictograms (e.g., Flammable, Irritant).

• Causality: Accurate labeling is a legal requirement and is essential for the safety of everyone who will handle the container. It informs waste technicians of the container's contents and associated dangers, ensuring it is handled and disposed of correctly.

Step 3: Waste Collection

• Action: Carefully transfer the waste 2-(2-Bromoethoxy)-2-methylpropane into the labeled halogenated waste container inside a chemical fume hood.

• Important: Keep the waste container closed at all times, except when actively adding waste.[5][6][11] This minimizes the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

Step 4: Disposal of Contaminated Materials

• Action: Any materials that have come into direct contact with the chemical, such as pipette tips, contaminated gloves, or absorbent pads from a spill cleanup, must also be disposed of as hazardous solid waste.

• Procedure: Collect these items in a designated, labeled container for solid halogenated waste.[15] Do not mix them with regular laboratory trash.

Step 5: Decontamination of Empty Containers

Empty containers that once held 2-(2-Bromoethoxy)-2-methylpropane must be decontaminated before they can be considered non-hazardous.

• Procedure (Triple Rinsing):

  • Rinse the empty container with a suitable solvent (e.g., acetone or ethanol) three times.

  • Crucially, collect the solvent rinsate. This rinsate is now considered halogenated hazardous waste and must be added to your designated liquid halogenated waste container.[12]

  • After triple rinsing, deface the original label on the container and dispose of it according to your institution's policy for decontaminated glassware or plasticware.

Step 6: Arranging for Final Disposal

• Action: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within your laboratory. Ensure it is stored in secondary containment to mitigate spills.[6]

• Procedure: Once the container is nearly full, or on a regular schedule, contact your institution's EHS department to arrange for pickup.[12] They will manage the logistics of transporting the waste to a licensed hazardous waste disposal facility.

Disposal Workflow Diagram

The following diagram illustrates the complete lifecycle of 2-(2-Bromoethoxy)-2-methylpropane waste in the laboratory, from generation to final disposal.

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Personal protective equipment for handling 2-(2-Bromoethoxy)-2-methylpropane

Handling reactive chemical intermediates requires moving beyond basic compliance and understanding the molecular mechanisms that drive their hazards. As an application scientist, I approach 2-(2-Bromoethoxy)-2-methylpropane (also known as 1-bromo-2-tert-butoxyethane) not just as a reagent, but as a bifunctional molecule that demands specific logistical and operational respect.

This guide provides the essential, field-proven methodologies for handling this compound safely, ensuring your laboratory operations remain efficient, compliant, and structurally sound.

Executive Summary & Chemical Profile

2-(2-Bromoethoxy)-2-methylpropane is a highly versatile alkylating agent widely used in drug development and organic synthesis to introduce a protected hydroxyl group (tert-butyl ether) into target molecules. However, its utility is directly tied to its reactivity.

Quantitative Chemical Data [1][2]

Property	Value
Chemical Name	2-(2-Bromoethoxy)-2-methylpropane
CAS Number	5853-76-9
Molecular Formula	C6H13BrO
Molecular Weight	181.07 g/mol
Physical State	Liquid

| Primary Hazard Codes | H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation), H335 (Respiratory irritation) |

Mechanistic Hazard Analysis: The "Why" Behind the Danger

To design a self-validating safety protocol, we must understand the causality of the chemical's hazards:

• Electrophilic Alkylating Potential: The primary carbon bonded to the bromine atom is highly electrophilic. It is designed to undergo rapid SN​2 nucleophilic substitution. In a biological context, this means the vapor or liquid can act as an alkylating agent, covalently binding to nucleophilic sites on human proteins and nucleic acids. This drives its severe irritant profile (H315, H319, H335) [2].

• Ether Linkage: The molecule contains a tert-butyl ether moiety. While the bulky tert-butyl group provides steric hindrance that significantly reduces the rate of auto-oxidation compared to diethyl ether, all ethers pose a theoretical risk of peroxide formation upon prolonged exposure to oxygen and UV light.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for continuous handling of halogenated alkylating agents. The following matrix outlines the required gear and the scientific justification for each choice.

Body Part	Recommended PPE	Mechanistic Justification
Hands	Butyl Rubber Gloves (Primary) or Double-gloved Heavy-Duty Nitrile (Short contact)	Halogenated organics rapidly permeate standard thin nitrile gloves, acting as a carrier solvent to drag the alkylating agent directly into the skin. Butyl rubber provides superior resistance to both ethers and halogenated compounds.
Eyes	Chemical Splash Goggles (ANSI Z87.1)	Safety glasses with side shields do not protect against vapor accumulation or high-pressure micro-splashes during syringe transfers. Goggles prevent direct contact with the cornea (H319).
Body	Flame-Resistant (FR) Lab Coat	Ethers are inherently flammable. An FR coat provides a critical barrier against accidental ignition during air-free organometallic setups.
Respiration	Certified Chemical Fume Hood (Face velocity 80–100 fpm)	The compound's volatility and respiratory irritation profile (H335) dictate that it must never be opened on an open bench.

Operational Workflow: Step-by-Step Alkylation Protocol

When utilizing 2-(2-Bromoethoxy)-2-methylpropane in an alkylation reaction, use the following self-validating methodology to ensure both high product yield and operator safety.

Step 1: Pre-Reaction Equipment Purge

• Assemble a dry round-bottom flask equipped with a magnetic stir bar and a rubber septum inside a certified fume hood.

• Purge the system with inert gas (Nitrogen or Argon) for 10 minutes. Causality: Excluding oxygen prevents side-reactions and mitigates the risk of ether peroxide ignition.

Step 2: Reagent Preparation

• Add your nucleophile, anhydrous solvent (e.g., DMF or THF), and an appropriate base (e.g., K2​CO3​ or NaH ) to the flask.

• Cool the reaction mixture to 0°C using an ice bath to control the initial exothermic reaction.

Step 3: Closed-System Transfer

• Do not pour the reagent. Insert a nitrogen line into the reagent bottle to equalize pressure.

• Using a gas-tight glass syringe with a stainless steel needle, extract the required volume of 2-(2-Bromoethoxy)-2-methylpropane. Causality: Syringe transfer maintains a closed system, completely eliminating inhalation exposure to irritating vapors.

Step 4: Controlled Addition

• Add the reagent dropwise to the cooled reaction mixture. Monitor for gas evolution or rapid temperature spikes.

• Once addition is complete, allow the reaction to slowly warm to room temperature.

Step 5: Safe Quenching

• Upon reaction completion, cool the flask back to 0°C.

• Slowly add saturated aqueous ammonium chloride ( NH4​Cl ) dropwise. Causality: NH4​Cl safely neutralizes unreacted strong bases and hydrolyzes any highly reactive intermediates without generating extreme heat.

Waste Disposal & Decontamination Plan

Improper disposal of halogenated compounds is a severe regulatory violation and a safety hazard. Environmental Health and Safety (EHS) guidelines strictly dictate the segregation of these materials [3][4].

Step 1: Halogenated Waste Segregation

• All organic layers containing unreacted 2-(2-Bromoethoxy)-2-methylpropane or its byproducts must be disposed of in a dedicated container labeled "Halogenated Organic Waste" .

• Causality: Mixing halogenated waste with non-halogenated waste (like pure ethanol or acetone) creates toxic dioxins during incineration and drastically increases institutional disposal costs [4].

Step 2: Aqueous Layer Management

• Following the reaction workup, extract the aqueous layer with a small amount of ethyl acetate to ensure no residual alkyl bromide remains in the water.

• Only after extraction should the aqueous layer be neutralized (pH 6-8) and disposed of in the "Aqueous Waste" container.

Step 3: Glassware Decontamination

• Rinse all syringes and glassware that came into direct contact with the reagent with a small volume of acetone, and drain this rinse into the Halogenated Waste container.

• Submerge the glassware in a standard base bath (KOH/Isopropanol) overnight to destroy any trace alkylating residues via hydrolysis.

Logical Workflow Diagram

Safe operational workflow and waste segregation for 2-(2-Bromoethoxy)-2-methylpropane.

References

• BLD Pharm. "5853-76-9 | 2-(2-Bromoethoxy)-2-methylpropane." BLD Pharm Product Catalog. 1

• Chemsrc. "2-(2-bromoethoxy)-2-methylpropane | CAS#:5853-76-9." Chemsrc Chemical Database. 2

• University of Toronto Environmental Health & Safety. "HAZARDOUS WASTE STORAGE AND DISPOSAL." Department of Chemistry. 3

• Cornell University Environmental Health & Safety. "Chapter 7 - Management Procedures For Specific Waste Types." Cornell EHS Manuals. 4

Sources

• 1. 5853-76-9|2-(2-Bromoethoxy)-2-methylpropane|BLD Pharm [bldpharm.com]
• 2. 2-(2-bromoethoxy)-2-methylpropane | CAS#:5853-76-9 | Chemsrc [chemsrc.com]
• 3. chemistry.utoronto.ca [chemistry.utoronto.ca]
• 4. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]